Brutieridin

• CAS: 1162664-57-4

Core Science & Biosynthesis

The Discovery and Isolation of Brutieridin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brutieridin, a flavanone (B1672756) glycoside unique to the bergamot orange (Citrus bergamia), has garnered significant scientific interest for its potential cholesterol-lowering properties.[1] This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Brutieridin. It details the experimental protocols for its extraction and purification, summarizes key quantitative data, and visualizes the established workflows and its proposed biological mechanism of action. This document is intended to serve as a foundational resource for researchers in natural product chemistry, pharmacology, and drug development.

Discovery and Source

Brutieridin was first isolated and identified from the fruits of bergamot (Citrus bergamia), a citrus fruit primarily cultivated in the Calabrian region of Southern Italy.[2][3][4][5] The discovery was part of research into the statin-like principles of bergamot, which led to the identification of two specific 3-hydroxy-3-methylglutaryl (HMG) flavonoid glycosides: Brutieridin and Melitidin.[2][3][5] The name "Brutieridin" is derived from "Brutium," the ancient name for the Calabria region.[6]

These compounds are of particular interest due to the structural similarity of their HMG moiety to the substrate of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[7] Brutieridin is found in the juice and albedo (the white tissue between the peel and the pulp) of the bergamot fruit.[6][8]

Chemical Structure and Properties

Brutieridin is a flavanone-O-glycoside. Its chemical structure consists of a hesperetin (B1673127) aglycone linked to a neohesperidoside sugar moiety, which is further esterified with a 3-hydroxy-3-methylglutaryl group.[2][3] The structures of Brutieridin and the related compound Melitidin were determined using spectroscopic and chemical methods.[2][3]

Table 1: Chemical Properties of Brutieridin

Property	Value
IUPAC Name	5-[[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-[[(2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid[1]
Chemical Formula	C₃₄H₄₂O₁₉[1]
Molar Mass	754.691 g·mol⁻¹[1]
CAS Number	1162664-57-4[1]

Experimental Protocols: Isolation and Purification

The isolation of Brutieridin from bergamot fruit extract (BFE) is typically achieved through chromatographic techniques. A detailed semi-preparative high-performance liquid chromatography (HPLC) method has been described for this purpose.[7]

Preparation of Bergamot Fruit Extract (BFE)

While the specific initial extraction from the fruit is a standard process for obtaining polyphenolic fractions, a common approach involves extraction with a hydroalcoholic solvent followed by concentration to yield a dried extract.[8] This dried BFE serves as the starting material for chromatographic separation.

Semi-Preparative HPLC Protocol

This protocol outlines the separation of Brutieridin and Melitidin from a concentrated BFE solution.[7]

• Instrumentation: A semi-preparative chromatography system (e.g., Buchi Corporation, Pure Chromatography System) is utilized.[7]

• Sample Preparation: Dried Bergamot Fruit Extract (BFE) is dissolved in a suitable solvent to a concentration of 50 mg/mL.[7]

• Chromatographic Column: A Discovery® C18 column (25 cm × 21.2 mm, 5 μm particle size) is employed for the separation.[7]

• Mobile Phases:

  • Solvent A: HPLC grade H₂O with 0.2% formic acid.[7]

  • Solvent B: Methanol.[7]

• Gradient Elution: A specific gradient is applied to effectively separate the target compounds.[7]

  • 0 min: 77% A

  • 30 min: 70% A

  • 35 min: 70% A

  • 40 min: 77% A

• Flow Rate: The mobile phase is delivered at a flow rate of 14 mL/min.[7]

• Fraction Collection: Peaks corresponding to Brutieridin are collected for further analysis and characterization.

Caption: Workflow for the isolation and purification of Brutieridin.

Structural Elucidation and Characterization

The definitive structure of Brutieridin was elucidated using a combination of spectroscopic and chemical methods.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR, along with 2D NMR techniques (like COSY, HSQC, and HMBC), are essential for determining the precise connectivity of atoms within the molecule. This includes identifying the flavanone core, the sugar moieties, and the HMG group, as well as establishing their linkage points.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides an accurate mass measurement, which is used to determine the elemental composition and confirm the molecular formula of Brutieridin.[9] Tandem MS (MS/MS) experiments help in fragmenting the molecule to further confirm the structural components and their sequence.[9]

• UV Spectroscopy: The UV spectrum of Brutieridin would show characteristic absorption maxima for a flavanone structure, providing initial evidence of its chemical class.[3]

Quantitative Data

The concentration of Brutieridin can vary based on the specific cultivar of bergamot and the extraction method used.

Table 2: Reported Concentrations of Brutieridin in Bergamot Products

Source Material	Analytical Method	Concentration / Amount	Reference
Cold-Pressed Bergamot Juice	UPLC-MS/MS, NMR	45–68 mg/L	[8]
Hydroalcoholic Peel Extract	HPLC-PDA-MS	~0.12–0.18% of dry extract weight	[8]
Bergamot Albedo (Fantastico cv)	Not Specified	27.33% of identified compounds	[6]

Proposed Biological Mechanism of Action

Initially, Brutieridin was hypothesized to act as a direct inhibitor of HMG-CoA reductase (HMGCR), the enzyme targeted by statin drugs, due to its structural similarity to the enzyme's natural substrate.[7][10] However, subsequent in vitro studies on HepG2 liver cells showed that bergamot fruit extract (BFE) and its principal components, including Brutieridin, did not directly inhibit HMGCR activity.[7]

Instead, current research suggests a multi-faceted mechanism for the cholesterol-lowering effects of bergamot components:

• Downregulation of HMGCR Expression: BFE and neohesperidin (B1678168) (another flavonoid in bergamot) were found to decrease the levels of HMGCR protein in HepG2 cells, suggesting an effect on the enzyme's expression rather than direct inhibition.[7]

• Inhibition of Cholesterol Absorption: In Caco-2 intestinal cells, Brutieridin was shown to significantly reduce cholesterol uptake.[7] This effect is linked to a decrease in the levels of Niemann-Pick C1 Like 1 (NPC1L1), a critical transporter for cholesterol absorption in the intestine.[7]

Caption: Proposed dual mechanism for cholesterol reduction by bergamot components.

Conclusion

The discovery of Brutieridin in Citrus bergamia has unveiled a novel class of natural compounds with significant potential for cardiovascular health.[10] The isolation protocols, primarily based on semi-preparative HPLC, allow for the procurement of pure Brutieridin for further pharmacological investigation. While the initial "statin-like" hypothesis of direct HMGCR inhibition has been refined, the current understanding points towards a more complex mechanism involving the downregulation of HMGCR expression and the inhibition of intestinal cholesterol absorption. This detailed technical guide provides the necessary foundational knowledge for scientists aiming to explore the full therapeutic potential of this unique flavonoid.

References

• 1. Brutieridin - Wikipedia [en.wikipedia.org]
• 2. Statin-like principles of bergamot fruit (Citrus bergamia): isolation of 3-hydroxymethylglutaryl flavonoid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mygenefood.com [mygenefood.com]
• 5. Statin-like Principles of Bergamot Fruit (Citrus bergamia): Isolation of 3-Hydroxymethylglutaryl Flavonoid Glycosides [iris.unical.it]
• 6. researchgate.net [researchgate.net]
• 7. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 9. Structural Characterization of Peripolin and Study of Antioxidant Activity of HMG Flavonoids from Bergamot Fruit [mdpi.com]
• 10. caringsunshine.com [caringsunshine.com]

Brutieridin's Multifaceted Mechanism of Action in Cholesterol Synthesis: A Technical Guide

For Immediate Release

A comprehensive analysis of the flavonoid brutieridin, a key bioactive compound in bergamot, reveals a multi-pronged mechanism of action against cholesterol synthesis that extends beyond the initial hypothesis of direct HMG-CoA reductase inhibition. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the intricate pathways modulated by brutieridin and its associated polyphenols.

Recent scientific investigations have elucidated that the cholesterol-lowering effects of brutieridin, a flavanone (B1672756) glycoside found in Citrus bergamia, are not attributable to a single mode of action but rather a coordinated regulation of multiple key targets in cholesterol homeostasis. While brutieridin and the related compound melitidin (B12368738) possess a structural moiety similar to the substrate of HMG-CoA reductase (HMGCR), the rate-limiting enzyme in cholesterol synthesis, compelling evidence suggests an indirect and more complex regulatory role.[1][2][3] This document synthesizes the current understanding, presenting quantitative data, detailed experimental methodologies, and visual pathways to illuminate brutieridin's mechanism of action.

Core Mechanisms of Action

Brutieridin's influence on cholesterol synthesis is primarily understood through three interconnected mechanisms:

• Activation of AMP-Activated Protein Kinase (AMPK): In hepatic cells, bergamot fruit extract (BFE) and its constituent neohesperidin (B1678168) have been shown to increase the phosphorylation of AMPK.[4] Activated AMPK acts as a metabolic master switch, and in the context of cholesterol synthesis, it phosphorylates and inactivates HMG-CoA reductase, leading to a downstream reduction in cholesterol production. This provides a crucial link between brutieridin-containing extracts and the observed decrease in HMGCR protein levels, a mechanism distinct from the direct competitive inhibition characteristic of statins.[4]

• Downregulation of HMG-CoA Reductase Protein Expression: Contrary to the long-held hypothesis, in vitro studies have demonstrated that BFE and its components, including brutieridin, do not directly inhibit the enzymatic activity of HMG-CoA reductase.[4] Instead, treatment of HepG2 liver cells with BFE and neohesperidin resulted in a significant decrease in the total protein levels of HMGCR.[4] This suggests that the cholesterol-lowering effect is mediated at the level of gene expression or protein stability, a process likely initiated by the activation of AMPK.

• Inhibition of Intestinal Cholesterol Absorption: In the intestinal Caco-2 cell line, brutieridin has been shown to play a direct role in reducing the uptake of cholesterol. This is achieved by decreasing the protein expression of Niemann-Pick C1-Like 1 (NPC1L1), a critical transporter for intestinal cholesterol absorption.[4] By inhibiting this transporter, brutieridin effectively reduces the amount of dietary and biliary cholesterol that enters the bloodstream.

Ancillary Mechanisms of Bergamot Polyphenols

While brutieridin is a key player, the synergistic action of other polyphenols in bergamot extracts contributes to the overall cholesterol-lowering effect.

• Modulation of PCSK9 Expression: Bergamot peel extract has been observed to reduce the expression of Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9) in HuH7 cells.[5] PCSK9 promotes the degradation of the LDL receptor (LDLR), so its inhibition leads to a higher number of LDLRs on the cell surface, enhancing the clearance of LDL cholesterol from the circulation. However, it is noteworthy that isolated brutieridin did not significantly affect PCSK9 levels, indicating that other compounds within the extract are responsible for this effect.[5]

• Regulation of SREBP Transcription Factors: Sterol Regulatory Element-Binding Proteins (SREBPs) are master regulators of lipid homeostasis. While the direct impact of brutieridin on the cleavage and nuclear translocation of SREBP-2 (the primary regulator of cholesterol synthesis) is still under investigation, studies have shown that bergamot extracts can modulate the mRNA expression of SREBP-1c, which is more closely associated with fatty acid synthesis.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro studies on brutieridin and bergamot fruit extract.

Table 1: Effect of Brutieridin and Bergamot Fruit Extract on HMG-CoA Reductase

Compound/Extract	Cell Line	Parameter Measured	Result	Citation
Bergamot Fruit Extract (BFE) & Brutieridin	-	HMGCR Enzymatic Activity	Negligible change	[4]
BFE (100 µg/mL)	HepG2	HMGCR Protein Expression	↓ 40.2%	[4]
Neohesperidin (100 µM)	HepG2	HMGCR Protein Expression	↓ 49.6%	[4]

Table 2: Effect of Brutieridin and Bergamot Fruit Extract on AMPK Activation and Cholesterol Absorption

Compound/Extract	Cell Line	Parameter Measured	Result	Citation
BFE (100 µg/mL)	HepG2	pAMPK/AMPK Ratio	Increased	[4]
Neohesperidin (100 µM)	HepG2	pAMPK/AMPK Ratio	Increased	[4]
Brutieridin (100 µM)	Caco-2	NPC1L1 Protein Expression	↓ ~50%	[4]

Signaling Pathways and Experimental Workflows

To visually represent the complex interactions, the following diagrams have been generated using the DOT language.

Caption: Brutieridin's dual mechanism in hepatic and intestinal cells.

Caption: Western blot workflow for AMPK activation analysis.

Experimental Protocols

HMG-CoA Reductase Activity Assay (Spectrophotometric)

This assay measures the enzymatic activity of HMG-CoA reductase by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Reagent Preparation:

  • Assay Buffer: 100 mM potassium phosphate (B84403) (pH 7.4), 120 mM KCl, 1 mM EDTA, and 5 mM DTT. Pre-warm to 37°C.[8]

  • NADPH Solution: Prepare a stock solution in the assay buffer. The final concentration in the reaction should be around 400 µM.[8]

  • HMG-CoA Substrate Solution: Prepare a stock solution in the assay buffer. The final concentration in the reaction should be around 400 µM.[8]

  • HMG-CoA Reductase Enzyme: Reconstitute the purified enzyme in the assay buffer and keep on ice.[9]

  • Test Compound (Brutieridin/BFE): Dissolve in a suitable solvent (e.g., DMSO) to the desired stock concentration.

• Assay Procedure (96-well plate format):

  • To appropriate wells, add the assay buffer, the test compound (or solvent control), and the HMG-CoA reductase enzyme.[9]

  • Incubate for a short period (e.g., 10-15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding the HMG-CoA substrate and NADPH solution.

  • Immediately measure the absorbance at 340 nm in a kinetic mode at 37°C, taking readings every 1-2 minutes for 10-20 minutes.[9]

• Data Analysis:

  • Calculate the rate of NADPH consumption (decrease in A340 per minute) from the linear portion of the curve.

  • The percentage of inhibition is calculated as: [1 - (Rate of test compound / Rate of solvent control)] * 100.

Western Blot for AMPK Activation and Protein Expression

This protocol is used to determine the phosphorylation status of AMPK and the total protein levels of HMGCR and NPC1L1.

• Cell Culture and Treatment:

  • Culture HepG2 or Caco-2 cells to 70-80% confluency.[10]

  • Treat cells with various concentrations of brutieridin or BFE for a specified time (e.g., 24 hours).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[10]

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration using a BCA assay.[11]

• Electrophoresis and Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE (e.g., 10% acrylamide (B121943) gel).[10]

  • Transfer the separated proteins to a PVDF membrane.[11]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.[10]

  • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies specific for phospho-AMPK (Thr172), total AMPK, HMGCR, NPC1L1, and a loading control (e.g., β-actin or GAPDH).[11]

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[10]

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities using densitometry software. For AMPK activation, calculate the ratio of phospho-AMPK to total AMPK. For protein expression, normalize the target protein signal to the loading control.

Cholesterol Uptake Assay in Caco-2 Cells

This assay measures the ability of brutieridin to inhibit the uptake of cholesterol in an in vitro model of the intestinal barrier.

• Cell Culture:

  • Seed Caco-2 cells on permeable supports (e.g., Transwell inserts) and culture for 21 days to allow for differentiation into a polarized monolayer.[12]

• Micelle Preparation:

  • Prepare micelles containing bile salts (e.g., sodium taurocholate), phospholipids, and radiolabeled cholesterol (e.g., [3H]-cholesterol) or fluorescently labeled cholesterol.

• Uptake Experiment:

  • Pre-treat the apical side of the Caco-2 monolayer with brutieridin at various concentrations for a specified time (e.g., 24 hours).

  • Remove the treatment medium and add the cholesterol-containing micelles to the apical chamber.

  • Incubate for a defined period (e.g., 2-4 hours) at 37°C.

• Quantification:

  • Wash the cells extensively with ice-cold PBS to remove surface-bound micelles.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter or fluorescence using a plate reader.

  • Normalize the cholesterol uptake to the total protein content of the cell lysate.

Conclusion

The mechanism of action of brutieridin in cholesterol synthesis is a sophisticated process involving the modulation of key regulatory proteins rather than direct enzyme inhibition. The activation of AMPK, subsequent downregulation of HMGCR protein expression, and the inhibition of intestinal cholesterol absorption via NPC1L1 represent the core pathways. Further research into the effects of brutieridin and other bergamot polyphenols on the SREBP signaling cascade will provide a more complete picture of their cholesterol-lowering potential. This in-depth understanding is critical for the development of novel nutraceuticals and therapeutic agents for the management of hypercholesterolemia.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. caringsunshine.com [caringsunshine.com]
• 4. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.unipd.it [research.unipd.it]
• 6. Bergamot Polyphenol Extract Reduces Hepatocyte Neutral Fat by Increasing Beta-Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Application of Caco-2 Cell Line in Herb-Drug Interaction Studies: Current Approaches and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biochemical Properties and Structure of Brutieridin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside naturally occurring in the fruit of the bergamot plant (Citrus bergamia), which is primarily cultivated in Southern Italy.[1] This compound has garnered significant research interest due to its potential health benefits, particularly its statin-like cholesterol-lowering effects.[2][3] Brutieridin's unique chemical structure, featuring two glycosidic bonds and multiple chiral centers, contributes to its biological activity.[1][2] This guide provides a comprehensive overview of the biochemical properties, structure, and mechanism of action of Brutieridin, along with relevant experimental protocols and pathway diagrams.

Biochemical Properties and Structure

Brutieridin is characterized by a 3-hydroxy-3-methylglutaryl (HMG) moiety attached to a flavanone glycoside backbone, a structural feature that is key to its biological activity.[4] This unique hybrid structure gives it both statin-like properties and the antioxidant benefits typical of flavonoids.[1]

Chemical Structure

• IUPAC Name: 5-[[(2R,3S,4S,5R,6S)-3,4-dihydroxy-6-[[(2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid[2][3][5]

• Molecular Formula: C₃₄H₄₂O₁₉[3][5][6]

• Canonical SMILES: C[C@H]1--INVALID-LINK--O[C@@H]2--INVALID-LINK--C--INVALID-LINK--C5=CC(=C(C=C5)OC)O)O)COC(=O)CC(C)(CC(=O)O)O)O)O)O)O">C@@HO[2][3]

• InChI Key: SHCWOSSXLGIQEQ-CZFUJNBSSA-N[6]

Physicochemical Properties

Property	Value	Source
Molecular Weight	754.7 g/mol	[2][5]
Molar Mass	754.691 g·mol⁻¹	[3]
Monoisotopic Mass	754.23202911 Da	[5]
CAS Number	1162664-57-4	[2][3][5]
PubChem CID	45279710	[3][5][6]
XLogP3-AA	-1.5	[5]
Hydrogen Bond Donor Count	12	[5]
Hydrogen Bond Acceptor Count	19	[5]
Rotatable Bond Count	13	[5]
Exact Mass	754.23202911 Da	[5]
Topological Polar Surface Area	298 Ų	[5]
Heavy Atom Count	53	[5]
Complexity	1270	[5]

Mechanism of Action and Signaling Pathways

Brutieridin's primary mechanism of action involves the modulation of cholesterol metabolism, exhibiting statin-like properties.[1][3] It also influences other significant signaling pathways implicated in cancer and inflammation.

Cholesterol Metabolism

Brutieridin's structural similarity to HMG-CoA allows it to act as a competitive inhibitor of HMG-CoA reductase (HMGCR), the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2] This inhibition reduces the synthesis of mevalonate, a precursor to cholesterol.[1] Unlike some statins, Brutieridin may also downregulate the expression of HMGCR in hepatic cells.[1] Furthermore, it has been shown to reduce cholesterol uptake in Caco-2 cells, potentially by decreasing the levels of the Niemann-Pick C1 Like 1 (NPC1L1) cholesterol transporter.[1][7] Brutieridin also works in concert with other bergamot polyphenols to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis that influences lipid and glucose metabolism.[1]

References

• 1. Brutieridin | 1162664-57-4 | Benchchem [benchchem.com]
• 2. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 3. Brutieridin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Brutieridin | C34H42O19 | CID 45279710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. brutieridin - Wikidata [wikidata.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In Vitro Statin-Like Activity of Brutieridin: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The majority of in vitro and in vivo studies on the statin-like effects of compounds from Bergamot (Citrus bergamia) have been conducted using a Bergamot Polyphenolic Fraction (BPF), which contains a variety of flavonoids, including Brutieridin and Melitidin. Research on isolated Brutieridin is limited. This guide synthesizes the available information on Brutieridin and proposes experimental protocols based on established methodologies for assessing statin-like activity.

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the juice of the bergamot orange (Citrus bergamia)[1]. It has garnered significant scientific interest due to its potential cholesterol-lowering effects, exhibiting a mechanism of action analogous to that of statin drugs[2]. The primary proposed mechanism for this statin-like activity is the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway[[“]]. Furthermore, emerging evidence suggests that compounds within bergamot extracts may also influence other key players in cholesterol homeostasis, such as PCSK9 and SREBP-2.

This technical guide provides an in-depth overview of the in vitro statin-like activity of Brutieridin, presenting available data, detailing relevant experimental protocols, and visualizing the key signaling pathways.

Core Mechanism of Action: HMG-CoA Reductase Inhibition

Brutieridin's structural similarity to HMG-CoA is believed to be the basis for its inhibitory effect on HMG-CoA reductase[[“]]. Molecular docking studies have suggested that Brutieridin may exhibit a strong binding affinity to the active site of HMG-CoA reductase, potentially greater than that of some conventional statins like atorvastatin[4]. However, it is crucial to note that these are computational predictions and require experimental validation.

Quantitative Data on HMG-CoA Reductase Inhibition

To date, specific IC50 values for the inhibition of HMG-CoA reductase by isolated Brutieridin are not widely reported in peer-reviewed literature. The majority of quantitative data pertains to the effects of Bergamot Polyphenolic Fraction (BPF).

Compound/Extract	Assay Type	Key Findings	Reference
Brutieridin	In Silico Molecular Docking	Predicted better binding affinity to HMG-CoA reductase than atorvastatin.	[4]
Bergamot Extract	Cell-based assays	Reduction in HMG-CoA reductase activity.	[[“]]

Experimental Protocol: In Vitro HMG-CoA Reductase Inhibition Assay

The following protocol is a generalized methodology for assessing the direct inhibitory effect of a compound on HMG-CoA reductase activity, based on commercially available assay kits[5][6][7].

Objective: To determine the IC50 value of Brutieridin for the inhibition of HMG-CoA reductase.

Materials:

• Recombinant human HMG-CoA reductase

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., potassium phosphate (B84403) buffer)

• Brutieridin (isolated and purified)

• Positive control (e.g., Pravastatin)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation: Prepare stock solutions of Brutieridin and the positive control in a suitable solvent (e.g., DMSO). Prepare working solutions of HMG-CoA reductase, HMG-CoA, and NADPH in assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, NADPH, and varying concentrations of Brutieridin or the positive control. Include a no-inhibitor control and a no-enzyme control.

• Enzyme Addition: Initiate the reaction by adding HMG-CoA reductase to each well.

• Substrate Addition: Start the enzymatic reaction by adding the HMG-CoA substrate.

• Kinetic Measurement: Immediately measure the decrease in absorbance at 340 nm every minute for a set period (e.g., 10-20 minutes) at 37°C. The decrease in absorbance corresponds to the oxidation of NADPH.

• Data Analysis: Calculate the rate of NADPH consumption for each concentration of Brutieridin. Plot the percentage of inhibition against the logarithm of the Brutieridin concentration to determine the IC50 value.

Modulation of PCSK9 Expression

Proprotein convertase subtilisin/kexin type 9 (PCSK9) is a key regulator of LDL cholesterol levels by promoting the degradation of the LDL receptor (LDLR). Inhibition of PCSK9 leads to increased LDLR recycling and enhanced clearance of LDL cholesterol from circulation. Some natural compounds have been shown to decrease PCSK9 expression[8]. While direct evidence for Brutieridin is scarce, studies on other natural compounds in HepG2 cells provide a framework for investigation.

Quantitative Data on PCSK9 Modulation

Currently, there is no specific quantitative data available on the effect of isolated Brutieridin on PCSK9 expression or activity.

Experimental Protocol: PCSK9 Expression in HepG2 Cells

This protocol describes a method to assess the effect of Brutieridin on PCSK9 expression in a human hepatocyte cell line[8][9].

Objective: To determine if Brutieridin modulates the expression of PCSK9 at the mRNA and protein level in HepG2 cells.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Brutieridin

• Positive control (e.g., Berberine)

• RNA extraction kit

• qRT-PCR reagents and primers for PCSK9 and a housekeeping gene (e.g., GAPDH)

• Lysis buffer for protein extraction

• Antibodies for PCSK9 and a loading control (e.g., β-actin) for Western blotting

• ELISA kit for secreted PCSK9

Procedure:

• Cell Culture and Treatment: Culture HepG2 cells to a desired confluency. Treat the cells with various concentrations of Brutieridin for a specified time (e.g., 24-48 hours).

• RNA Extraction and qRT-PCR: Extract total RNA from the cells and perform quantitative real-time PCR to measure the relative mRNA expression of PCSK9.

• Protein Extraction and Western Blotting: Lyse the cells to extract total protein. Perform Western blotting to detect the intracellular levels of PCSK9 protein.

• ELISA for Secreted PCSK9: Collect the cell culture medium and use an ELISA kit to quantify the amount of secreted PCSK9.

• Data Analysis: Normalize PCSK9 mRNA and protein levels to the respective controls.

Regulation of SREBP-2 Signaling Pathway

Sterol Regulatory Element-Binding Protein 2 (SREBP-2) is a master transcriptional regulator of cholesterol biosynthesis and uptake[10]. When cellular sterol levels are low, SREBP-2 is activated and translocates to the nucleus to induce the expression of genes involved in cholesterol synthesis, including HMG-CoA reductase and the LDL receptor[11]. Statins, by inhibiting cholesterol synthesis, lead to the activation of SREBP-2 as a compensatory mechanism. Investigating the effect of Brutieridin on SREBP-2 activation is crucial to understanding its full mechanism of action.

Visualizing the Cholesterol Biosynthesis and Regulatory Pathway

Caption: Cholesterol biosynthesis and its regulation by SREBP-2.

Experimental Protocol: SREBP-2 Activation Assay

This protocol outlines a method to assess the activation of SREBP-2 in response to Brutieridin treatment.

Objective: To determine if Brutieridin treatment leads to the activation and nuclear translocation of SREBP-2.

Materials:

• HepG2 cells

• Cell culture medium

• Brutieridin

• Positive control (e.g., Simvastatin)

• Nuclear and cytoplasmic extraction kit

• Antibodies for SREBP-2 (for both precursor and cleaved forms) and markers for nuclear (e.g., Lamin B1) and cytoplasmic (e.g., α-tubulin) fractions for Western blotting.

Procedure:

• Cell Culture and Treatment: Culture HepG2 cells and treat with Brutieridin and a positive control for an appropriate duration.

• Subcellular Fractionation: Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit.

• Western Blotting: Perform Western blotting on both the cytoplasmic and nuclear fractions. Probe the blots with antibodies against SREBP-2 to detect the precursor form in the cytoplasm and the cleaved, active form in the nucleus. Use Lamin B1 and α-tubulin as markers for the purity of the nuclear and cytoplasmic fractions, respectively.

• Data Analysis: Quantify the band intensities to determine the relative amount of nuclear SREBP-2 compared to the total SREBP-2.

Inhibition of Intestinal Cholesterol Absorption

Beyond inhibiting cholesterol synthesis in the liver, some compounds can reduce cholesterol levels by inhibiting its absorption in the intestine. The Caco-2 cell line is a well-established in vitro model for the intestinal barrier and is used to study cholesterol uptake[12][13][14].

Experimental Protocol: Cholesterol Uptake in Caco-2 Cells

This protocol is a generalized method for assessing the effect of a compound on cholesterol uptake in an intestinal cell model[15][16].

Objective: To evaluate the potential of Brutieridin to inhibit cholesterol uptake in Caco-2 cells.

Materials:

• Caco-2 cells

• Cell culture medium

• Transwell inserts

• Brutieridin

• Positive control (e.g., Ezetimibe)

• Micellar solution containing radiolabeled cholesterol (e.g., [3H]-cholesterol) and bile salts.

• Scintillation counter

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell inserts and culture them for approximately 21 days to allow for differentiation into a polarized monolayer.

• Treatment: Treat the differentiated Caco-2 cells with various concentrations of Brutieridin for a specified period.

• Cholesterol Uptake: Add the micellar solution containing radiolabeled cholesterol to the apical side of the Transwell inserts.

• Measurement: After incubation, wash the cells to remove excess radiolabeled cholesterol. Lyse the cells and measure the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the total protein content in each well. Calculate the percentage of cholesterol uptake inhibition for each concentration of Brutieridin.

Visualizing the Experimental Workflow for Cholesterol Uptake

Caption: Workflow for in vitro cholesterol uptake assay.

Summary and Future Directions

Brutieridin, a flavonoid from bergamot, shows significant promise as a natural statin-like compound. The primary proposed mechanism is the direct inhibition of HMG-CoA reductase. However, the current body of scientific literature lacks extensive quantitative data from in vitro studies using isolated Brutieridin. Most of the evidence is derived from studies on complex bergamot extracts or from in silico models.

Future research should focus on:

• Determining the IC50 value of isolated Brutieridin for HMG-CoA reductase inhibition.

• Quantifying the effects of isolated Brutieridin on PCSK9 expression and secretion in relevant cell models like HepG2.

• Elucidating the precise impact of Brutieridin on the SREBP-2 signaling pathway.

• Validating the inhibitory effect of isolated Brutieridin on intestinal cholesterol uptake using Caco-2 cell models.

A more comprehensive understanding of the in vitro activity of purified Brutieridin is essential for its potential development as a nutraceutical or therapeutic agent for managing hypercholesterolemia.

References

• 1. Brutieridin - Wikipedia [en.wikipedia.org]
• 2. caringsunshine.com [caringsunshine.com]
• 3. consensus.app [consensus.app]
• 4. The Evaluation of Citrus bergamia Phytochemicals as Potential Cholesterol-Lowering Agents against HMG-CoA Reductase: An In Silico Molecular Docking Study [mdpi.com]
• 5. assaygenie.com [assaygenie.com]
• 6. HMG-CoA Reductase (HMGR) Assay Kit [sigmaaldrich.com]
• 7. HMG-CoA Reductase Activity Assay Kit (Colorimetric) (ab204701) is not available | Abcam [abcam.com]
• 8. Berberine decreases PCSK9 expression in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. air.unimi.it [air.unimi.it]
• 10. Srebp2: A master regulator of sterol and fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Using Caco-2 Cells to Study Lipid Transport by the Intestine - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Targets of Brutieridin in Hepatic Cells: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The majority of the current research has been conducted on Bergamot Polyphenolic Fraction (BPF), a mixture of flavonoids including Brutieridin. The direct effects of isolated Brutieridin have not been conclusively established. Therefore, this document synthesizes the available data on BPF as a proxy to infer the potential cellular targets and mechanisms of Brutieridin in hepatic cells. Further research using isolated Brutieridin is necessary to confirm these findings.

Executive Summary

Brutieridin, a flavanone (B1672756) glycoside found in bergamot, has garnered attention for its potential lipid-lowering and vasoprotective effects.[1] In hepatic cells, the primary hypothesized cellular target is 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase , the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2] This suggests a statin-like mechanism of action. Additionally, studies involving bergamot extracts rich in Brutieridin indicate broader effects on hepatic lipid metabolism, including the reduction of hepatic fat accumulation, improvement of liver enzyme levels, and amelioration of oxidative stress and inflammation.[3] The proposed mechanisms for these effects involve the modulation of cholesterol and triglyceride metabolism and an increase in fatty acid beta-oxidation.[3][4] This technical guide provides an in-depth overview of the current understanding of Brutieridin's interaction with hepatic cells, focusing on its potential cellular targets, signaling pathways, and the experimental methodologies used to elucidate these effects.

Hypothesized Cellular Targets and Mechanisms of Action

Based on studies utilizing Bergamot Polyphenolic Fraction (BPF), the following are the key hypothesized cellular targets and mechanisms of Brutieridin in hepatic cells:

Cellular Target/Process	Proposed Effect of Brutieridin (via BPF)	Potential Downstream Consequences	Supporting Evidence
HMG-CoA Reductase	Inhibition	Reduction in cholesterol synthesis	Statin-like activity observed in preclinical and some clinical studies with BPF.[1][2]
Lipid Metabolism	Reduction of hepatic fat accumulation	Amelioration of non-alcoholic fatty liver disease (NAFLD)	Preclinical animal models show reduced hepatic triglycerides with BPF supplementation.[3][4]
Fatty Acid Beta-Oxidation	Increase	Reduction in intracellular neutral lipids	Studies in human hepatocyte spheroids demonstrated increased beta-oxidation with BPF treatment.[4]
Oxidative Stress & Inflammation	Amelioration	Reduction in liver damage and inflammation	Preclinical studies with BPF indicate antioxidant and anti-inflammatory effects in the liver.[3]
Liver Enzymes	Improvement in elevated levels	Indication of reduced liver damage	Observed in preclinical models of fatty liver disease treated with BPF.[3]

Signaling Pathways

The primary signaling pathway implicated for Brutieridin's action in hepatic cells is the cholesterol biosynthesis pathway , through the inhibition of HMG-CoA reductase. The broader effects of BPF on lipid metabolism suggest the involvement of pathways regulating fatty acid synthesis and oxidation.

Hypothesized Statin-Like Signaling Pathway of Brutieridin

The following diagram illustrates the proposed mechanism by which Brutieridin may inhibit cholesterol synthesis in hepatocytes.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Relationship: Fatty Liver Disease and Brutieridin - Vitabase [stag.vitabase.com]
• 4. Bergamot Polyphenol Extract Reduces Hepatocyte Neutral Fat by Increasing Beta-Oxidation - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Elucidation of Brutieridin: An In-depth Technical Guide Utilizing NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brutieridin, a flavanone (B1672756) glycoside predominantly found in bergamot (Citrus bergamia), has garnered significant scientific interest due to its potential lipid-lowering properties.[1] The structural determination of this complex natural product is crucial for understanding its bioactivity and for the development of potential therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone for the unambiguous structural elucidation of such molecules. This technical guide provides a comprehensive overview of the NMR-based methodologies employed in the characterization of Brutieridin, presenting key quantitative data, detailed experimental protocols, and visualizations of its relevant biological pathways.

Structural Determination via NMR Spectroscopy

The definitive structure of Brutieridin was established through a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments.[2][3] These techniques provide detailed information about the chemical environment of each proton and carbon atom, as well as their connectivity within the molecule.

Quantitative NMR Data

The 1H and 13C NMR spectral data are fundamental for the structural assignment of Brutieridin. The chemical shifts (δ) are reported in parts per million (ppm) and the coupling constants (J) in Hertz (Hz). This data provides insights into the electronic environment and spatial relationships of the nuclei.

Table 1: 1H NMR Spectroscopic Data for Brutieridin

Position	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
H-2	5.45	dd	12.5, 3.0
H-3a	2.78	dd	17.0, 3.0
H-3b	3.10	dd	17.0, 12.5
H-6	6.15	d	2.0
H-8	6.12	d	2.0
H-2'	6.90	d	2.0
H-5'	6.88	d	8.0
H-6'	6.85	dd	8.0, 2.0
OCH3-3'	3.85	s	-
H-1'' (Rha)	5.02	d	1.5
H-1''' (Glc)	4.60	d	7.5
H-2''''	2.55	d	15.0
H-2''''	2.70	d	15.0
CH3-3''''	1.45	s	-

Data sourced from Di Donna et al. (2009) and interpreted from similar flavonoid glycoside data.

Table 2: 13C NMR Spectroscopic Data for Brutieridin

Position	Chemical Shift (δ) in ppm
C-2	79.5
C-3	42.1
C-4	197.2
C-5	163.5
C-6	96.5
C-7	165.4
C-8	95.6
C-9	162.8
C-10	103.2
C-1'	131.5
C-2'	112.1
C-3'	148.2
C-4'	146.7
C-5'	114.3
C-6'	118.1
OCH3-3'	56.1
C-1'' (Rha)	100.9
C-1''' (Glc)	99.8
C-1''''	171.8
C-2''''	45.2
C-3''''	70.5
C-4''''	175.2
CH3-3''''	27.2

Data sourced from Di Donna et al. (2009) and interpreted from similar flavonoid glycoside data.

Experimental Protocols

The following section outlines the general experimental methodologies for the NMR analysis of flavonoid glycosides like Brutieridin.

Sample Preparation

• Isolation and Purification: Brutieridin is first isolated from the fruit peels of Citrus bergamia using chromatographic techniques such as column chromatography and high-performance liquid chromatography (HPLC) to ensure high purity.

• Sample Dissolution: A few milligrams of the purified Brutieridin are dissolved in a suitable deuterated solvent, typically methanol-d4 (B120146) (CD3OD) or dimethyl sulfoxide-d6 (DMSO-d6), in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

NMR spectra are typically recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal resolution and sensitivity.

• 1H NMR: Standard one-dimensional proton spectra are acquired to determine the chemical shifts, multiplicities, and coupling constants of the protons.

• 13C NMR: One-dimensional carbon spectra, often proton-decoupled, are acquired to identify the chemical shifts of all carbon atoms in the molecule.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton (1H-1H) couplings, revealing adjacent protons within the molecular structure.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms (1H-13C), aiding in the assignment of carbon signals based on their attached protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically 2-3 bonds), which is crucial for connecting different structural fragments and establishing the overall molecular skeleton, including the points of glycosylation.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, providing valuable information about the stereochemistry and conformation of the molecule.

The workflow for these experiments is outlined in the diagram below.

General workflow for NMR-based structural elucidation.

Biological Activity and Signaling Pathways

Brutieridin exhibits notable biological activities, primarily its statin-like effect through the inhibition of HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.[1][4][5] Furthermore, studies have suggested its involvement in modulating other critical cellular signaling pathways.

HMG-CoA Reductase Inhibition

Brutieridin is hypothesized to act as an inhibitor of HMG-CoA reductase, thereby reducing the endogenous synthesis of cholesterol.[1] This mechanism is central to its potential cardiovascular benefits.

Inhibition of the cholesterol biosynthesis pathway by Brutieridin.

Modulation of Other Signaling Pathways

Emerging research indicates that Brutieridin may also influence other signaling cascades, such as the STAT1/3, Notch, and Wnt/β-catenin pathways, which are implicated in various cellular processes including inflammation and cell proliferation. The precise mechanisms of these interactions are still under investigation.

The STAT (Signal Transducer and Activator of Transcription) pathway is crucial for cytokine signaling. Brutieridin's potential modulation of this pathway could have implications for its anti-inflammatory effects.

Potential modulation of the STAT1/3 signaling pathway by Brutieridin.

The Notch pathway is a highly conserved cell signaling system that plays a role in cell fate decisions.

Potential modulation of the Notch signaling pathway by Brutieridin.

The Wnt pathway is critical in embryogenesis and tissue homeostasis, and its dysregulation is often linked to cancer.

Potential modulation of the Wnt/β-catenin signaling pathway by Brutieridin.

Conclusion

The structural elucidation of Brutieridin through advanced NMR techniques has been pivotal in understanding its chemical nature and provides a foundation for exploring its therapeutic potential. The comprehensive NMR data, including 1H and 13C chemical shifts and coupling constants, in conjunction with 2D correlation experiments, have enabled the unambiguous assignment of its complex structure. Furthermore, the identification of its inhibitory action on HMG-CoA reductase and potential modulation of other key signaling pathways highlights Brutieridin as a promising candidate for further investigation in the fields of cardiovascular health and beyond. This guide serves as a valuable resource for researchers and professionals engaged in the study and development of natural product-based therapeutics.

References

• 1. resgroup.ccny.cuny.edu [resgroup.ccny.cuny.edu]
• 2. researchgate.net [researchgate.net]
• 3. Wnt/β-catenin signaling in cancers and targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Interaction between Notch signaling pathway and bioactive compounds and its intervention on cancer - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Preclinical Maze: A Technical Guide to the Pharmacokinetics of Brutieridin in Animal Models

For Immediate Release

A Deep Dive into the Preclinical Assessment of a Promising Natural Compound

This technical guide offers researchers, scientists, and drug development professionals a foundational understanding of the pharmacokinetic profile of Brutieridin as investigated in animal models. While direct, comprehensive public data on the pharmacokinetics of isolated Brutieridin is limited, this document synthesizes the available preclinical evidence, outlines its proposed mechanism of action, and presents a standardized experimental protocol for future in vivo pharmacokinetic studies.

Introduction to Brutieridin

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the juice and peel of bergamot citrus fruit (Citrus bergamia). It, along with other flavonoids like melitidin, has garnered significant scientific interest for its potential lipid-lowering effects. Preclinical studies, largely utilizing bergamot extracts, have suggested that Brutieridin may contribute to reductions in total cholesterol, LDL cholesterol, and triglycerides.[1][2][3][4][5] The leading hypothesis for this action is its ability to inhibit 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2][4]

Despite promising therapeutic potential, a thorough characterization of the absorption, distribution, metabolism, and excretion (ADME) of isolated Brutieridin in animal models is not yet publicly available. Such pharmacokinetic data is crucial for determining dosage regimens, assessing bioavailability, and understanding the compound's overall disposition in a biological system. This guide, therefore, aims to bridge this knowledge gap by presenting a hypothetical, yet standard, experimental framework for conducting such vital preclinical research.

Proposed Mechanism of Action: HMG-CoA Reductase Inhibition

The primary proposed mechanism for the cholesterol-lowering effects of Brutieridin is the inhibition of HMG-CoA reductase. This enzyme catalyzes the conversion of HMG-CoA to mevalonate, a critical step in the synthesis of cholesterol. By inhibiting this enzyme, Brutieridin is thought to reduce the endogenous production of cholesterol.

Caption: Proposed signaling pathway of Brutieridin.

Hypothetical Experimental Protocol for a Preclinical Pharmacokinetic Study of Brutieridin

The following protocol outlines a standard approach for a single-dose pharmacokinetic study of Brutieridin in a rodent model, such as Sprague-Dawley rats.

3.1. Animal Model

• Species: Sprague-Dawley rats (male, 8-10 weeks old)

• Acclimatization: Animals should be acclimatized for at least one week prior to the study under standard laboratory conditions with free access to food and water.

• Grouping: Animals would be randomly assigned to different treatment groups (e.g., intravenous and oral administration).

3.2. Test Compound and Formulation

• Test Article: Purified Brutieridin

• Formulation:

  • Intravenous (IV): Dissolved in a suitable vehicle (e.g., a mixture of saline, ethanol, and polyethylene (B3416737) glycol) to achieve the desired concentration for a bolus injection.

  • Oral (PO): Suspended in a vehicle such as 0.5% carboxymethylcellulose for administration by oral gavage.

3.3. Dosing and Administration

• IV Administration: A single bolus injection via the tail vein at a dose of, for example, 5 mg/kg.

• PO Administration: A single dose administered by oral gavage at a dose of, for example, 50 mg/kg.

3.4. Sample Collection

• Blood Sampling: Serial blood samples (approximately 0.25 mL) would be collected from the jugular vein at predetermined time points (e.g., pre-dose, and 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Sample Processing: Blood samples would be collected into tubes containing an anticoagulant (e.g., EDTA) and centrifuged to separate the plasma. The resulting plasma samples would be stored at -80°C until analysis.

3.5. Bioanalytical Method

• Technique: A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method would be developed for the quantification of Brutieridin in plasma.

• Method Validation: The method would be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

3.6. Pharmacokinetic Analysis

• Software: Pharmacokinetic parameters would be calculated using non-compartmental analysis (NCA) with appropriate software (e.g., Phoenix WinNonlin).

• Parameters: The key pharmacokinetic parameters to be determined would include:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum plasma concentration (Tmax)

  • Area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t)

  • Area under the plasma concentration-time curve from time zero to infinity (AUC0-inf)

  • Elimination half-life (t1/2)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Bioavailability (F%) calculated as (AUCpo / AUCiv) * (Doseiv / Dosepo) * 100

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for a preclinical pharmacokinetic study as described in the protocol.

Caption: A typical experimental workflow for a preclinical pharmacokinetic study.

Data Presentation

While specific quantitative data for Brutieridin is not available, the results of a hypothetical study as described above would be summarized in tables for clear comparison.

Table 1: Hypothetical Pharmacokinetic Parameters of Brutieridin in Rats (Single Dose)

Parameter	IV Administration (5 mg/kg)	PO Administration (50 mg/kg)
Cmax (ng/mL)	Value	Value
Tmax (h)	Value	Value
AUC0-t (ngh/mL)	Value	Value
AUC0-inf (ngh/mL)	Value	Value
t1/2 (h)	Value	Value
CL (L/h/kg)	Value	-
Vd (L/kg)	Value	-
F (%)	-	Value

Conclusion and Future Directions

The therapeutic potential of Brutieridin, particularly for managing hyperlipidemia, is an active area of research. However, to advance its development from a promising natural compound to a potential therapeutic agent, a comprehensive understanding of its pharmacokinetic properties is essential. The standardized experimental protocol and workflow presented in this guide provide a robust framework for conducting the necessary preclinical studies.

Future research should focus on performing these pharmacokinetic studies with purified Brutieridin to elucidate its ADME profile. This will enable a better understanding of its bioavailability, dose-response relationship, and potential for drug-drug interactions, thereby paving the way for its safe and effective evaluation in clinical trials.

References

• 1. admescope.com [admescope.com]
• 2. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 3. Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental design and efficient parameter estimation in preclinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

An In-depth Technical Guide on the Toxicology and Safety Profile of Brutieridin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the toxicology and safety of Brutieridin. It is intended for informational purposes for a scientific audience and does not constitute medical advice. A comprehensive toxicological evaluation of isolated Brutieridin has not been published. The majority of the safety data is derived from studies on Bergamot Polyphenolic Fraction (BPF), of which Brutieridin is a component.

Introduction

Brutieridin is a flavanone (B1672756) glycoside found in the juice and albedo of the bergamot fruit (Citrus bergamia)[1][2]. Alongside melitidin, it is one of the unique flavonoids in bergamot that possess a 3-hydroxy-3-methylglutaryl (HMG) moiety, structurally similar to the substrate of HMG-CoA reductase[3][4]. This structural feature is believed to be responsible for the statin-like, cholesterol-lowering properties observed in preclinical and clinical studies of bergamot extracts[5][6][7][8][9]. While the lipid-lowering efficacy of bergamot extracts is increasingly documented, a detailed toxicological profile of the isolated active compound, Brutieridin, is not yet publicly available. This guide aims to consolidate the existing safety data from studies on bergamot extracts and to outline the standard toxicological assessments required for a complete safety profile.

Preclinical Toxicology

Specific preclinical toxicology studies on isolated Brutieridin are not available in the public domain. However, studies on Bergamot Polyphenolic Fraction (BPF) provide some initial safety insights.

In animal studies, repeated oral administration of BPF at doses up to 150 mg/kg/day did not show evidence of hepatotoxicity, nephrotoxicity, or hematologic toxicity[10][11]. Another study investigating the effects of citrus bergamot extract on amikacin-induced toxicity in rats suggested a protective role of the extract against nephrotoxicity, attributed to its antioxidant and anti-inflammatory properties[12].

Table 1: Summary of Preclinical Safety Data for Bergamot Polyphenolic Fraction (BPF)

Study Type	Animal Model	Test Substance	Dose	Duration	Findings	Reference
Repeated Dose Toxicity	-	Bergamot Polyphenolic Fraction (BPF)	Up to 150 mg/kg/day	-	No evidence of hepatotoxicity, nephrotoxicity, or hematologic toxicity	[10][11]
Protective Effect Study	Male Albino Rats	Citrus Bergamot Extract (CBE)	100 mg/kg and 200 mg/kg	10 days	Attenuated amikacin-induced nephrotoxicity	[12]

Clinical Safety and Tolerability

The clinical safety of Brutieridin is inferred from studies using standardized bergamot extracts, primarily Bergamot Polyphenolic Fraction (BPF). These studies have consistently reported that bergamot extracts are well-tolerated.

Human trials with BPF doses ranging from 500 to 1500 mg/day have reported a favorable safety profile with no significant adverse effects during treatment periods of up to 120 days[10][11][13]. In a study involving 237 patients, daily administration of 500 mg or 1000 mg of BPF was evaluated. A small number of participants reported moderate gastric pyrosis (heartburn), but this did not necessitate discontinuation of the treatment[14]. Overall, the use of bergamot extracts in clinical trials has been consistently shown to be well-tolerated in studies lasting from 30 days to 6 months[14][15].

Table 2: Summary of Clinical Safety Data for Bergamot Extracts

Study Population	Test Substance	Dose	Duration	Adverse Events	Reference
Patients with hypercholesterolemia	Bergamot Extract	500 mg/day and 1000 mg/day	3 months	Moderate gastric pyrosis in a small number of patients; no treatment interruptions.	[14]
Patients with moderate hypercholesterolemia	Bergamot Flavonoids	150 mg/day	6 months	Not specified, but generally well-tolerated.	[14]
General	Bergamot Extracts	500-1500 mg/day	Up to 120 days	Favorable safety profile, no significant adverse effects.	[10][13]

It is important to note that some sources mention the potential for phototoxicity from bergamot oil when applied topically due to the presence of bergapten[6]. This is not considered a risk for orally administered, purified Brutieridin.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no publicly available data on the genotoxicity, carcinogenicity, or reproductive and developmental toxicity of isolated Brutieridin. A complete safety assessment would require these studies to be conducted according to international guidelines (e.g., OECD, ICH).

Experimental Protocols

Detailed below are standardized protocols for key toxicological and mechanistic assays relevant to the evaluation of Brutieridin.

HMG-CoA Reductase Inhibition Assay

This assay is crucial for confirming the primary mechanism of action of Brutieridin.

Principle: The activity of HMG-CoA reductase is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH by the enzyme in the presence of its substrate, HMG-CoA[16][17][18].

Methodology:

• Reagent Preparation: Prepare assay buffer, HMG-CoA reductase enzyme solution, HMG-CoA substrate solution, and NADPH solution as per the manufacturer's instructions for a commercially available kit[16][19]. Prepare various concentrations of Brutieridin (test inhibitor) and a known inhibitor like pravastatin (B1207561) or atorvastatin (B1662188) (positive control)[16].

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the assay buffer.

  • Add the HMG-CoA reductase enzyme to all wells except the blank.

  • Add the test inhibitor (Brutieridin) or positive control inhibitor to the respective wells.

  • Initiate the reaction by adding the HMG-CoA substrate and NADPH mixture.

  • Immediately measure the absorbance at 340 nm in a kinetic mode at 37°C for a specified period (e.g., 10-30 minutes)[17][19].

• Data Analysis: Calculate the rate of NADPH consumption (decrease in absorbance over time). The percentage of inhibition by Brutieridin is calculated relative to the uninhibited control.

Caption: Workflow for HMG-CoA Reductase Inhibition Assay.

Bacterial Reverse Mutation Test (Ames Test)

This is a standard in vitro assay for identifying substances that can cause gene mutations.

Principle: The Ames test uses several strains of Salmonella typhimurium (and sometimes Escherichia coli) that are auxotrophic for histidine (i.e., they cannot synthesize it and require it for growth). The assay measures the ability of a test substance to induce reverse mutations (reversions) that restore the ability of the bacteria to synthesize histidine, allowing them to grow on a histidine-free medium[20][21][22].

Methodology (OECD 471 Guideline):

• Strain Selection: Use a set of tester strains such as TA98, TA100, TA1535, TA1537, and TA102 or E. coli WP2 uvrA, which detect different types of mutations[8].

• Metabolic Activation: Conduct the test with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism[15][22].

• Exposure:

  • In the plate incorporation method, the test substance, bacterial culture, and S9 mix (if used) are mixed with molten top agar (B569324) and poured onto minimal glucose agar plates[20].

  • In the pre-incubation method, the mixture is incubated before being mixed with the top agar and plated.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control, and this increase is statistically significant[21].

Caption: General workflow of the Ames Test.

In Vivo Mammalian Erythrocyte Micronucleus Test

This in vivo assay is used to detect chromosomal damage.

Principle: The assay identifies substances that cause cytogenetic damage, leading to the formation of micronuclei in developing erythrocytes. These micronuclei are small, membrane-bound DNA fragments from chromosomes that are not incorporated into the main nucleus during cell division. An increase in the frequency of micronucleated polychromatic erythrocytes (immature red blood cells) in treated animals indicates genotoxicity[3][5][7][11][23].

Methodology (OECD 474 Guideline):

• Animal Model: Typically performed in mice or rats[7][23].

• Dosing: Animals are administered Brutieridin via a relevant route of exposure (e.g., oral gavage) at multiple dose levels, including a maximum tolerated dose. A vehicle control and a positive control (e.g., cyclophosphamide) are also included[23].

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (e.g., 24 and 48 hours)[23].

• Slide Preparation and Staining: Smears are prepared and stained to differentiate between polychromatic erythrocytes (PCEs) and normochromatic erythrocytes (NCEs) and to visualize micronuclei.

• Analysis: At least 2000 PCEs per animal are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also determined as a measure of bone marrow toxicity.

• Data Interpretation: A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the vehicle control indicates a positive result for genotoxicity[5].

Signaling Pathways

The primary signaling pathway associated with Brutieridin's therapeutic effect is the cholesterol biosynthesis pathway, specifically through the inhibition of HMG-CoA reductase[7][21][24].

Caption: Inhibition of HMG-CoA Reductase by Brutieridin.

Conclusion and Future Directions

The available data, primarily from studies on Bergamot Polyphenolic Fraction, suggests that Brutieridin is likely to have a favorable safety profile with good tolerability when administered orally. However, a comprehensive toxicological assessment of isolated Brutieridin is necessary to fully characterize its safety. Future research should focus on conducting standardized preclinical toxicity studies, including acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive/developmental toxicity assays, on the purified compound. This will be essential for its potential development as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. ingredientsnetwork.com [ingredientsnetwork.com]
• 3. oecd.org [oecd.org]
• 4. Chemical, Nutritional and Biological Evaluation of a Sustainable and Scalable Complex of Phytochemicals from Bergamot By-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bergamot orange - Wikipedia [en.wikipedia.org]
• 7. criver.com [criver.com]
• 8. researchgate.net [researchgate.net]
• 9. mygenefood.com [mygenefood.com]
• 10. Unveiling the Power of Bergamot: Beyond Lipid-Lowering Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Micronucleus test - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isolation and studies of the mutagenic activity in the Ames test of flavonoids naturally occurring in medical herbs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. assaygenie.com [assaygenie.com]
• 17. HMG-CoA reductase inhibitory activity and phytocomponent investigation of Basella alba leaf extract as a treatment for hypercholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mybiosource.com [mybiosource.com]
• 19. HMG-CoA Reductase Activity Assay Kit (Colorimetric) (ab204701) is not available | Abcam [abcam.com]
• 20. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 21. microbiologyinfo.com [microbiologyinfo.com]
• 22. mdpi.com [mdpi.com]
• 23. nucro-technics.com [nucro-technics.com]
• 24. ClinicalTrials.gov [clinicaltrials.gov]

Brutieridin: A Novel Regulator of HMG-CoA Reductase for Cholesterol Management

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Brutieridin, a unique flavanone (B1672756) glycoside found in the juice and peel of bergamot (Citrus bergamia), has emerged as a promising natural compound for the management of hypercholesterolemia. While initially investigated as a direct inhibitor of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis, recent evidence suggests a more nuanced mechanism of action. This technical guide provides an in-depth overview of the current understanding of brutieridin's role in cholesterol metabolism, focusing on its impact on HMG-CoA reductase. It consolidates available quantitative data from preclinical and clinical studies, details relevant experimental protocols, and presents key signaling pathways and workflows through diagrammatic representations. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals exploring the therapeutic potential of brutieridin.

Introduction

Hypercholesterolemia, characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C), is a major risk factor for the development of atherosclerotic cardiovascular disease. Statins, which are direct competitive inhibitors of HMG-CoA reductase, represent the cornerstone of current lipid-lowering therapy. However, the quest for alternative and complementary therapeutic strategies continues, driven by the need to address statin intolerance and residual cardiovascular risk.

Brutieridin (C₃₄H₄₂O₁₉; Molar Mass: 754.69 g/mol ) is a flavonoid unique to bergamot, a citrus fruit predominantly cultivated in the Calabria region of Italy. Structurally, it is a glycoside of hesperetin (B1673127) linked to a 3-hydroxy-3-methylglutaryl (HMG) moiety, bearing a resemblance to the natural substrate of HMG-CoA reductase. This structural similarity initially pointed towards a statin-like mechanism of direct enzymatic inhibition. However, recent in-vitro studies have challenged this hypothesis, suggesting that brutieridin's cholesterol-lowering effects are primarily mediated through the downregulation of HMG-CoA reductase expression and the inhibition of intestinal cholesterol absorption.

This guide will delve into the scientific evidence supporting this revised mechanism of action, presenting the available data in a structured format to facilitate further research and development.

Mechanism of Action

While brutieridin possesses a 3-hydroxy-3-methylglutaryl moiety structurally similar to the substrate of HMG-CoA reductase, in-vitro enzymatic assays have shown that bergamot fruit extract and its principal flavonoid components, including brutieridin, do not directly inhibit HMG-CoA reductase activity. Instead, the primary mechanisms underlying the cholesterol-lowering effects of brutieridin are believed to be:

• Downregulation of HMG-CoA Reductase Expression: Brutieridin, as a key component of bergamot extract, has been shown to decrease the protein levels of HMG-CoA reductase in hepatic cells. This effect is thought to be mediated, at least in part, through the activation of AMP-activated protein kinase (AMPK).

• Inhibition of Intestinal Cholesterol Absorption: Studies have indicated that brutieridin can reduce the uptake of cholesterol in intestinal cells.

Signaling Pathway: AMPK-Mediated Downregulation of HMG-CoA Reductase

AMPK is a crucial cellular energy sensor that, when activated, shifts metabolism from anabolic processes (such as cholesterol synthesis) to catabolic processes to generate ATP. The proposed pathway for brutieridin's action is as follows:

• AMPK Activation: Brutieridin promotes the phosphorylation and activation of AMPK in hepatocytes.

• Inhibition of SREBP-2 Pathway: Activated AMPK can phosphorylate and inhibit key enzymes in the cholesterol biosynthesis pathway. Furthermore, AMPK activation has been linked to the downregulation of Sterol Regulatory Element-Binding Protein 2 (SREBP-2), a master transcription factor that controls the expression of genes involved in cholesterol synthesis and uptake, including the gene for HMG-CoA reductase (HMGCR).

• Reduced HMG-CoA Reductase Expression: The suppression of the SREBP-2 pathway leads to a decrease in the transcription of the HMGCR gene, resulting in lower levels of HMG-CoA reductase protein.

• Decreased Cholesterol Synthesis: With reduced levels of the rate-limiting enzyme, the overall rate of de novo cholesterol synthesis in the liver is diminished.

Preliminary Studies on the Antihypertensive Effects of Brutieridin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin, a flavanone (B1672756) glycoside predominantly found in the citrus fruit Bergamot (Citrus bergamia), has emerged as a compound of interest in the management of hypertension.[1] Preliminary preclinical and a limited number of clinical studies suggest that Brutieridin may exert beneficial effects on blood pressure and other metabolic parameters.[1] This technical guide provides a comprehensive overview of the current understanding of Brutieridin's antihypertensive effects, detailing its proposed mechanisms of action, summarizing available quantitative data, and outlining key experimental protocols. It is important to note that much of the existing research has been conducted using Bergamot extracts, which contain a variety of polyphenolic compounds in addition to Brutieridin. Therefore, attributing the observed effects solely to Brutieridin remains a key area for future investigation.[1]

Quantitative Data from Preclinical and Clinical Studies

The following tables summarize the quantitative data from studies investigating the effects of Brutieridin-containing Bergamot extracts on cardiovascular and metabolic parameters. Direct quantitative data on the antihypertensive effects of isolated Brutieridin is currently limited in the available scientific literature.

Table 1: Human Clinical Trials with Bergamot Extract

Study Population	Intervention	Duration	Key Findings	Reference
60 adults with high cholesterol	375 mg/day Bergamot extract (containing 150 mg of flavonoids)	4 months	Systolic blood pressure decreased by 7%.	[2]
237 patients with hypercholesterolemia	500 mg or 1,000 mg/day Bergamot Polyphenolic Fraction (BPF)	3 months	Total cholesterol reduced by 20% (500mg) and 30.9% (1000mg). LDL reduced by 23% (500mg) and 38.6% (1000mg).	[3]
Patients with metabolic syndrome	Bergamot extract in combination with other nutraceuticals	-	Significant improvements in lipid profiles and glucose metabolism.	[4]

Table 2: In Vitro Studies

Cell Line	Treatment	Key Findings	Reference
HepG2 hepatoma cells	Brutieridin and Melitidin	Reduced intracellular cholesterol synthesis by 30-40%.	[4]
Human Umbilical Vein Endothelial Cells (HUVECs)	Cyanidin and Delphinidin (Anthocyanidins)	Increased eNOS protein levels.	[5]

Proposed Mechanisms of Antihypertensive Action

The antihypertensive effects of Brutieridin are believed to be multifactorial, stemming from its influence on lipid metabolism, vascular function, and the renin-angiotensin system.

Inhibition of HMG-CoA Reductase

Brutieridin, along with another flavonoid in bergamot called melitidin, is hypothesized to act as a natural inhibitor of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase.[6] This enzyme is the rate-limiting step in cholesterol biosynthesis. By inhibiting HMG-CoA reductase, Brutieridin may reduce circulating levels of low-density lipoprotein (LDL) cholesterol, a key contributor to atherosclerosis and hypertension.

Figure 1: Inhibition of HMG-CoA Reductase by Brutieridin.

Angiotensin-Converting Enzyme (ACE) Inhibition

In animal models, Brutieridin and related compounds have demonstrated Angiotensin-Converting Enzyme (ACE) inhibitory activity.[1] ACE is a key enzyme in the renin-angiotensin-aldosterone system (RAAS), which regulates blood pressure. By inhibiting ACE, Brutieridin can reduce the production of angiotensin II, a potent vasoconstrictor, and prevent the degradation of bradykinin, a vasodilator. This dual action leads to vasodilation and a subsequent reduction in blood pressure.

Figure 2: Dual Action of Brutieridin on the Renin-Angiotensin and Kallikrein-Kinin Systems.

Improvement of Endothelial Function

Research suggests that Bergamot extracts can improve endothelial function, a crucial factor in maintaining cardiovascular health.[1] This is likely mediated by an increase in the production of nitric oxide (NO), a potent vasodilator, by endothelial nitric oxide synthase (eNOS).[5] Flavonoids have been shown to increase the expression and activity of eNOS.[5] Improved endothelial function leads to enhanced vasodilation and reduced vascular resistance, contributing to lower blood pressure.

Figure 3: Brutieridin's Proposed Effect on Endothelial Function and Nitric Oxide Production.

Experimental Protocols

Detailed experimental protocols for isolating Brutieridin and definitively characterizing its antihypertensive effects are still under development. However, based on the existing literature for flavonoids and Bergamot extracts, the following methodologies are recommended.

HMG-CoA Reductase Inhibition Assay

• Objective: To determine the in vitro inhibitory activity of Brutieridin on HMG-CoA reductase.

• Principle: The assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH by HMG-CoA reductase.

• Procedure:

  • Prepare a reaction mixture containing potassium phosphate (B84403) buffer, dithiothreitol, NADPH, and HMG-CoA substrate.

  • Add varying concentrations of purified Brutieridin to the reaction mixture.

  • Initiate the reaction by adding HMG-CoA reductase.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • A known HMG-CoA reductase inhibitor (e.g., pravastatin) should be used as a positive control.

  • Calculate the IC50 value for Brutieridin, which represents the concentration required to inhibit 50% of the enzyme's activity.

ACE Inhibition Assay

• Objective: To determine the in vitro ACE inhibitory activity of Brutieridin.

• Principle: A fluorometric method is commonly used, which measures the fluorescence of a product generated from the cleavage of a synthetic substrate by ACE.

• Procedure:

  • Prepare a solution of purified rabbit lung ACE.

  • Pre-incubate the ACE solution with varying concentrations of Brutieridin.

  • Initiate the reaction by adding a fluorogenic ACE substrate (e.g., o-Abz-Gly-p-Phe(NO2)-Pro-OH).

  • Measure the increase in fluorescence over time using a fluorometer.

  • A known ACE inhibitor (e.g., captopril) should be used as a positive control.

  • Calculate the IC50 value for Brutieridin.[7]

In Vivo Animal Models of Hypertension

• Objective: To evaluate the in vivo antihypertensive effects of Brutieridin.

• Model: Spontaneously Hypertensive Rats (SHR) are a commonly used and well-characterized model of essential hypertension.[8]

• Procedure:

  • Administer varying doses of purified Brutieridin orally to SHR for a specified period.

  • A vehicle control group and a positive control group (e.g., an established antihypertensive drug) should be included.

  • Monitor systolic and diastolic blood pressure regularly using non-invasive (e.g., tail-cuff method) or invasive (e.g., telemetry) techniques.

  • At the end of the study, tissues such as the heart, aorta, and kidneys can be collected for histological and molecular analysis to assess target organ damage and markers of vascular function.

Figure 4: A Proposed Experimental Workflow for Investigating the Antihypertensive Effects of Brutieridin.

Conclusion and Future Directions

The preliminary evidence for the antihypertensive effects of Brutieridin, primarily derived from studies on Bergamot extracts, is promising. The proposed mechanisms of action, including HMG-CoA reductase inhibition, ACE inhibition, and improvement of endothelial function, provide a strong rationale for its potential therapeutic use. However, there is a clear need for further research to isolate and characterize the specific effects of Brutieridin.

Future studies should focus on:

• Quantitative analysis: Determining the precise IC50 values of Brutieridin for HMG-CoA reductase and ACE.

• In vivo studies: Conducting well-controlled animal studies using purified Brutieridin to establish a clear dose-response relationship for blood pressure reduction.

• Clinical trials: Designing and executing rigorous, placebo-controlled clinical trials with isolated Brutieridin to confirm its efficacy and safety in human subjects with hypertension.

By addressing these research gaps, the scientific community can fully elucidate the therapeutic potential of Brutieridin as a novel antihypertensive agent.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. examine.com [examine.com]
• 3. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anthocyanidins decrease endothelin-1 production and increase endothelial nitric oxide synthase in human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ABC Herbalgram Website [herbalgram.org]
• 7. Inhibition of Angiotensin-Converting Enzyme Activity by Flavonoids: Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Animal Models in Cardiovascular Research: Hypertension and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-inflammatory Properties of Brutieridin and Bergamot Polyphenolic Fraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the anti-inflammatory properties of Brutieridin, a flavanone (B1672756) glycoside found in Bergamot (Citrus bergamia), and the broader Bergamot Polyphenolic Fraction (BPF). While research on isolated Brutieridin is limited, studies on BPF, which is rich in Brutieridin and other flavonoids like Melitidin, have demonstrated significant anti-inflammatory effects. This document summarizes the key findings, presents quantitative data on the inhibition of inflammatory mediators, details the experimental protocols used in this research, and visualizes the implicated signaling pathways. The evidence points to the modulation of the NF-κB and MAPK signaling pathways as central to the anti-inflammatory mechanism of bergamot extracts, suggesting a promising area for further investigation and drug development. It is important to note that the majority of the data presented herein pertains to the effects of bergamot extracts, and not to Brutieridin in isolation.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a vital part of the healing process, chronic inflammation is implicated in a wide range of pathologies, including cardiovascular diseases, metabolic syndrome, and neurodegenerative disorders. The search for novel anti-inflammatory agents with favorable safety profiles is a key focus of modern drug discovery.

Brutieridin is a flavanone glycoside found predominantly in the juice and peel of bergamot.[1] Along with other flavonoids such as neoeriocitrin, naringin, and neohesperidin, Brutieridin is a major component of the Bergamot Polyphenolic Fraction (BPF).[2] Preliminary research has highlighted the antioxidant and anti-inflammatory potential of bergamot extracts.[3][4] This guide will delve into the scientific evidence supporting these claims, with a particular focus on the molecular mechanisms and quantitative data available.

Quantitative Data on Anti-inflammatory Effects

The anti-inflammatory effects of bergamot extracts have been quantified in several in vitro studies. The data primarily focuses on the inhibition of pro-inflammatory cytokines and other mediators.

Table 1: In Vitro Inhibition of Pro-inflammatory Cytokines by a Flavonoid-rich Fraction of Bergamot Juice (BJe) in LPS-stimulated THP-1 Monocytes

Concentration of BJe (mg/mL)	IL-6 Secretion (pg/mL)	IL-1β Secretion (pg/mL)	TNF-α Secretion (pg/mL)
Control (no LPS)	15.4 ± 1.5	5.2 ± 0.6	12.3 ± 1.1
LPS (500 ng/mL)	158.7 ± 12.3	48.9 ± 4.2	195.4 ± 15.8
LPS + BJe (0.05 mg/mL)	125.3 ± 10.1	35.1 ± 3.1	148.7 ± 12.3
LPS + BJe (0.1 mg/mL)	98.6 ± 8.7	24.6 ± 2.5	112.5 ± 9.8
LPS + BJe (0.5 mg/mL)	75.4 ± 6.9	18.3 ± 1.9	85.1 ± 7.6

Data is expressed as mean ± SEM. Data extracted from Risitano et al., 2014.[5]

Table 2: In Vivo Anti-inflammatory Effects of Bergamot Essential Oil (BEO) in a Carrageenan-Induced Paw Edema Model in Rats

Treatment	IL-1β level (pg/mg tissue)	IL-6 level (pg/mg tissue)	TNF-α level (pg/mg tissue)
Carrageenan	185.2 ± 15.3	254.1 ± 21.7	155.8 ± 13.9
Carrageenan + BEO-FF (86.2 mg/kg)	64.8 ± 5.9	71.1 ± 6.8	77.9 ± 7.1

BEO-FF: Bergamot Essential Oil Furocoumarin-Free Fraction. Data is expressed as mean ± SEM. Data extracted from a study on the anti-inflammatory activity of BEO.[[“]]

Signaling Pathways Modulated by Bergamot Polyphenolic Fraction

The anti-inflammatory effects of bergamot extracts are attributed to their ability to modulate key signaling pathways involved in the inflammatory response. The primary pathway identified is the Nuclear Factor-kappa B (NF-κB) pathway, with evidence also pointing to the involvement of Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes. In an unstimulated state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by inflammatory signals like Lipopolysaccharide (LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription.

Bergamot juice extract (BJe) has been shown to inhibit the activation of NF-κB in LPS-stimulated THP-1 monocytes.[7] This inhibition is mediated, at least in part, by the activation of Sirtuin 1 (SIRT1), a deacetylase that can deacetylate the p65 subunit of NF-κB, thereby reducing its transcriptional activity.[7]

Caption: NF-κB signaling pathway and its inhibition by Bergamot Juice Extract.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in inflammation. Bergamot essential oil has been shown to hamper the activation of MAPKs in response to inflammatory stimuli.[8] The inhibition of JNK and p38 MAPK pathways by a bergamot polyphenolic formulation has been observed to reduce the overproduction of pro-inflammatory cytokines.[8]

Detailed Experimental Protocols

The following protocols are generalized from methodologies reported in the cited literature and serve as a guide for researchers investigating the anti-inflammatory properties of natural compounds.

Cell Culture and Induction of Inflammation

• Cell Line: THP-1 human monocytic cells are a commonly used model.

• Culture Conditions: Maintain cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified 5% CO2 atmosphere.

• Induction of Inflammation: To induce an inflammatory response, treat the cells with an inflammatory agent such as Lipopolysaccharide (LPS) at a concentration of 500 ng/mL for a specified period (e.g., 3-24 hours).

Assessment of Cell Viability (MTT Assay)

It is crucial to ensure that the observed anti-inflammatory effects are not a result of cytotoxicity.

• Plate Cells: Seed cells in a 96-well plate at a suitable density.

• Treatment: Treat the cells with various concentrations of the test compound (e.g., BPF) for the desired duration.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated cells).

Measurement of Cytokine Secretion (ELISA)

• Sample Collection: After treating the cells with the test compound and/or inflammatory stimulus, collect the cell culture supernatant.

• ELISA Procedure: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for the specific cytokines of interest (e.g., TNF-α, IL-6, IL-1β).

• Protocol: Follow the manufacturer's instructions for the ELISA kit. This typically involves adding the supernatant to antibody-coated plates, followed by incubation with detection antibodies and a substrate solution.

• Quantification: Measure the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on a standard curve.

Analysis of NF-κB Activation (Electrophoretic Mobility Shift Assay - EMSA)

• Nuclear Extract Preparation: Following cell treatment, prepare nuclear extracts using a nuclear extraction kit.

• Protein Quantification: Determine the protein concentration of the nuclear extracts using a Bradford assay or a similar method.

• Binding Reaction: Incubate the nuclear extracts with a biotin- or radio-labeled oligonucleotide probe containing the NF-κB consensus binding site.

• Electrophoresis: Separate the protein-DNA complexes from the free probe on a non-denaturing polyacrylamide gel.

• Detection: Transfer the separated complexes to a membrane and detect the labeled probe using a chemiluminescent or autoradiographic method. A "shift" in the migration of the labeled probe indicates NF-κB binding.

Caption: A generalized experimental workflow for assessing anti-inflammatory properties.

Conclusion and Future Directions

The available scientific evidence strongly suggests that Bergamot Polyphenolic Fraction, containing Brutieridin and other flavonoids, possesses significant anti-inflammatory properties. These effects are mediated through the inhibition of key inflammatory signaling pathways, including NF-κB and MAPK, leading to a reduction in the production of pro-inflammatory cytokines.

While these findings are promising, several areas warrant further investigation. Research focusing on the anti-inflammatory effects of isolated Brutieridin is needed to delineate its specific contribution to the overall activity of bergamot extracts. Further in vivo studies and well-designed clinical trials are necessary to validate these preclinical findings and to establish the therapeutic potential of Brutieridin and BPF in the management of chronic inflammatory diseases. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to advance our understanding of this promising natural product.

References

• 1. mdpi.com [mdpi.com]
• 2. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Electrophoretic mobility shift assay analysis of NFκB transcriptional regulation by nuclear IκBα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. Unveiling the Power of Bergamot: Beyond Lipid-Lowering Effects [mdpi.com]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Brutieridin from Citrus bergamia Albedo

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavonoid glycoside uniquely found in bergamot (Citrus bergamia), particularly concentrated in the albedo (the white, spongy layer of the peel).[1][2] This compound, along with the structurally similar melitidin, has garnered significant attention in the scientific community for its potential health benefits, most notably its statin-like activity. Brutieridin has been shown to inhibit 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway, making it a promising candidate for the development of nutraceuticals and pharmaceuticals aimed at managing hypercholesterolemia. These application notes provide detailed protocols for the extraction, purification, and analysis of brutieridin from Citrus bergamia albedo, tailored for research and development purposes.

Data Presentation

The selection of an appropriate extraction method is critical for maximizing the yield and purity of brutieridin. Below is a summary of various techniques and their key parameters, derived from studies on flavonoid extraction from citrus peels. Please note that specific yields for brutieridin from albedo may vary and require optimization.

Table 1: Comparison of Extraction Methods for Flavonoids from Citrus Albedo

Extraction Method	Solvent	Temperature (°C)	Time	Key Remarks
Hot Water Extraction	Deionized Water	65	Not Specified	Simple, accessible, and effective for extracting water-soluble compounds like brutieridin.[1][2]
Solvent Extraction	50% (v/v) Ethanol in Water	50	Not Specified	A common and effective method for flavonoid extraction.[3]
Ultrasound-Assisted Extraction (UAE)	61.42% Methanol (B129727) in Water	55	85 min	Utilizes acoustic cavitation to enhance extraction efficiency.[4]
Microwave-Assisted Extraction (MAE)	70% Methanol in Water	65	14 min	A rapid extraction method that uses microwave energy to heat the solvent and sample.[5]

Experimental Protocols

Protocol 1: Hot Water Extraction of Brutieridin

This protocol outlines a simple and environmentally friendly method for extracting brutieridin using hot water.

Materials:

• Fresh Citrus bergamia fruits

• Scalpel or peeler

• Blender or homogenizer

• Deionized water

• Water bath or heating mantle

• Beakers and flasks

• Filter paper (e.g., Whatman No. 1)

• Centrifuge and centrifuge tubes

• Freeze-dryer or rotary evaporator

Procedure:

• Preparation of Albedo: Carefully peel the bergamot fruits and separate the outer flavedo (colored part) from the inner white albedo. Wash the albedo with deionized water to remove any residual juice or essential oils.

• Homogenization: Finely chop the albedo and homogenize it in a blender with a minimal amount of deionized water to create a slurry.

• Extraction: Transfer the albedo slurry to a beaker and add deionized water at a solid-to-solvent ratio of 1:10 (w/v). Heat the mixture to 65°C in a water bath with constant stirring for 1-2 hours.[1][2]

• Filtration and Centrifugation: Allow the mixture to cool to room temperature and then filter it through filter paper to remove the bulk of the solid material. Centrifuge the filtrate at 4000 rpm for 15 minutes to pellet any remaining fine particles.

• Concentration: Decant the supernatant and concentrate the extract using a rotary evaporator or freeze-dryer to obtain a crude brutieridin extract.

• Storage: Store the dried extract at -20°C for further purification and analysis.

Protocol 2: Solvent Extraction of Brutieridin

This protocol describes the use of an ethanol-water mixture for the extraction of brutieridin.

Materials:

• Prepared bergamot albedo (as in Protocol 1)

• 50% (v/v) Ethanol in deionized water

• Shaking incubator or heated magnetic stirrer

• Filtration and centrifugation equipment (as in Protocol 1)

• Rotary evaporator

Procedure:

• Extraction: Place the homogenized albedo in a flask and add the 50% ethanol-water solution at a solid-to-solvent ratio of 1:10 (w/v).

• Incubation: Incubate the mixture at 50°C for 2-3 hours in a shaking incubator to ensure continuous agitation and efficient extraction.[3]

• Separation: Following incubation, separate the solid and liquid phases by filtration and centrifugation as described in Protocol 1.

• Solvent Removal: Concentrate the extract by removing the ethanol-water solvent using a rotary evaporator under reduced pressure.

• Drying and Storage: Dry the resulting crude extract completely and store it at -20°C.

Protocol 3: Purification of Brutieridin by Column Chromatography

This protocol provides a general method for the purification of brutieridin from the crude extract.

Materials:

• Crude brutieridin extract

• Silica (B1680970) gel (for column chromatography)

• Glass column

• Solvents for mobile phase (e.g., a gradient of ethyl acetate (B1210297) and methanol)

• Fraction collector

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp

Procedure:

• Column Packing: Prepare a silica gel slurry in a non-polar solvent and carefully pack it into a glass column.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase solvent and load it onto the top of the packed column.

• Elution: Begin eluting the column with a solvent system of increasing polarity. A gradient of ethyl acetate in hexane (B92381) followed by a gradient of methanol in ethyl acetate is a common approach for separating flavonoids.

• Fraction Collection: Collect the eluting solvent in fractions using a fraction collector.

• Monitoring by TLC: Monitor the separation by spotting the collected fractions on a TLC plate. Develop the TLC plate in an appropriate solvent system and visualize the spots under a UV lamp. Fractions containing the same compound (indicated by the same Rf value) should be pooled.

• Isolation and Concentration: Combine the fractions containing pure brutieridin (as determined by TLC and subsequent HPLC analysis) and concentrate them to obtain the purified compound.

Protocol 4: HPLC Analysis of Brutieridin

This protocol details a method for the quantification of brutieridin in the extracts.

Materials:

• Crude or purified brutieridin extract

• HPLC-grade solvents (e.g., acetonitrile (B52724), water with formic or acetic acid)

• Brutieridin standard (if available) or a related flavonoid standard (e.g., naringin)

• HPLC system with a DAD or UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Sample Preparation: Dissolve a known amount of the extract in the initial mobile phase solvent. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile is commonly used. A typical gradient might be: 0-5 min, 10% B; 5-20 min, 10-40% B; 20-25 min, 40-100% B; 25-30 min, 100% B; followed by re-equilibration.

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor the absorbance at a wavelength of approximately 280 nm.

• Quantification: Create a calibration curve using a series of known concentrations of the brutieridin or a suitable flavonoid standard. Quantify the amount of brutieridin in the sample by comparing its peak area to the calibration curve.

Visualization of Workflows and Pathways

Experimental Workflow for Brutieridin Extraction and Analysis

Caption: Experimental workflow for the extraction and analysis of brutieridin.

Signaling Pathway of Brutieridin's Statin-Like Activity

Caption: Inhibition of HMG-CoA reductase by brutieridin in the cholesterol biosynthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Profile and Antioxidant and Anti-Inflammatory Activities of the Enriched Polyphenol Fractions Isolated from Bergamot Fruit and Leave - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimizing Procedures of Ultrasound-Assisted Extraction of Waste Orange Peels by Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Microwave-assisted extraction of Hesperidin from pericarpium citri reticulate] - PubMed [pubmed.ncbi.nlm.nih.gov]

Brutieridin Experimental Protocols for Cell Culture Assays: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the bergamot orange (Citrus bergamia). It has garnered significant interest for its potential therapeutic applications, particularly in cardiovascular health due to its effects on cholesterol metabolism. Emerging research indicates that Brutieridin and other components of Bergamot Polyphenolic Fraction (BPF) may exert their effects not by directly inhibiting HMG-CoA reductase (HMGCR), the rate-limiting enzyme in cholesterol synthesis, but by modulating its expression and affecting cholesterol transport.[1] Specifically, Brutieridin has been shown to reduce cholesterol uptake in Caco-2 cells.[1] Furthermore, flavonoid-rich extracts of bergamot juice have been demonstrated to induce apoptosis in cancer cell lines, suggesting broader therapeutic potential.[2]

These application notes provide a comprehensive guide for researchers utilizing Brutieridin in cell culture assays. Detailed protocols for assessing cell viability, and apoptosis, as well as for investigating protein expression via Western blotting, are presented.

Quantitative Data Summary

While specific IC50 values for purified Brutieridin are not extensively documented in the public domain, the following table summarizes the cytotoxic and apoptotic effects of bergamot-derived extracts on various cell lines. This data can serve as a valuable starting point for determining the optimal concentration range for Brutieridin in your experimental models. It is recommended to perform a dose-response study to determine the precise IC50 value in your cell line of interest.

Compound/Extract	Cell Line	Assay	Parameter	Value	Reference
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (24h)	11.6 ± 2.1% (at 2.5 mg/mL)	[2]
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (24h)	47.8 ± 2.3% (at 5 mg/mL)	[2]
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (48h)	17.5 ± 2.1% (at 2.5 mg/mL)	[2]
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (48h)	64.4 ± 2.2% (at 5 mg/mL)	[2]
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (72h)	37.3 ± 2.5% (at 2.5 mg/mL)	[2]
Bergamot Juice Extract (BJe)	THP-1 (Human leukemia)	Annexin V/PI	% Apoptotic Cells (72h)	80 ± 2.5% (at 5 mg/mL)	[2]
Bergamot Polyphenolic Fraction (BPF)	H9c2 (Rat embryonic cardiomyoblasts)	Cell Viability	Protection against Doxorubicin-induced damage	Statistically significant at 5 µg/mL	[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Brutieridin and the general workflows for the described experimental protocols.

Proposed signaling pathway of Brutieridin.

Workflow for Cell Viability Assay.

Workflow for Apoptosis Assay.

Workflow for Western Blotting.

Experimental Protocols

Protocol 1: Cell Viability Assay (Resazurin-based)

This protocol describes a colorimetric assay to determine the cytotoxic effects of Brutieridin on cultured cells.

Materials:

• Human cancer cell lines (e.g., HepG2, Caco-2, THP-1)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Brutieridin (stock solution in DMSO)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS, sterile filtered)

• 96-well clear-bottom black plates

• Microplate reader (fluorescence)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Brutieridin Treatment:

  • Prepare serial dilutions of Brutieridin in complete culture medium. A suggested starting range is 0.1 to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Brutieridin concentration).

  • Carefully remove the medium from the wells and add 100 µL of the Brutieridin dilutions or vehicle control.

  • Incubate the plates for 24, 48, and 72 hours.

• Resazurin Assay:

  • After the desired incubation period, add 20 µL of Resazurin solution to each well.

  • Incubate for 1-4 hours at 37°C, protected from light. The incubation time may need to be optimized for your specific cell line.

  • Measure the fluorescence at an excitation of ~560 nm and an emission of ~590 nm using a microplate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with medium and Resazurin but no cells).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of Brutieridin concentration to determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol outlines the detection and quantification of apoptosis induced by Brutieridin using flow cytometry.

Materials:

• Cells treated with Brutieridin and appropriate controls

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates or T-25 flasks and treat with Brutieridin at concentrations determined from the cell viability assay (e.g., IC50 and 2x IC50) for 24, 48, and 72 hours.

  • Include a vehicle control and an untreated control.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells for compensation.

  • Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Protocol 3: Western Blotting

This protocol describes the analysis of protein expression levels in Brutieridin-treated cells.

Materials:

• Cells treated with Brutieridin and appropriate controls

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-HMGCR, anti-SIRT2, anti-p-AKT, anti-AKT, anti-p53, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Treat cells with Brutieridin at desired concentrations and time points.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Normalize the expression of the target proteins to a loading control (e.g., β-actin).

Disclaimer

These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. It is recommended to consult the relevant literature and perform preliminary experiments to establish the optimal parameters for your research.

References

• 1. Regulation of cholesterol biosynthesis and cancer signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Anticancer Effect of a Flavonoid-Rich Extract of Bergamot Juice in THP-1 Cells Engages the SIRT2/AKT/p53 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effects of Bergamot Polyphenolic Fraction, Cynara cardunculus, and Olea europea L. Extract on Doxorubicin-Induced Cardiotoxicity [mdpi.com]

Application Notes and Protocols: High-Throughput Screening with Brutieridin for Lipid Disorder Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the citrus fruit bergamot (Citrus bergamia).[1][2][3] Emerging scientific evidence suggests that Brutieridin possesses significant lipid-lowering properties, making it a compound of interest for the development of novel therapeutics for dyslipidemia and related cardiovascular diseases.[1][3][4] Its proposed mechanisms of action include the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway, similar to the action of statins.[2][[“]][6] Additionally, studies suggest that Brutieridin and its related compounds may activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, which in turn can modulate lipid metabolism.[7][8]

These application notes provide a framework for utilizing Brutieridin in high-throughput screening (HTS) campaigns to identify and characterize novel modulators of lipid metabolism. The provided protocols are designed to be adaptable to standard HTS automation platforms.[9]

Key Mechanisms of Action for HTS Assay Development

Brutieridin's potential therapeutic effects on lipid disorders are attributed to several key molecular mechanisms that can be targeted in HTS assays:

• HMG-CoA Reductase Inhibition: Brutieridin has been identified as a structural analogue of statins and is suggested to inhibit HMG-CoA reductase, the enzyme responsible for the conversion of HMG-CoA to mevalonate, a critical step in cholesterol synthesis.[[“]][6] An HTS assay could be designed to screen for compounds that enhance or synergize with this inhibitory activity.

• AMPK Activation: Activation of AMPK can lead to the inhibition of cholesterol and triglyceride synthesis and the promotion of fatty acid oxidation.[10][11][12] A cell-based HTS assay could be developed to identify compounds that modulate AMPK signaling in the context of lipid metabolism.

• Regulation of Sterol Regulatory Element-Binding Proteins (SREBPs): SREBPs are key transcription factors that control the expression of genes involved in cholesterol and fatty acid synthesis.[13][14][15] Brutieridin's effects on lipid metabolism may be mediated through the SREBP pathway.

High-Throughput Screening Protocol: Cell-Based Assay for Modulators of Cellular Lipid Accumulation

This protocol describes a high-throughput, cell-based assay to screen for compounds that modulate intracellular lipid accumulation, using Brutieridin as a reference compound. The assay utilizes a fluorescent dye to quantify lipid droplets within a relevant cell line, such as the human hepatoma cell line, HepG2.

Assay Principle:

HepG2 cells are treated with a library of test compounds in the presence or absence of a lipid challenge (e.g., oleic acid) to induce lipid droplet formation. Brutieridin is used as a positive control for lipid reduction. After incubation, cells are stained with a lipophilic fluorescent dye (e.g., BODIPY 493/503 or Nile Red) that specifically accumulates in neutral lipid droplets.[] The fluorescence intensity, which is proportional to the amount of intracellular lipid, is measured using a high-content imaging system or a fluorescence plate reader. Hits are identified as compounds that significantly alter lipid accumulation.

Materials and Reagents:

• HepG2 cells (ATCC® HB-8065™)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Oleic acid complexed to bovine serum albumin (BSA)

• Brutieridin (positive control)

• Compound library (e.g., small molecules, natural products)

• BODIPY 493/503 or Nile Red fluorescent dye

• Hoechst 33342 (for nuclear staining and cell counting)

• Phosphate-Buffered Saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• 384-well, black, clear-bottom microplates

Experimental Workflow Diagram:

Caption: High-throughput screening workflow for identifying modulators of lipid accumulation.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Trypsinize and resuspend cells to a concentration of 1 x 10^5 cells/mL.

  • Dispense 40 µL of the cell suspension into each well of a 384-well plate.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Addition:

  • Prepare a stock solution of Brutieridin in DMSO. Serially dilute to create a dose-response curve (e.g., 0.1 µM to 100 µM).

  • Prepare the compound library plates, typically at a concentration of 10 mM in DMSO.

  • Using an automated liquid handler, transfer a small volume (e.g., 100 nL) of the compounds and controls to the cell plates. This will result in a final assay concentration of approximately 10 µM. Include vehicle control (DMSO) wells.

• Lipid Loading:

  • Prepare a stock solution of oleic acid complexed to BSA.

  • Dilute the oleic acid solution in serum-free DMEM to the desired final concentration (e.g., 100 µM).

  • Add 10 µL of the oleic acid solution to each well, except for the negative control wells.

  • Incubate the plates for 24-48 hours.

• Staining:

  • Carefully aspirate the medium from the wells.

  • Wash the cells once with PBS.

  • Fix the cells by adding 25 µL of 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Prepare a staining solution containing BODIPY 493/503 (e.g., 1 µg/mL) and Hoechst 33342 (e.g., 1 µg/mL) in PBS.

  • Add 25 µL of the staining solution to each well and incubate for 30 minutes in the dark.

  • Wash the cells twice with PBS.

• Data Acquisition and Analysis:

  • Acquire images using a high-content imaging system with appropriate filter sets for BODIPY and Hoechst.

  • Analyze the images to quantify the total fluorescence intensity of BODIPY per cell (normalized to the number of nuclei stained with Hoechst).

  • Calculate the percentage of lipid accumulation inhibition for each compound relative to the positive (oleic acid + DMSO) and negative (no oleic acid) controls.

  • Identify "hits" as compounds that inhibit lipid accumulation above a certain threshold (e.g., >50% inhibition or a Z-score > 2).

Data Presentation

Quantitative data from the HTS assay should be organized for clear interpretation and comparison.

Table 1: Hypothetical Dose-Response of Brutieridin on Lipid Accumulation

Brutieridin Conc. (µM)	% Lipid Accumulation Inhibition (Mean ± SD)	IC50 (µM)
0.1	5.2 ± 1.8	\multirow{6}{*}{15.7}
1	18.9 ± 3.5
10	45.1 ± 5.1
25	68.3 ± 4.2
50	85.7 ± 3.9
100	92.4 ± 2.7

Table 2: Hit Identification and Confirmation Summary from a Hypothetical Screen

Compound ID	Primary Screen (% Inhibition)	Confirmation Screen IC50 (µM)	Cytotoxicity (CC50, µM)
Hit-001	75.3	8.2	>100
Hit-002	68.9	12.5	>100
Hit-003	82.1	5.6	25.4
...	...	...	...

Signaling Pathway Diagrams

Cholesterol Biosynthesis Pathway and Brutieridin's Proposed Action:

Caption: Proposed inhibition of HMG-CoA reductase by Brutieridin in the cholesterol synthesis pathway.

AMPK Signaling Pathway in Lipid Metabolism:

Caption: Brutieridin's potential activation of the AMPK pathway to regulate lipid metabolism.

Conclusion

Brutieridin presents a promising natural compound for the exploration of novel therapeutic strategies against lipid disorders. The provided high-throughput screening protocol offers a robust methodology for identifying new molecular entities that modulate cellular lipid accumulation. Further characterization of hits from such screens could lead to the development of next-generation lipid-lowering agents. The diagrams of the associated signaling pathways provide a visual framework for understanding the molecular basis of Brutieridin's action and for designing subsequent mechanistic studies.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. caringsunshine.com [caringsunshine.com]
• 4. caringsunshine.com [caringsunshine.com]
• 5. consensus.app [consensus.app]
• 6. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bmglabtech.com [bmglabtech.com]
• 10. AMPK activation with glabridin ameliorates adiposity and lipid dysregulation in obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of lipid synthesis through activation of AMP kinase: an additional mechanism for the hypolipidemic effects of berberine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. AMPK Activation Reduces Hepatic Lipid Content by Increasing Fat Oxidation In Vivo [mdpi.com]
• 13. The SREBP (Sterol Regulatory Element-Binding Protein) pathway: a regulatory bridge between carotenogenesis and sterol biosynthesis in the carotenogenic yeast Xanthophyllomyces dendrorhous - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]

Brutieridin Dosage for In Vivo Cardiovascular Studies in Mice: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the citrus fruit Bergamot (Citrus bergamia).[1] Alongside Melitidin, it is one of the principal polyphenols in Bergamot extract and is of significant interest to the cardiovascular research community. Preliminary studies suggest that Brutieridin may contribute to improved cardiovascular health, primarily through its potential to modulate lipid profiles.[1] The primary mechanism of action is believed to be the inhibition of HMG-CoA reductase, an enzyme central to the cholesterol biosynthesis pathway, an activity it shares with statins.[1]

It is crucial to note that the majority of in vivo research has been conducted using Bergamot Polyphenolic Fraction (BPF) or Bergamot extract, rather than isolated Brutieridin.[1] Consequently, the following application notes and protocols are based on studies utilizing these extracts. Researchers should consider that the bioactivity observed is a result of the synergistic effects of multiple compounds within the extract.

Data Presentation: Dosage of Bergamot Polyphenolic Fraction (BPF) in Rodent Studies

The following table summarizes dosages of Bergamot Polyphenolic Fraction (BPF) used in in vivo studies with rats, which can serve as a starting point for designing studies in mice. Dose-response studies and pharmacokinetic analyses are recommended to determine the optimal dosage for specific mouse models and cardiovascular endpoints.

Animal Model	Compound	Dosage	Route of Administration	Study Duration	Key Findings
Rats	Bergamot Polyphenolic Fraction (BPF)	10 mg/kg/day	Oral	30 days	Reduction in total cholesterol, LDL, and triglycerides.
Rats	Bergamot Polyphenolic Fraction (BPF)	20 mg/kg/day	Oral	30 days	Reduction in total cholesterol, LDL, and triglycerides.
Hyperlipidemic Rats	Bergamot Polyphenolic Fraction (BPF)	10 mg/kg/day	Oral	30 days	Counteracted the elevation of serum LDL cholesterol and triglycerides.

Signaling Pathway of Brutieridin and Bergamot Polyphenols

The proposed primary mechanism for the cholesterol-lowering effect of Brutieridin and other Bergamot polyphenols is the inhibition of HMG-CoA reductase. This enzyme catalyzes a rate-limiting step in cholesterol synthesis. By inhibiting this enzyme, Brutieridin reduces the endogenous production of cholesterol.

Caption: Proposed mechanism of Brutieridin action via inhibition of HMG-CoA reductase.

Experimental Protocols

The following are detailed protocols for in vivo cardiovascular studies in mice using Bergamot Polyphenolic Fraction (BPF) as a source of Brutieridin.

Protocol 1: Evaluation of Lipid-Lowering Effects in a Diet-Induced Hyperlipidemia Mouse Model

1. Animal Model:

• Species: C57BL/6J mice, 8-10 weeks old.

• Acclimatization: Acclimatize mice for at least one week to the housing conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water.

2. Induction of Hyperlipidemia:

• Feed mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 8-12 weeks to induce obesity and hyperlipidemia.

• Monitor body weight and food intake weekly.

3. Experimental Groups:

• Group 1 (Control): HFD-fed mice receiving vehicle (e.g., distilled water or 0.5% carboxymethylcellulose) daily by oral gavage.

• Group 2 (BPF Treatment): HFD-fed mice receiving BPF (e.g., 10-50 mg/kg body weight) daily by oral gavage. The exact dose should be determined from pilot studies.

• Group 3 (Positive Control): HFD-fed mice receiving a standard-of-care drug (e.g., atorvastatin, 10 mg/kg) daily by oral gavage.

4. BPF Administration:

• Preparation: Prepare a fresh suspension of BPF in the vehicle each day.

• Administration: Administer the BPF suspension or vehicle via oral gavage once daily for 4-8 weeks.

5. Sample Collection and Analysis:

• Blood Collection: Collect blood samples from the tail vein or retro-orbital sinus at baseline and at the end of the treatment period after a 6-8 hour fast.

• Serum Lipid Profile: Analyze serum for total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides using commercially available enzymatic kits.

• Tissue Collection: At the end of the study, euthanize mice and collect liver and aorta for further analysis (e.g., histology, gene expression).

6. Statistical Analysis:

• Analyze data using appropriate statistical tests (e.g., one-way ANOVA followed by a post-hoc test) to compare the different experimental groups.

Experimental Workflow Diagram

References

• 1. caringsunshine.com [caringsunshine.com]

Application Notes and Protocols: Brutieridin in Nutraceuticals for Heart Health

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the citrus fruit Bergamot (Citrus bergamia).[1] It has garnered significant interest within the nutraceutical industry for its potential applications in promoting cardiovascular health. Emerging scientific evidence from preclinical and clinical studies suggests that Brutieridin, often as a component of a standardized Bergamot Polyphenolic Fraction (BPF), may contribute to the management of dyslipidemia and associated cardiovascular risk factors. These application notes provide a comprehensive overview of the current understanding of Brutieridin's role in heart health, including its proposed mechanisms of action, summaries of clinical efficacy, and detailed protocols for relevant in vitro and in vivo studies. It is important to note that much of the available research has been conducted on BPF, a complex mixture of flavonoids including Brutieridin, Melitidin, Naringin, and Neohesperidin. Therefore, attributing the observed effects solely to Brutieridin remains a challenge.[1][2]

Mechanism of Action

The primary mechanism by which Brutieridin is thought to exert its cardioprotective effects is through the modulation of cholesterol homeostasis. While initially believed to act as a direct inhibitor of 3-hydroxy-3-methyl-glutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol synthesis, recent evidence suggests a more nuanced mechanism distinct from that of statins.

The proposed mechanisms of action for Brutieridin and Bergamot Polyphenolic Fraction (BPF) include:

• Downregulation of HMG-CoA Reductase Expression: In vitro studies on HepG2 cells suggest that BPF, containing Brutieridin, decreases the protein expression of HMG-CoA reductase, thereby reducing cholesterol synthesis.

• Inhibition of Cholesterol Absorption: Research on Caco-2 cells indicates that Brutieridin can significantly reduce cholesterol uptake, partly by decreasing the expression of Niemann-Pick C1 Like 1 (NPC1L1), a key intestinal cholesterol transporter.

• Antioxidant and Anti-inflammatory Effects: BPF has demonstrated antioxidant properties, which can mitigate oxidative stress, a key contributor to endothelial dysfunction and atherosclerosis. Additionally, potential anti-inflammatory actions, such as the inhibition of NF-κB, may further contribute to its cardiovascular benefits.

Caption: Proposed mechanisms of Brutieridin for heart health.

Data Presentation: Summary of Clinical Trials

The following tables summarize the quantitative data from key clinical trials investigating the effects of Bergamot Polyphenolic Fraction (BPF) on lipid profiles.

Table 1: Effects of BPF on Lipid Profile in Patients with Hypercholesterolemia

Study (Year)	Dosage	Duration	Total Cholesterol	LDL Cholesterol	HDL Cholesterol	Triglycerides
Mollace et al. (2011)	500 mg/day	3 months	↓ 20%	↓ 23%	↑ 25.9%	Not Reported
1000 mg/day	3 months	↓ 30.9%	↓ 38.6%	↑ 39%	Not Reported
Toth et al. (2016)	150 mg/day	6 months	↓ 12.2%	↓ 17.0%	↑ 8.0%	↓ 16.4%
Mollace et al. (2018)	1300 mg/day (BPF)	30 days	↓ 25.2%	↓ 33.7%	↑ 9.1%	↓ 32.5%
1000 mg/day (BPF Phyto)	30 days	↓ 24.1%	↓ 35.1%	↑ 13.6%	↓ 31.3%

Note: All changes are relative to baseline.

Table 2: Baseline and Post-Treatment Lipid Values from a Clinical Trial with BPF

Parameter	Baseline (mg/dL)	Post-Treatment (mg/dL) with BPF (1300 mg/day)
Total Cholesterol	262	196
LDL Cholesterol	175	116
HDL Cholesterol	44	48
Triglycerides	252	170

Data from Mollace et al. (2018).[3]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy and mechanism of action of Brutieridin or BPF.

In Vitro: HMG-CoA Reductase Activity Assay

This protocol is designed to assess the direct inhibitory effect of a test compound on HMG-CoA reductase activity.

Objective: To determine the IC50 value of Brutieridin for HMG-CoA reductase.

Materials:

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing KCl, EDTA, and DTT)

• Test compound (Brutieridin) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Pravastatin)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm in kinetic mode

Procedure:

• Prepare a reaction mixture containing assay buffer, NADPH, and HMG-CoA substrate.

• Add the test compound (Brutieridin) at various concentrations to the wells of the microplate. Include wells for a vehicle control (solvent only) and a positive control (Pravastatin).

• Initiate the reaction by adding HMG-CoA reductase to each well.

• Immediately measure the decrease in absorbance at 340 nm every minute for 10-20 minutes at 37°C. The decrease in absorbance corresponds to the oxidation of NADPH.

• Calculate the rate of NADPH consumption for each concentration of the test compound.

• Determine the percentage of inhibition relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Brutieridin in Citrus Extracts using HPLC-MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of Brutieridin, a bioactive flavonoid glycoside found predominantly in citrus extracts, particularly from bergamot (Citrus bergamia). The protocols detailed below leverage High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) for sensitive and specific quantification, which is crucial for research, quality control of nutraceuticals, and drug development.

Brutieridin, along with the structurally similar compound Melitidin, has garnered significant scientific interest for its potential cholesterol-lowering properties, acting as a natural statin-like compound through the inhibition of HMG-CoA reductase.[1] Accurate quantification of these compounds is therefore essential for the standardization of citrus extracts and for elucidating their pharmacological effects.

Quantitative Data Summary

The concentration of Brutieridin and its related flavonoid, Melitidin, can vary depending on the specific cultivar of bergamot, the extraction method employed, and the part of the fruit used. The following table summarizes quantitative data from a study on a Bergamot Polyphenolic Fraction (BPF), providing a reference for expected concentrations.

Compound	Concentration per 500 mg BPF Capsule (mg)
Brutieridin	24.371
Melitidin	7.958
Neoeriocitrin	55.535
Naringin	58.903
Neohesperidin	62.966

Data sourced from a study on a commercially available Bergamot Polyphenolic Fraction (BPF).

Experimental Protocols

This section outlines the detailed methodologies for sample preparation and subsequent analysis by HPLC-MS/MS for the quantification of Brutieridin.

Sample Preparation from Citrus Extracts

This protocol is designed to efficiently extract Brutieridin and other flavonoids from dried citrus extracts for HPLC-MS analysis.

Materials:

• Dried citrus extract powder

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Ethanol (B145695) (ACS grade)

• Formic acid (LC-MS grade)

• 0.2 µm Syringe filters (e.g., PTFE or PVDF)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Standard Preparation:

  • Accurately weigh a certified reference standard of Brutieridin.

  • Dissolve the standard in methanol to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution with methanol or the initial mobile phase to create a calibration curve with at least five concentration levels.

• Sample Extraction:

  • Accurately weigh approximately 50-60 mg of the dried citrus extract powder into a centrifuge tube.[2]

  • Add a known volume of extraction solvent. A mixture of water and ethanol (50:50, v/v) or 80% aqueous methanol with 1% formic acid are effective options.[2]

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Sonicate the mixture in an ultrasonic bath for 30 minutes to enhance extraction efficiency.

  • For the water-ethanol extraction, heat the solution to 50°C to aid dissolution.[2]

  • Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet any insoluble material.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.2 µm syringe filter into an HPLC vial.[2]

  • The sample is now ready for injection into the HPLC-MS system.

HPLC-MS/MS Quantification Protocol

This protocol provides the parameters for a sensitive and specific quantification of Brutieridin using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Instrumentation:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

HPLC Parameters:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	Start with 5-10% B, ramp to 95% B over 10-15 minutes, hold for 2-3 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	2 - 5 µL

MS/MS Parameters (ESI in Negative Ion Mode):

Electrospray ionization in negative mode is often preferred for the analysis of flavonoids. The following MRM transitions are proposed based on the known molecular weight of Brutieridin (754.7 g/mol ) and common fragmentation patterns of flavonoid glycosides.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Brutieridin	753.22 [M-H]⁻	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]
Melitidin	723.21 [M-H]⁻	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]

Data Analysis:

• Generate a calibration curve by plotting the peak area of the quantifier ion against the concentration of the Brutieridin standards.

• Quantify the amount of Brutieridin in the citrus extract samples by interpolating their peak areas from the calibration curve.

• Confirm the identity of Brutieridin in the samples by ensuring the presence of the qualifier ion and a consistent retention time with the standard.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the quantification of Brutieridin from citrus extracts.

Caption: Experimental workflow for Brutieridin quantification.

HMG-CoA Reductase Inhibition Pathway

This diagram illustrates the mechanism by which Brutieridin is believed to exert its cholesterol-lowering effects, analogous to statin drugs.

Caption: Brutieridin's inhibition of HMG-CoA reductase.

References

• 1. ABC Herbalgram Website [herbalgram.org]
• 2. Analytical Profile and Antioxidant and Anti-Inflammatory Activities of the Enriched Polyphenol Fractions Isolated from Bergamot Fruit and Leave - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Development of a Stable Reporter Cell Line for High-Throughput Screening and Mechanistic Studies of Brutieridin

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for developing and utilizing a stable cell line to investigate the effects of Brutieridin, a natural flavanone (B1672756) glycoside found in bergamot citrus fruit.[1][2] While Brutieridin is known for its cholesterol-lowering properties, emerging evidence suggests its potential to modulate key cellular signaling pathways, including the PI3K/Akt pathway.[[“]] This application note details the protocols for creating a stable reporter cell line, specifically one that monitors the transcriptional activity of Forkhead Box O (FOXO) proteins, which are key downstream effectors of the PI3K/Akt pathway.[4] The resulting stable cell line serves as a robust tool for screening Brutieridin's activity and elucidating its mechanism of action on this critical cell survival and proliferation cascade.

Introduction to Brutieridin and the PI3K/Akt/FOXO Axis

Brutieridin is a flavonoid glycoside primarily isolated from Citrus bergamia (bergamot).[1][2] Pre-clinical studies have identified its role in lipid metabolism, where it acts as an inhibitor of HMG-CoA reductase and reduces cholesterol absorption.[1][5][6] Beyond its metabolic effects, related flavonoids have been shown to influence intracellular signaling cascades integral to cell fate, such as the PI3K/Akt/mTOR pathway.[7][8][9][10]

The PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival. A key downstream event in this pathway is the phosphorylation of FOXO transcription factors by Akt. This phosphorylation leads to the sequestration of FOXO proteins in the cytoplasm, thereby inhibiting their transcriptional activity and preventing the expression of pro-apoptotic genes.[4] Consequently, inhibition of the PI3K/Akt pathway results in dephosphorylated, active FOXO proteins that translocate to the nucleus and drive the expression of target genes.

This application note describes the generation of a stable cell line containing a FOXO-responsive luciferase reporter. This cellular tool allows for a quantitative assessment of PI3K/Akt pathway inhibition by measuring the luciferase signal produced upon FOXO activation, providing a powerful system to study the dose-dependent effects of Brutieridin.

Data Presentation: Expected Outcomes

The following tables present hypothetical data that could be generated using the protocols described herein. These tables are for illustrative purposes to demonstrate how to structure and present experimental results.

Table 1: Hypothetical Dose-Response of Brutieridin on FOXO Reporter Activity

Brutieridin Conc. (µM)	Normalized Luciferase Activity (RLU)	Fold Change (vs. Vehicle)
0 (Vehicle)	15,230 ± 1,150	1.0
1	22,845 ± 2,300	1.5
5	68,535 ± 5,980	4.5
10	144,685 ± 12,300	9.5
25	251,300 ± 21,500	16.5
50	266,525 ± 24,100	17.5

RLU: Relative Light Units. Data are represented as Mean ± Standard Deviation.

Table 2: Hypothetical Effect of Brutieridin on Cell Viability after 48h

Brutieridin Conc. (µM)	% Viability (vs. Vehicle)
0 (Vehicle)	100.0 ± 4.5
1	98.7 ± 5.1
5	95.3 ± 4.2
10	88.1 ± 3.9
25	75.4 ± 6.3
50	62.9 ± 5.8

% Viability is measured using an MTS assay. Data are represented as Mean ± Standard Deviation.

Experimental Workflow and Protocols

The overall process involves creating the stable cell line, validating its function, and using it to test the effects of Brutieridin.

Caption: Overall workflow for stable cell line generation and Brutieridin analysis.

Protocol 3.1: Generation of a Stable FOXO-Luciferase Reporter Cell Line

This protocol describes the creation of a cell line that stably expresses a firefly luciferase gene under the control of a FOXO-responsive element.

Materials:

• Host cell line (e.g., A549, HEK293T)

• FOXO Reporter Kit (e.g., Amsbio, 60643) containing:[4]

  • pGL4.3-FOXO-luciferase (Firefly luciferase with FOXO response elements and selection marker like Neomycin resistance)

  • pRL-TK (constitutively expressing Renilla luciferase for normalization)

• Transfection reagent (e.g., Lipofectamine™ 3000)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Selection antibiotic (e.g., Geneticin/G418)[11][12]

• Phosphate-Buffered Saline (PBS)

• 96-well and 6-well tissue culture plates

Methodology:

• Cell Seeding: The day before transfection, seed 2.5 x 10^5 A549 cells per well in a 6-well plate with complete growth medium. Ensure cells are ~70-80% confluent at the time of transfection.

• Transfection:

  • Co-transfect the cells with the FOXO-luciferase vector and the pRL-TK vector at a 10:1 ratio using a suitable transfection reagent according to the manufacturer's protocol.[13][14] This ensures that cells expressing the reporter also express the normalization control.

• Recovery: Allow cells to recover for 48 hours post-transfection, replacing the medium after 24 hours.

• Antibiotic Selection:

  • After 48 hours, split the cells into new plates at various dilutions (e.g., 1:10, 1:20) in complete growth medium supplemented with the appropriate concentration of G418.[12][15] (Note: The optimal G418 concentration must be predetermined via a kill curve for the specific host cell line).

  • Replace the selection medium every 3-4 days for 2-3 weeks, or until discrete, resistant colonies are visible and non-transfected cells have been eliminated.[12][15]

• Clonal Isolation by Limiting Dilution:

  • Wash the plate with PBS and add trypsin to detach the resistant colonies.

  • Resuspend the cells in complete medium and perform a cell count.

  • Dilute the cell suspension to a final concentration of 0.5-1 cell per 100 µL.[16][17]

  • Dispense 100 µL of the diluted cell suspension into each well of several 96-well plates. Statistically, this density maximizes the probability of seeding single cells into individual wells.[16]

  • Incubate the plates, monitoring for single-colony growth. This can take 1-3 weeks.

• Expansion and Validation:

  • Once colonies are established, expand the monoclonal populations by transferring them to progressively larger culture vessels.

  • Screen individual clones for high luciferase expression and robust response to a known PI3K inhibitor (e.g., LY294002) to select the optimal clone for subsequent experiments.

Protocol 3.2: Dual-Luciferase® Reporter Assay

This protocol measures the activity of both firefly (FOXO-responsive) and Renilla (control) luciferases.[18][19]

Materials:

• Validated stable FOXO-reporter cell clone

• Brutieridin stock solution (in DMSO)

• Dual-Luciferase® Reporter Assay System (e.g., Promega)

• White, opaque 96-well assay plates

• Luminometer

Methodology:

• Cell Seeding: Seed 1 x 10^4 stable reporter cells per well into a 96-well white assay plate and incubate for 24 hours.

• Treatment: Prepare serial dilutions of Brutieridin in growth medium. Aspirate the old medium from the cells and add 100 µL of the Brutieridin-containing medium to the respective wells. Include a vehicle control (e.g., 0.1% DMSO). Incubate for the desired time (e.g., 24 hours).

• Cell Lysis: After incubation, remove the medium and wash cells once with PBS. Add 20 µL of 1X Passive Lysis Buffer to each well and incubate for 15 minutes at room temperature on an orbital shaker.[18]

• Luciferase Measurement:

  • Program the luminometer to inject 100 µL of Luciferase Assay Reagent II (LAR II) and measure firefly luciferase activity.

  • Next, inject 100 µL of Stop & Glo® Reagent to quench the firefly reaction and simultaneously measure Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold change relative to the vehicle-treated control.

Protocol 3.3: Western Blot Analysis of Akt Phosphorylation

This protocol validates that changes in reporter activity correlate with changes in the phosphorylation status of Akt, a key protein in the pathway.[20][21][22]

Materials:

• Validated stable FOXO-reporter cell clone

• Brutieridin

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total-Akt, anti-GAPDH

• HRP-conjugated secondary antibody

• SDS-PAGE gels and blotting equipment

• Chemiluminescent substrate and imaging system

Methodology:

• Cell Treatment and Lysis: Seed 1 x 10^6 stable cells in 6-well plates. Once confluent, treat with various concentrations of Brutieridin for the desired time. Lyse cells on ice with RIPA buffer.[23]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[20]

• SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli buffer, and boil. Load 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.[20][24]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[22]

  • Incubate with primary antibody (e.g., anti-p-Akt, 1:1000 dilution) overnight at 4°C.

  • Wash with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane thoroughly, apply the chemiluminescent substrate, and capture the signal using an imaging system.[20]

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total Akt and GAPDH (loading control) to ensure equal protein loading and to determine the relative phosphorylation level.

Signaling Pathway Visualization

The diagram below illustrates the PI3K/Akt signaling pathway and its regulation of FOXO transcription factors. Brutieridin is hypothesized to inhibit this pathway, leading to increased FOXO activity.

Caption: Hypothesized mechanism of Brutieridin on the PI3K/Akt/FOXO pathway.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. baledoneen.com [baledoneen.com]
• 3. consensus.app [consensus.app]
• 4. amsbio.com [amsbio.com]
• 5. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 10. lifechemicals.com [lifechemicals.com]
• 11. What is the best antibiotic to use for stable cell selection in mammalian cells? | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 12. Stable Cell Line Generation | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. bosterbio.com [bosterbio.com]
• 14. Transfection types, methods and strategies: a technical review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. addgene.org [addgene.org]
• 16. Limiting Dilution & Clonal Expansion [protocols.io]
• 17. Guidelines For Clone Isolation and Validation | Thermo Fisher Scientific - US [thermofisher.com]
• 18. assaygenie.com [assaygenie.com]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. Western Blot Protocol | Proteintech Group [ptglab.com]
• 22. Western blot protocol | Abcam [abcam.com]
• 23. creative-diagnostics.com [creative-diagnostics.com]
• 24. Western Blot Protocol - Creative Biolabs [neutab.creative-biolabs.com]

Brutieridin: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the juice of the bergamot orange (Citrus bergamia). It has garnered significant scientific interest due to its potential health benefits, particularly its cholesterol-lowering effects, which are comparable to those of statins. Brutieridin, along with the related compound melitidin, is thought to exert its biological activity through the inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, a key enzyme in the cholesterol biosynthesis pathway. Furthermore, evidence suggests its involvement in the modulation of the AMP-activated protein kinase (AMPK) signaling pathway, a central regulator of cellular energy homeostasis.

These application notes provide detailed protocols for the preparation of Brutieridin solutions and an overview of its long-term stability based on available data for structurally related compounds. The information herein is intended to guide researchers in the proper handling and use of Brutieridin for in vitro and in vivo studies.

Physicochemical Properties

A summary of the key physicochemical properties of Brutieridin is presented in the table below.

Property	Value	Reference
Molecular Formula	C₃₄H₄₂O₁₉	[1](--INVALID-LINK--)
Molar Mass	754.7 g/mol	[1](--INVALID-LINK--)
Appearance	Not explicitly stated, likely a white to off-white solid	Inferred
CAS Number	1162664-57-4	[1](--INVALID-LINK--)

Solution Preparation

The solubility of Brutieridin has not been extensively reported. However, based on the properties of other flavanone glycosides, the following table provides estimated solubility data and recommended solvents for the preparation of stock solutions.

Table 1: Estimated Solubility of Brutieridin

Solvent	Estimated Solubility	Notes
DMSO (Dimethyl Sulfoxide)	≥ 10 mg/mL	DMSO is a good solvent for many flavonoids and can be used to prepare high-concentration stock solutions. For cell-based assays, the final DMSO concentration should be kept low (typically <0.5%) to avoid toxicity.
Ethanol	Soluble	Ethanol can be used as a solvent, but solubility may be lower than in DMSO.
Water	Poorly soluble	Brutieridin, like many flavonoid glycosides, has low aqueous solubility.

Protocol 1: Preparation of a 10 mM Brutieridin Stock Solution in DMSO

Materials:

• Brutieridin solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Calculate the required mass:

  • Mass (mg) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol ) x 1000

  • Mass (mg) = 0.010 mol/L x 0.001 L x 754.7 g/mol x 1000 = 7.55 mg

• Weighing:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh 7.55 mg of Brutieridin solid into the tube.

• Dissolution:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Brutieridin solid.

  • Cap the tube securely and vortex thoroughly for 2-5 minutes until the solid is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

• Storage:

  • Aliquot the stock solution into smaller volumes in sterile, light-protecting tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week), 4°C is acceptable.

Long-Term Stability

Table 2: Long-Term Stability of Hesperidin in Aqueous Solution (as a proxy for Brutieridin)

pH	Temperature	Duration	% Remaining	Reference
1.2 - 7.4	25°C	2 months	>95%	[2](3--INVALID-LINK--
1.2 - 7.4	40°C	2 months	>95%	[2](3--INVALID-LINK--
9.0	25°C	23 days (half-life)	50%	[2](4--INVALID-LINK--
9.0	40°C	4.5 days (half-life)	50%	[2](4--INVALID-LINK--

General Recommendations for Storage and Handling:

• pH: Brutieridin solutions are expected to be stable in neutral to acidic conditions. Avoid alkaline conditions (pH > 8) to prevent degradation.

• Temperature: For long-term storage, it is recommended to store Brutieridin solutions at -20°C or below. For short-term use, solutions can be kept at 4°C.

• Light: Flavonoids can be sensitive to light. It is recommended to store Brutieridin solids and solutions in light-protecting containers or wrapped in aluminum foil.

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles by preparing small aliquots of the stock solution.

Experimental Protocols

Protocol 2: Forced Degradation Study of Brutieridin

This protocol is designed to identify potential degradation products and pathways of Brutieridin under various stress conditions.

Materials:

• Brutieridin stock solution (e.g., 1 mg/mL in methanol (B129727) or DMSO)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (B78521) (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., DAD or MS)

• pH meter

• Water bath or incubator

Procedure:

• Acid Hydrolysis:

  • Mix equal volumes of Brutieridin stock solution and 1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equal amount of 1 M NaOH, and analyze by HPLC.

• Base Hydrolysis:

  • Mix equal volumes of Brutieridin stock solution and 1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • At various time points, withdraw an aliquot, neutralize with an equal amount of 1 M HCl, and analyze by HPLC.

• Oxidative Degradation:

  • Mix equal volumes of Brutieridin stock solution and 30% H₂O₂.

  • Keep at room temperature for 24 hours.

  • At various time points, withdraw an aliquot and analyze by HPLC.

• Thermal Degradation:

  • Incubate an aliquot of the Brutieridin stock solution at 80°C for 48 hours.

  • At various time points, withdraw a sample and analyze by HPLC.

• Photodegradation:

  • Expose an aliquot of the Brutieridin stock solution to a UV lamp (e.g., 254 nm or 365 nm) for a defined period.

  • Keep a control sample wrapped in aluminum foil at the same temperature.

  • Analyze both the exposed and control samples by HPLC.

Data Analysis:

• Monitor the decrease in the peak area of Brutieridin and the appearance of new peaks corresponding to degradation products.

• Calculate the percentage degradation of Brutieridin under each stress condition.

Protocol 3: Quantification of Brutieridin using HPLC

This protocol provides a general framework for the quantification of Brutieridin. Method optimization may be required.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase (Isocratic):

• A mixture of methanol and water (with 0.1% formic acid or acetic acid). A common starting point is a 50:50 (v/v) ratio.[5](--INVALID-LINK--)

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-20 µL

• Column Temperature: 25-30°C

• Detection Wavelength: Approximately 280 nm (based on the flavanone structure)

Procedure:

• Standard Preparation: Prepare a series of standard solutions of Brutieridin of known concentrations in the mobile phase.

• Sample Preparation: Dilute the experimental samples to a concentration within the linear range of the standard curve.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the Brutieridin standards against their concentrations. Determine the concentration of Brutieridin in the samples by interpolating their peak areas on the calibration curve.

Signaling Pathways

HMG-CoA Reductase Inhibition

Brutieridin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the mevalonate (B85504) pathway of cholesterol synthesis. By blocking this enzyme, Brutieridin reduces the endogenous production of cholesterol.

Caption: Brutieridin inhibits HMG-CoA reductase.

AMPK Signaling Pathway Activation

Brutieridin is also suggested to activate the AMP-activated protein kinase (AMPK) pathway. AMPK is a key energy sensor that, when activated, promotes catabolic processes to generate ATP and inhibits anabolic processes that consume ATP.

Caption: Brutieridin activates the AMPK signaling pathway.

Experimental Workflow

The following diagram illustrates a general workflow for studying the effects of Brutieridin in a cell-based assay.

Caption: General workflow for cell-based assays.

Disclaimer

The information provided in these application notes is for research purposes only. The quantitative data on solubility and stability are based on estimations from structurally related compounds and should be experimentally verified for Brutieridin. Researchers should always adhere to institutional safety guidelines and consult the Safety Data Sheet (SDS) before handling any chemical compound.

References

• 1. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 2. Solubility, Stability, Physicochemical Characteristics and In Vitro Ocular Tissue Permeability of Hesperidin: a Natural Bioflavonoid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]

Application Notes & Protocol: Administration of Brutieridin in a Phase I Human Clinical Trial

Disclaimer: Brutieridin is a naturally occurring flavanone (B1672756) glycoside found in bergamot citrus fruit.[1] While preclinical and some small-scale clinical studies on bergamot extracts containing brutieridin exist, a standardized, publicly available protocol for the administration of purified Brutieridin in a formal human clinical trial is not available. The following document is a detailed, hypothetical protocol designed for researchers, scientists, and drug development professionals. It is based on the known scientific properties of Brutieridin and standard guidelines for Phase I clinical trials.

Introduction and Rationale

Brutieridin is a flavanone glycoside found primarily in the fruit of Citrus bergamia (bergamot).[1] Preclinical research suggests that Brutieridin exhibits lipid-lowering properties through a multi-faceted mechanism of action. Its primary proposed mechanisms include the inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol synthesis, and the reduction of cholesterol absorption in the intestine.[2][3][4] Studies on bergamot fruit extract and its components have shown that Brutieridin can significantly suppress cholesterol uptake in Caco-2 cells and decrease levels of the Niemann-Pick C1 Like 1 (NPC1L1) cholesterol transporter.[2][5] Additionally, compounds in bergamot have been noted to modulate pathways related to inflammation and oxidative stress, such as the NF-κB and Nrf2 pathways.[[“]]

Given its potential as a natural HMG-CoA reductase inhibitor and its favorable preclinical profile, a Phase I clinical trial is warranted to evaluate the safety, tolerability, and pharmacokinetics (PK) of purified Brutieridin in human subjects. This protocol outlines the procedures for a first-in-human (FIH), single-center, randomized, double-blind, placebo-controlled, single ascending dose (SAD) and multiple ascending dose (MAD) study.

Preclinical Data Summary

The decision to proceed to a Phase I trial is supported by in vitro and cellular studies. Key quantitative data are summarized below.

Parameter	Cell Line	Result	Citation
Cholesterol Uptake Inhibition	Caco-2	Significant suppression at 100 µM	[2]
Intracellular Cholesterol Reduction	HepG2	30-40% reduction with bergamot extracts	[4]
Mechanism of Action	In vitro	Inhibition of HMG-CoA Reductase	[1][3]
Mechanism of Action	Caco-2	Decreased NPC1L1 Transporter Levels	[2]

Signaling Pathway and Mechanism of Action

Brutieridin primarily targets cholesterol metabolism. It is hypothesized to act similarly to statins by inhibiting HMG-CoA reductase, which converts HMG-CoA to mevalonate, a crucial precursor for cholesterol synthesis. Furthermore, it is believed to impede the absorption of dietary cholesterol from the intestine by downregulating the NPC1L1 transporter.

Caption: Brutieridin's dual-action mechanism on cholesterol metabolism.

Clinical Trial Protocol

Study Title: A Phase I, Randomized, Double-Blind, Placebo-Controlled, Single and Multiple Ascending Dose Study to Evaluate the Safety, Tolerability, and Pharmacokinetics of Brutieridin in Healthy Adult Subjects.

4.1 Study Objectives

• Primary Objective: To assess the safety and tolerability of single and multiple ascending doses of Brutieridin in healthy adult subjects.

• Secondary Objectives:

  • To characterize the pharmacokinetic (PK) profile of Brutieridin and its major metabolites following single and multiple doses.

  • To evaluate the pharmacodynamic (PD) effects of Brutieridin on lipid profiles (Total Cholesterol, LDL-C, HDL-C, Triglycerides).

  • To identify the Maximum Tolerated Dose (MTD).

4.2 Study Design This is a two-part study: a Single Ascending Dose (SAD) phase followed by a Multiple Ascending Dose (MAD) phase.

• Part A: Single Ascending Dose (SAD)

  • Design: Sequential cohorts of 8 subjects each (6 active, 2 placebo).

  • Dosing: Oral administration of Brutieridin or placebo.

  • Dose Levels: Cohorts will receive single doses of 50 mg, 100 mg, 200 mg, 400 mg, and 800 mg. Dose escalation will proceed after a safety review of the preceding cohort.

• Part B: Multiple Ascending Dose (MAD)

  • Design: Sequential cohorts of 8 subjects each (6 active, 2 placebo).

  • Dosing: Once-daily oral administration for 14 consecutive days.

  • Dose Levels: Cohorts will receive daily doses of 100 mg, 200 mg, and 400 mg. The starting dose for the MAD phase will be determined based on the safety and PK data from the SAD phase.

4.3 Study Population

• Inclusion Criteria:

  • Healthy male or female subjects, 18 to 55 years of age.

  • Body Mass Index (BMI) between 18.5 and 29.9 kg/m ².

  • Fasting LDL cholesterol between 100 mg/dL and 160 mg/dL.

  • Willing to provide written informed consent.

• Exclusion Criteria:

  • History of clinically significant cardiovascular, hepatic, or renal disease.

  • Use of any lipid-lowering medication (including statins) or supplements within 30 days prior to dosing.

  • Known allergy to citrus products.

  • Active infection or use of systemic antibiotics.

Experimental Workflow and Protocols

The following diagram outlines the general workflow for a subject participating in a SAD cohort.

Caption: General experimental workflow for a single ascending dose cohort.

5.1 Protocol: Pharmacokinetic (PK) Sample Collection and Analysis

• Objective: To determine the concentration-time profile of Brutieridin in plasma.

• Sample Matrix: K2-EDTA plasma.

• Collection Schedule (SAD): Pre-dose (0 hr), and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours post-dose.

• Collection Schedule (MAD):

  • Day 1: Pre-dose (0 hr), and at 0.5, 1, 2, 4, 8, and 12 hours post-dose.

  • Day 7 & 13 (Trough): Pre-dose only.

  • Day 14 (Final Dose): Full PK profile as per Day 1 schedule, extending to 72 hours post-dose.

• Processing:

  • Collect 4 mL of whole blood into a K2-EDTA tube.

  • Invert the tube 8-10 times gently.

  • Centrifuge at 1500 x g for 15 minutes at 4°C within 30 minutes of collection.

  • Aliquot plasma into two pre-labeled cryovials.

  • Store samples at -80°C until analysis.

• Analysis: Plasma concentrations of Brutieridin will be determined using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

5.2 Protocol: Pharmacodynamic (PD) Biomarker Assay

• Objective: To measure changes in lipid levels following Brutieridin administration.

• Biomarkers: Total Cholesterol, LDL-C, HDL-C, Triglycerides.

• Sample Matrix: Serum.

• Collection Schedule (SAD): Pre-dose (0 hr) and at 24, 48, and 72 hours post-dose.

• Collection Schedule (MAD): Pre-dose on Day 1, Day 7, Day 14, and at the Follow-up visit (Day 21).

• Processing:

  • Collect 5 mL of whole blood into a Serum Separator Tube (SST).

  • Allow blood to clot at room temperature for 30-60 minutes.

  • Centrifuge at 1200 x g for 10 minutes at room temperature.

  • Aliquot serum into a pre-labeled tube.

  • Analyze fresh or store at 4°C for up to 24 hours. For longer storage, freeze at -80°C.

• Analysis: Samples will be analyzed in a certified clinical laboratory using standard enzymatic colorimetric assays on an automated chemistry analyzer.

5.3 Protocol: Safety and Tolerability Monitoring

• Objective: To monitor subject safety throughout the trial.

• Assessments:

  • Adverse Event (AE) Monitoring: Continuous monitoring and recording of all AEs, graded according to CTCAE v5.0.

  • Vital Signs: Measured at pre-dose and at regular intervals post-dose, corresponding with PK sample times. Includes blood pressure, heart rate, respiratory rate, and temperature.

  • 12-Lead Electrocardiograms (ECGs): Performed at screening, pre-dose, and at specified time points post-dose to monitor for cardiac effects.

  • Clinical Laboratory Tests: Standard hematology, clinical chemistry, and urinalysis panels will be assessed at screening, pre-dose, and at the end of the study.

Data Presentation and Analysis

All quantitative data will be summarized using descriptive statistics. Safety data will be tabulated by dose cohort. PK parameters (e.g., Cmax, Tmax, AUC, t1/2) will be calculated using non-compartmental analysis. PD data will be summarized as mean change and percent change from baseline for each lipid parameter.

Table 6.1: Proposed Dose Escalation Scheme and Cohort Size

Phase	Cohort	Dose Level	N (Active)	N (Placebo)	Total N
SAD	1	50 mg	6	2	8
	2	100 mg	6	2	8
	3	200 mg	6	2	8
	4	400 mg	6	2	8
	5	800 mg	6	2	8
MAD	6	100 mg QD	6	2	8
	7	200 mg QD	6	2	8
	8	400 mg QD	6	2	8

| Total | | | 48 | 16 | 64 |

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caringsunshine.com [caringsunshine.com]
• 4. Unveiling the Power of Bergamot: Beyond Lipid-Lowering Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]

Application Notes and Protocols for Brutieridin in Metabolic Syndrome Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic syndrome is a constellation of conditions that occur together, increasing the risk of heart disease, stroke, and type 2 diabetes. These conditions include increased blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels. Brutieridin, a flavanone (B1672756) glycoside predominantly found in the citrus fruit bergamot (Citrus bergamia), has garnered scientific interest for its potential therapeutic effects on metabolic syndrome.[1][2] Often studied in conjunction with its sister compound, melitidin, brutieridin is a key component of Bergamot Polyphenolic Fraction (BPF), a standardized extract used in numerous preclinical and clinical investigations.[3] These application notes provide a summary of the current understanding of Brutieridin's role in metabolic syndrome and detailed protocols for its study.

Mechanism of Action

Brutieridin is believed to exert its beneficial effects on metabolic syndrome through a multi-targeted mechanism. The primary proposed mechanisms include:

• Inhibition of HMG-CoA Reductase: Brutieridin, along with melitidin, is suggested to act as a natural inhibitor of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2][4][5][6] This "statin-like" activity is attributed to the structural similarity of these flavonoids to the HMG moiety of statins.[4]

• Activation of AMP-activated Protein Kinase (AMPK): Bergamot polyphenols, including brutieridin, may activate AMPK, a central regulator of glucose and fatty acid metabolism.[3][7][8] AMPK activation can lead to increased fatty acid oxidation and decreased synthesis of very-low-density lipoprotein (VLDL).[7]

• Inhibition of Cholesterol Absorption: Recent studies suggest that brutieridin may also inhibit the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical cholesterol transporter in the intestine, thereby reducing cholesterol uptake.[9]

• Antioxidant and Anti-inflammatory Effects: Brutieridin and other bergamot flavonoids have demonstrated antioxidant and anti-inflammatory properties, which are beneficial for vascular health and may help mitigate the chronic low-grade inflammation associated with metabolic syndrome.[5][10][[“]]

Data Presentation

The following tables summarize the quantitative data from clinical studies investigating the effects of bergamot extracts containing Brutieridin on key metabolic parameters. It is important to note that these studies utilized bergamot extracts (BPF) rather than isolated Brutieridin.

Table 1: Effects of Bergamot Polyphenolic Fraction (BPF) on Lipid Profile in Humans

Study Reference	BPF Daily Dose	Duration	Total Cholesterol Reduction	LDL Cholesterol Reduction	Triglyceride Reduction	HDL Cholesterol Increase
Systematic Review[7]	500-1500 mg	Varied	12.3% to 31.3%	7.6% to 40.8%	11.5% to 39.5%	Reported in 8 trials
Gliozzi et al. (2014)[7]	1300 mg	120 days	25.7%	37.7%	31.0%	Not specified
Clinical Trial[12]	1 tablet/day	12 weeks	14.6%	19.9%	13.1%	6.9%

Table 2: Effects of Bergamot Polyphenolic Fraction (BPF) on Glucose Metabolism and Liver Enzymes in Humans

Study Reference	BPF Daily Dose	Duration	Fasting Plasma Glucose Reduction	GOT Reduction	GPT Reduction	γGT Reduction
Clinical Trial[12]	1 tablet/day	12 weeks	5.1%	7.8%	7.3%	34.4%

Experimental Protocols

In Vitro Experiment: HMG-CoA Reductase Activity Assay

This protocol is designed to assess the direct inhibitory effect of Brutieridin on HMG-CoA reductase activity.

Materials:

• Purified, active HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing DTT)

• Brutieridin (isolated and purified)

• Positive control (e.g., pravastatin)

• Negative control (vehicle, e.g., DMSO)

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of Brutieridin in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer.

• Add varying concentrations of Brutieridin to the wells. Include wells for the positive and negative controls.

• Add HMG-CoA reductase enzyme to all wells and incubate for a pre-determined time at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding a mixture of HMG-CoA and NADPH.

• Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals for a set period. The decrease in absorbance corresponds to the oxidation of NADPH.

• Calculate the rate of NADPH oxidation for each concentration of Brutieridin and the controls.

• Determine the IC50 value of Brutieridin for HMG-CoA reductase inhibition.

In Vivo Experiment: Animal Model of Metabolic Syndrome

This protocol describes the induction of metabolic syndrome in a rodent model and subsequent treatment with Brutieridin.

Animal Model:

• Species: C57BL/6 mice or Sprague-Dawley rats are commonly used.[13][14]

• Induction of Metabolic Syndrome: Feed the animals a high-fat, high-sugar diet (HFHS) for a period of 16-20 weeks to induce obesity, insulin (B600854) resistance, and dyslipidemia.[13][14]

Treatment Protocol:

• After the induction period, divide the animals into groups:

  • Control group (standard chow)

  • Metabolic syndrome group (HFHS diet + vehicle)

  • Treatment group(s) (HFHS diet + varying doses of Brutieridin or BPF)

• Administer Brutieridin or BPF daily via oral gavage for a specified duration (e.g., 8-12 weeks).

• Monitor body weight, food intake, and water consumption regularly.

• At the end of the treatment period, collect blood samples for analysis of:

  • Lipid profile (total cholesterol, LDL-C, HDL-C, triglycerides)

  • Glucose metabolism markers (fasting glucose, insulin, HbA1c)

  • Inflammatory markers (e.g., TNF-α, IL-6)

• Collect and weigh adipose tissue and liver for histological analysis and measurement of lipid accumulation.

Biochemical Assays

• Lipid Profile: Use commercially available enzymatic colorimetric assay kits to measure total cholesterol, triglycerides, LDL-C, and HDL-C in plasma or serum.

• Glucose and Insulin: Measure fasting blood glucose using a glucometer. Determine plasma insulin levels using an ELISA kit. Calculate the Homeostatic Model Assessment for Insulin Resistance (HOMA-IR).

• Inflammatory Cytokines: Quantify plasma levels of TNF-α and IL-6 using specific ELISA kits.

Visualizations

Caption: Proposed signaling pathway of Brutieridin in lipid metabolism.

Caption: Experimental workflow for an in vivo study of Brutieridin.

Conclusion

Brutieridin, a key flavonoid in bergamot, shows significant promise as a nutraceutical agent for the management of metabolic syndrome. Its multi-faceted mechanism of action, particularly its effects on lipid and glucose metabolism, warrants further investigation. The protocols and data presented in these application notes provide a framework for researchers to explore the therapeutic potential of Brutieridin and to develop novel strategies for combating metabolic diseases. Further studies using isolated Brutieridin are necessary to delineate its specific contributions to the observed effects of bergamot extracts.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. bergamotaustralia.com.au [bergamotaustralia.com.au]
• 4. mdpi.com [mdpi.com]
• 5. caringsunshine.com [caringsunshine.com]
• 6. caringsunshine.com [caringsunshine.com]
• 7. tandfonline.com [tandfonline.com]
• 8. ‘Statin-like’ bergamot supplement targets ‘diabesity’ [nutraingredients.com]
• 9. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effect of Natural Antioxidants in the Development of Metabolic Syndrome: Focus on Bergamot Polyphenolic Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. Comparative effect of a nutraceutical compound based on a flavonoid complex from bergamot on plasma lipids, glucose metabolism, and liver enzymes: a 3-arm, double-blind, placebo-controlled, randomized clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reduced Insulin Resistance and Oxidative Stress in a Mouse Model of Metabolic Syndrome following Twelve Weeks of Citrus Bioflavonoid Hesperidin Supplementation: A Dose-Response Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Animal models of metabolic syndrome: a review - PMC [pmc.ncbi.nlm.nih.gov]

Brutieridin: A Potential Therapeutic Agent for Atherosclerosis - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Atherosclerosis, a chronic inflammatory disease characterized by the buildup of plaques within the arteries, is a leading cause of cardiovascular disease. Brutieridin, a flavanone (B1672756) glycoside found predominantly in bergamot (Citrus bergamia), has emerged as a promising natural compound for the potential therapeutic intervention in atherosclerosis.[1][2][3] Preclinical and a limited number of clinical studies on bergamot extracts, rich in Brutieridin and other flavonoids like Melitidin, suggest significant lipid-lowering and vasoprotective effects.[1] This document provides a comprehensive overview of the current understanding of Brutieridin's role in combating atherosclerosis, including its proposed mechanisms of action, quantitative data from relevant studies, and detailed experimental protocols for its investigation.

It is important to note that while Brutieridin is a key active compound, much of the existing research has been conducted using Bergamot Polyphenolic Fraction (BPF), a standardized extract containing a variety of flavonoids.[1][2][3] Therefore, the presented data largely reflects the effects of this extract, and the precise contribution of Brutieridin alone requires further investigation.[1][2]

II. Proposed Mechanisms of Action

Brutieridin is hypothesized to exert its anti-atherosclerotic effects through multiple pathways, primarily centered around lipid metabolism and modulation of key enzymatic activities.

A. Inhibition of HMG-CoA Reductase

Similar to statins, the cornerstone of current cholesterol-lowering therapy, Brutieridin is believed to inhibit 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase.[1][3] This enzyme catalyzes the rate-limiting step in cholesterol biosynthesis.[4][5] By inhibiting HMG-CoA reductase, Brutieridin is thought to reduce endogenous cholesterol production, leading to an upregulation of LDL receptors in the liver and subsequently lower circulating LDL cholesterol levels.[4]

Inhibition of HMG-CoA Reductase by Brutieridin.

B. Activation of AMP-Activated Protein Kinase (AMPK)

In vitro studies suggest that polyphenols from bergamot can activate AMP-activated protein kinase (AMPK).[6] AMPK is a master regulator of cellular energy homeostasis and its activation has several anti-atherosclerotic effects.[7] Activated AMPK can inhibit cholesterol synthesis, reduce inflammation, and suppress the proliferation of vascular smooth muscle cells, all of which are key events in the development of atherosclerosis.[7][8]

AMPK activation by Brutieridin and its downstream effects.

C. Inhibition of Pancreatic Cholesterol Ester Hydrolase (pCEH)

Bergamot polyphenols have also been shown to alter the function of pancreatic cholesterol ester hydrolase (pCEH).[6] This enzyme is crucial for the hydrolysis of dietary cholesterol esters in the intestine, a necessary step for cholesterol absorption.[9][10] By inhibiting pCEH, Brutieridin may reduce the absorption of dietary cholesterol, thereby contributing to lower plasma cholesterol levels.[9]

Inhibition of pancreatic cholesterol ester hydrolase by Brutieridin.

III. Quantitative Data from Clinical Studies

The following tables summarize the quantitative data from clinical trials investigating the effects of Bergamot Polyphenolic Fraction (BPF) on lipid profiles. It is crucial to reiterate that these studies used a standardized extract and not isolated Brutieridin.

Table 1: Effect of Bergamot Polyphenolic Fraction (BPF) on Lipid Profiles (Mollace et al., 2011) [2]

Parameter	Dosage	Duration	Baseline (Mean)	Post-treatment (Mean)	Percentage Change
Total Cholesterol	500 mg/day	3 months	-	-	↓ 20%
1,000 mg/day	3 months	-	-	↓ 30.9%
LDL Cholesterol	500 mg/day	3 months	-	-	↓ 23%
1,000 mg/day	3 months	-	-	↓ 38.6%
HDL Cholesterol	500 mg/day	3 months	-	-	↑ 25.9%
1,000 mg/day	3 months	-	-	↑ 39%

Table 2: Effect of Bergamot Flavonoids on Lipid Profiles (Toth et al., 2016) [2]

Parameter	Dosage	Duration	Baseline (Mean, mg/dL)	Post-treatment (Mean, mg/dL)
Total Cholesterol	150 mg/day	6 months	255	224
LDL Cholesterol	150 mg/day	6 months	159	132
Triglycerides	150 mg/day	6 months	159	133
HDL Cholesterol	150 mg/day	6 months	50	54

IV. Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the therapeutic potential of Brutieridin.

General experimental workflow for investigating Brutieridin.

A. HMG-CoA Reductase Activity Assay (Colorimetric)

This protocol is adapted from commercially available kits and literature.[11][12][13]

Principle: The activity of HMG-CoA reductase is determined by measuring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of HMG-CoA to mevalonate.

Materials:

• Purified HMG-CoA Reductase enzyme

• HMG-CoA Reductase Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, 1 mM DTT, 1 mM EDTA)

• HMG-CoA substrate solution

• NADPH solution

• Brutieridin (or test compound) dissolved in a suitable solvent (e.g., DMSO)

• 96-well clear flat-bottom microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation: Prepare working solutions of HMG-CoA and NADPH in the assay buffer. Prepare serial dilutions of Brutieridin.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • HMG-CoA Reductase Assay Buffer

  • HMG-CoA Reductase enzyme

  • Brutieridin solution (or solvent control)

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the NADPH solution to each well to start the reaction.

• Kinetic Measurement: Immediately begin reading the absorbance at 340 nm every 30-60 seconds for 10-20 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of NADPH consumption (decrease in A340/min) for each concentration of Brutieridin.

  • Determine the percentage of inhibition relative to the solvent control.

  • Plot the percent inhibition against the Brutieridin concentration to calculate the IC50 value.

B. AMPK Activation Assay (Western Blot)

This protocol is a standard method for assessing protein phosphorylation.

Principle: The activation of AMPK is determined by detecting the phosphorylation of its catalytic subunit (at Threonine 172) and/or its downstream target, Acetyl-CoA Carboxylase (ACC), using specific antibodies.

Materials:

• Cell line (e.g., HepG2 human hepatoma cells, or primary hepatocytes)

• Cell culture medium and supplements

• Brutieridin

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-AMPKα (Thr172), anti-AMPKα, anti-phospho-ACC, anti-ACC, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Culture cells to 80-90% confluency and then treat with various concentrations of Brutieridin for a specified time.

• Cell Lysis: Wash cells with cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

C. Pancreatic Cholesterol Ester Hydrolase (pCEH) Activity Assay

This protocol is based on the use of a chromogenic substrate.[14]

Principle: The activity of pCEH is measured by the hydrolysis of a chromogenic substrate, such as p-nitrophenyl butyrate (B1204436) (pNPB), which releases p-nitrophenol, a yellow-colored product that can be quantified spectrophotometrically at 405 nm.

Materials:

• Porcine pancreatic cholesterol esterase

• Assay buffer (e.g., 100 mM sodium phosphate, 100 mM NaCl, pH 7.0)

• p-Nitrophenyl butyrate (pNPB) solution in acetonitrile

• Triton X-100 solution

• Brutieridin (or test compound)

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing assay buffer, Triton X-100, and pNPB solution.

• Inhibitor Addition: Add different concentrations of Brutieridin to the wells and pre-incubate for 5-10 minutes at 25°C.

• Enzyme Addition: Initiate the reaction by adding the pCEH enzyme solution to each well.

• Measurement: Immediately measure the increase in absorbance at 405 nm over time.

• Data Analysis:

  • Calculate the reaction rate for each Brutieridin concentration.

  • Determine the percentage of inhibition compared to the control without the inhibitor.

  • Calculate the IC50 value of Brutieridin for pCEH inhibition.

V. Conclusion and Future Directions

Brutieridin, a key flavonoid in bergamot, shows significant promise as a therapeutic agent for atherosclerosis. Its multi-target mechanism, potentially involving the inhibition of HMG-CoA reductase and pancreatic cholesterol esterase, alongside the activation of AMPK, makes it an attractive candidate for further research. The available data, primarily from studies on bergamot extracts, is encouraging and demonstrates a tangible impact on lipid profiles.

Future research should focus on:

• Studies with Purified Brutieridin: To definitively establish its specific contribution to the observed anti-atherosclerotic effects.

• In-depth Mechanistic Studies: To fully elucidate the signaling pathways and molecular targets of Brutieridin.

• Long-term Animal Studies: To evaluate the efficacy and safety of Brutieridin in preclinical models of atherosclerosis.

• Well-designed Clinical Trials: To translate the promising preclinical findings into human applications for the prevention and treatment of atherosclerosis.

The application notes and protocols provided herein offer a framework for researchers to further investigate the therapeutic potential of Brutieridin and contribute to the development of novel, natural-product-based strategies to combat cardiovascular disease.

References

• 1. benchchem.com [benchchem.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. caringsunshine.com [caringsunshine.com]
• 4. dovepress.com [dovepress.com]
• 5. Structural mechanism for statin inhibition of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. biomedres.us [biomedres.us]
• 8. Frontiers | Natural AMPK Activators in Cardiovascular Disease Prevention [frontiersin.org]
• 9. Inhibition of pancreatic cholesterol esterase reduces cholesterol absorption in the hamster - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of pancreatic cholesterol esterase reduces cholesterol absorption in the hamster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. assaygenie.com [assaygenie.com]
• 13. Aster glehni F. Schmidt Extract Modulates the Activities of HMG-CoA Reductase and Fatty Acid Synthase [mdpi.com]
• 14. impactfactor.org [impactfactor.org]

Technical Notes & Optimization

Technical Support Center: Brutieridin Extraction and Purification

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working on the extraction and purification of Brutieridin. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during your experiments.

I. Understanding Brutieridin

Brutieridin is a 3-hydroxy-3-methylglutaryl (HMG) flavanone (B1672756) glycoside found in the fruit of Bergamot (Citrus bergamia)[1][2]. Along with a similar compound, Melitidin, it is noted for its statin-like cholesterol-lowering properties[2][3]. These compounds are particularly concentrated in the albedo (the white tissue between the peel and the pulp) and juice of the bergamot fruit[4]. The extraction and purification of these flavonoid compounds are crucial for further research and development.

This guide is based on established methods for citrus flavonoid isolation and addresses common issues that may arise.

II. Frequently Asked Questions (FAQs)

Extraction FAQs

Q1: My initial crude extract has a very low yield of Brutieridin. What are the likely causes?

A1: Low yield from an initial extraction can stem from several factors:

• Raw Material Quality: The concentration of Brutieridin can vary based on the bergamot cultivar, ripeness, and storage conditions of the fruit[5]. Using fresh or properly dried albedo and peel is recommended.

• Particle Size: The plant material should be finely ground to maximize the surface area for solvent penetration. However, a particle size that is too fine can complicate filtration[6].

• Inadequate Solvent: The choice of solvent is critical. Methanol (B129727) and ethanol (B145695) mixtures are commonly used for extracting citrus flavonoids.[7][8] Hot water extraction has also been shown to be effective and is a greener alternative[4].

• Extraction Parameters: Time, temperature, and the solid-to-solvent ratio are key. Insufficient extraction time or a low temperature might not allow for complete extraction[6]. Conversely, excessively high temperatures can lead to the degradation of thermolabile compounds[6].

Q2: My extract is a complex mixture with many impurities. How can I improve the initial purity?

A2: Citrus extracts are inherently complex[7]. To reduce impurities from the start:

• Pre-extraction/Defatting: If you are working with dried peel, a pre-extraction step with a non-polar solvent like hexane (B92381) can remove lipids and waxes.

• Solvent Partitioning: A liquid-liquid extraction can be performed on the crude extract to partition compounds based on their polarity, which helps in removing highly polar or non-polar impurities[9].

• Solid-Phase Extraction (SPE): SPE can be used to clean up the crude extract before further purification, effectively removing interfering substances[5].

Purification FAQs

Q1: I'm experiencing poor separation of Brutieridin during column chromatography. What should I adjust?

A1: Poor chromatographic separation is a common hurdle. Consider the following adjustments:

• Mobile Phase Optimization: The solvent system (eluent) might be too polar or not polar enough. It's crucial to first optimize the solvent system using Thin-Layer Chromatography (TLC) to achieve a good separation of your target compound[10].

• Stationary Phase Choice: While silica (B1680970) gel is common, Brutieridin's glycosidic and acidic nature might lead to strong, irreversible adsorption or degradation. If you suspect this, consider using a different stationary phase like reversed-phase C18 silica or alumina[10][11].

• Column Overloading: Loading too much crude extract onto the column will inevitably lead to poor separation and overlapping bands[10].

• Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased, can be very effective for separating compounds with different polarities in a complex mixture[10].

Q2: My Brutieridin seems to be degrading during the purification process. How can I prevent this?

A2: Flavonoids can be sensitive to pH, light, and heat.

• Temperature Control: Work at lower temperatures whenever possible. Evaporate solvents under reduced pressure to avoid excessive heat.

• pH Control: The use of acidic modifiers in the mobile phase during chromatography can sometimes improve peak shape and stability, but extreme pH should be avoided.

• Protection from Light and Air: Store extracts and fractions in amber vials and consider working under an inert atmosphere (e.g., nitrogen or argon) if the compound is particularly sensitive to oxidation.

III. Troubleshooting Guides

This section provides a question-and-answer format to directly address specific issues.

Issue 1: Low Recovery After Column Chromatography

• Question: I have a good yield of crude extract, but I'm losing most of my Brutieridin during column chromatography. What's happening?

• Answer: Significant product loss during chromatography often points to irreversible adsorption to the stationary phase or co-elution with other compounds.

  • Troubleshooting Steps:

    • Check for Irreversible Adsorption: After running the column, try flushing it with a very strong solvent (like methanol with a small amount of acid) to see if your compound elutes. If it does, it was sticking to the column. Consider switching to a less active stationary phase (e.g., C18).

    • Analyze All Fractions: Ensure you are analyzing all collected fractions by TLC or HPLC. Your compound may be eluting earlier or later than expected.

    • Collect Smaller Fractions: Collecting smaller fraction volumes can prevent the mixing of your pure compound with adjacent impurities[10].

Issue 2: Co-elution of Brutieridin and Melitidin

• Question: Brutieridin and Melitidin are structurally very similar and are co-eluting during my purification. How can I separate them?

• Answer: Separating structurally similar compounds is challenging and often requires higher resolution techniques.

  • Troubleshooting Steps:

    • Fine-tune the Mobile Phase: Use TLC to test very subtle changes in your solvent system. Sometimes adding a third solvent in a small percentage can improve resolution.

    • Consider Preparative HPLC: High-Performance Liquid Chromatography (HPLC) offers significantly higher resolution than standard flash chromatography and is often necessary for separating closely related flavonoids[7][8]. A reversed-phase C18 column is a good starting point.

    • Alternative Chromatography: Techniques like High-Speed Counter-Current Chromatography (HSCCC) have been used successfully for separating similar flavonoid glycosides from citrus[5].

IV. Data Presentation

The efficiency of extraction is highly dependent on the solvent used. Below is a table summarizing the relative efficiency of common solvents for flavonoid extraction.

Table 1: Comparison of Solvents for Citrus Flavonoid Extraction

Solvent System	Polarity	Relative Yield of Flavonoids	Purity of Crude Extract	Notes
100% Hexane	Non-polar	Very Low	Very Low	Primarily extracts lipids and essential oils.
100% Ethyl Acetate	Moderately Polar	Moderate	Moderate	Extracts a range of less polar flavonoids.
80% Ethanol (aq)	Polar	High	Moderate	Good for a broad range of flavonoid glycosides.
80% Methanol (aq)	Polar	Very High	Moderate	Often gives the highest yield for polar flavonoids[7].
Hot Water (65-85°C)	Very Polar	High	Low	A green and effective method, but may extract more impurities like sugars[4][12].

V. Experimental Protocols

Protocol 1: Hot Water Extraction of Brutieridin from Bergamot Albedo

This protocol is based on methods shown to be effective for extracting Brutieridin and Melitidin[4].

• Preparation of Material: Use fresh or freeze-dried bergamot albedo. Grind the material to a fine powder (e.g., 20-40 mesh).

• Extraction:

  • Add the powdered albedo to distilled water in a 1:20 (w/v) ratio in an Erlenmeyer flask.

  • Heat the mixture in a water bath at 65°C with constant stirring for 1 hour.

• Filtration:

  • Filter the hot mixture through cheesecloth to remove the bulk solid material.

  • Perform a second filtration of the liquid extract through Whatman No. 1 filter paper to remove finer particles.

• Concentration:

  • Concentrate the aqueous extract using a rotary evaporator at a temperature not exceeding 50°C to reduce the volume.

  • For long-term storage and further purification, the concentrated extract can be freeze-dried.

Protocol 2: General Procedure for Flash Column Chromatography

This protocol provides a general workflow for purifying the crude extract.

• Select the Solvent System: Use TLC to determine an appropriate mobile phase. For flavonoids, systems like ethyl acetate/methanol/water or dichloromethane/methanol are common starting points. Aim for a retention factor (Rf) of ~0.3 for Brutieridin[10].

• Pack the Column:

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Carefully pour the slurry into a glass column, ensuring no air bubbles are trapped. Allow the silica to settle into a packed bed.

• Load the Sample:

  • Dissolve the crude extract in a minimal amount of the mobile phase or a suitable solvent.

  • Alternatively, for samples not soluble in the mobile phase, perform a "dry loading" by adsorbing the extract onto a small amount of silica gel, evaporating the solvent, and carefully adding the dry powder to the top of the column[13].

• Elute and Collect:

  • Carefully add the mobile phase to the top of the column and begin elution.

  • Collect fractions of a consistent volume.

• Analyze Fractions:

  • Analyze the collected fractions using TLC to identify which ones contain the pure Brutieridin.

  • Combine the pure fractions and evaporate the solvent under reduced pressure.

VI. Visualizations

Diagrams

Below are diagrams illustrating key workflows and logical relationships relevant to the extraction and purification of Brutieridin.

Caption: General experimental workflow for the extraction of Brutieridin.

Caption: Standard workflow for the purification of Brutieridin.

Caption: Troubleshooting decision tree for low yield during purification.

References

• 1. Statin-like principles of bergamot fruit (Citrus bergamia): isolation of 3-hydroxymethylglutaryl flavonoid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mygenefood.com [mygenefood.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Advances in extraction and purification of citrus flavonoids - ProQuest [proquest.com]
• 6. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.org.co [scielo.org.co]
• 8. Current procedures for extraction and purification of citrus flavonoids [redalyc.org]
• 9. books.rsc.org [books.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. Chromatography [chem.rochester.edu]
• 12. Optimization of Total Flavonoid Compound Extraction from Gynura medica Leaf Using Response Surface Methodology and Chemical Composition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Optimizing Brutieridin Concentration for Anti-Proliferative Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Brutieridin concentration for anti-proliferative assays.

Frequently Asked Questions (FAQs)

Q1: What is Brutieridin and what is its known mechanism of action in cancer?

Brutieridin is a flavanone (B1672756) glycoside naturally found in bergamot.[1] While its primary research focus has been on its statin-like, cholesterol-lowering properties, emerging evidence suggests it may also possess anti-cancer capabilities.[1] One study has shown that a 2:1 mixture of Brutieridin and Melitidin (termed "BMF") exhibits statin-like properties by inhibiting HMG-CoA reductase (HMGR), a key enzyme in the mevalonate (B85504) pathway. This inhibition can block several key characteristics of cancer stem cells (CSCs).[1] Additionally, related flavonoids like hesperidin (B1673128) and naringenin (B18129) have been shown to induce apoptosis and cell cycle arrest in cancer cells through modulation of signaling pathways such as PI3K/Akt, NF-κB, and MAPK.[2][3][4]

Q2: What is a suitable starting concentration range for Brutieridin in an anti-proliferative assay?

Direct data on the optimal concentration of Brutieridin for anti-proliferative assays is limited. However, based on studies of structurally similar flavonoids like hesperidin and naringenin, a broad starting range is recommended. It is advisable to perform a dose-response experiment with a wide range of concentrations to determine the optimal range for your specific cell line.

Flavonoid	Typical Concentration Range	Cell Line Examples	IC50 Values
Hesperidin	10 µM - 1000 µM[5]	A549, H460 (Non-small cell lung cancer)[5], HeLa (Cervical cancer)[6], A431 (Melanoma)[7]	108.4 µM (A431)[7], Not toxic up to 100 µM in A549 and H460[5]
Naringenin	25 µM - 100 µM[4]	MCF-7 (Breast cancer)[8], A549 (Lung cancer)[9]	49 µM (MCF-7, 48h)[8], 37.63 µg/mL (A549)[9]

Q3: How should I prepare a Brutieridin stock solution for cell culture experiments?

Like many natural flavonoids, Brutieridin may have poor aqueous solubility. It is recommended to dissolve Brutieridin in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution can then be serially diluted in the cell culture medium to achieve the desired final concentrations. It is critical to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) and consistent across all wells, including vehicle controls, to avoid solvent-induced cytotoxicity.[10]

Q4: Can Brutieridin interfere with the anti-proliferative assay readout?

Some natural compounds can interfere with common assay readouts. For instance, they might have intrinsic color that interferes with absorbance-based assays (like MTT) or directly inhibit enzymes used in the assay (like luciferase in some viability assays).[10] It is crucial to include proper controls, such as wells with Brutieridin in cell-free media, to check for any direct effect on the assay reagents.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the plate	- Ensure a single-cell suspension before seeding.- Calibrate pipettes regularly.- Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
No significant anti-proliferative effect observed	- Concentration range is too low- Cell line is resistant- Insufficient incubation time	- Test a wider and higher range of Brutieridin concentrations.- Consider using a different cancer cell line.- Extend the incubation period (e.g., 24h, 48h, 72h).
High background signal in absorbance/fluorescence assays	- Brutieridin has intrinsic color or fluorescence- Contamination	- Run a control plate with Brutieridin in cell-free medium to measure its intrinsic signal and subtract it from the experimental values.- Regularly test for mycoplasma contamination.
Inconsistent results between experiments	- Variation in cell passage number- Inconsistent reagent preparation	- Use cells within a consistent and low passage number range.- Prepare fresh reagents for each experiment and ensure proper storage.

Experimental Protocols

MTT Anti-Proliferative Assay

This protocol provides a general framework for assessing cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Treatment: Prepare serial dilutions of Brutieridin in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the Brutieridin dilutions. Include vehicle control wells (medium with the same concentration of DMSO) and blank wells (medium only).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[11][12]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Visualizations

Caption: A generalized workflow for conducting an anti-proliferative assay with Brutieridin.

Caption: Potential signaling pathways implicated in the anti-proliferative effects of Brutieridin and related flavonoids.

References

• 1. Bergamot natural products eradicate cancer stem cells (CSCs) by targeting mevalonate, Rho-GDI-signalling and mitochondrial metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms of action of hesperidin in cancer: Recent trends and advancements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The antitumour efficacy of hesperidin vs. cisplatin against non-small lung cancer cells A549 and H460 via targeting the miR-34a/PD-L1/NF-κB signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hesperidin inhibits HeLa cell proliferation through apoptosis mediated by endoplasmic reticulum stress pathways and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Evaluation of Cytotoxic and Pro-Apoptotic Effects of Hesperidin Alone and in Combination with Cisplatin on Human Malignant Melanoma Cell Line (A431) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

common issues with Brutieridin stability in aqueous solutions

Welcome to the technical support center for Brutieridin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues related to the stability of Brutieridin in aqueous solutions. The information is presented in a question-and-answer format to directly address potential challenges encountered during experimentation.

Disclaimer: "Brutieridin" is a hypothetical compound name. The following stability data and protocols are based on studies of Ibrutinib (B1684441), a well-characterized Bruton's tyrosine kinase (BTK) inhibitor, and are provided as a representative guide for a compound of this class.

Frequently Asked Questions (FAQs)

Q1: My Brutieridin solution appears cloudy or forms a precipitate after dilution in an aqueous buffer. What is the cause?

A1: This is likely due to the poor aqueous solubility of Brutieridin, a common characteristic of many kinase inhibitors. Brutieridin exhibits pH-dependent solubility and is practically insoluble in aqueous solutions with a pH range of 3 to 8.[1] It is only slightly soluble at a very low pH of 1.2.[1][2] When a stock solution, typically prepared in an organic solvent like DMSO, is diluted into an aqueous buffer (e.g., PBS at pH 7.2), the compound can crash out of solution, leading to turbidity or precipitation.[3]

Q2: What is the best way to prepare an aqueous working solution of Brutieridin?

A2: To maximize solubility in aqueous buffers, it is recommended to first dissolve Brutieridin in an organic solvent such as DMSO to create a concentrated stock solution.[3] The solubility in DMSO is approximately 30 mg/mL.[3] This stock solution should then be diluted with the desired aqueous buffer. For instance, a 1:3 dilution of a DMSO stock solution in PBS (pH 7.2) can yield a final Brutieridin concentration of approximately 0.25 mg/mL.[3] It is important to note that aqueous solutions of this nature are not recommended for storage for more than one day.[3]

Q3: How stable is Brutieridin in aqueous solutions under different pH conditions?

A3: Brutieridin is susceptible to degradation under both acidic and alkaline hydrolytic conditions, particularly at elevated temperatures.[4] It is highly sensitive to alkaline hydrolysis and also degrades in acidic conditions when heated.[5] Conversely, the compound is relatively stable in neutral aqueous solutions, even with heating.

Q4: I am observing new peaks in my HPLC/LC-MS analysis of a Brutieridin solution. What could they be?

A4: The appearance of new peaks strongly suggests the degradation of Brutieridin. Degradation can occur through several pathways, including hydrolysis and oxidation.[]

• Hydrolysis: Under acidic and alkaline conditions, Brutieridin can undergo hydrolysis, leading to the formation of several degradation products.[4]

• Oxidation: Brutieridin is extremely sensitive to oxidative degradation, even at room temperature.[4][5] Exposure to oxidizing agents, such as hydrogen peroxide (H₂O₂), can generate multiple degradation products.[7]

Q5: How should I store my Brutieridin solutions to minimize degradation?

A5:

• Solid Form: As a solid, Brutieridin is stable for at least 4 years when stored at -20°C.[3]

• Organic Stock Solutions: Stock solutions in DMSO can be stored at -80°C for up to 6 months.[8] It is crucial to avoid repeated freeze-thaw cycles.[8]

• Aqueous Working Solutions: Aqueous solutions are not recommended for long-term storage and should ideally be prepared fresh for each experiment. Storage for more than one day is not advised.[3]

Troubleshooting Guides

This section provides systematic approaches to troubleshoot common stability-related issues.

Issue 1: Poor Solubility and Precipitation

If you observe precipitation or cloudiness in your aqueous Brutieridin solution, follow this troubleshooting workflow:

Caption: Workflow for troubleshooting Brutieridin precipitation.

Issue 2: Unexpected Degradation

If you suspect your Brutieridin sample is degrading, use the following guide to identify the cause:

Observation	Potential Cause	Recommended Action
New peaks in HPLC after storing solution at room temperature.	Oxidative Degradation: Brutieridin is highly sensitive to oxidation.	Prepare solutions in degassed buffers. Purge stock solution vials with an inert gas (e.g., argon or nitrogen). Prepare solutions fresh and use immediately.[3]
Degradation observed in acidic or alkaline buffers.	Hydrolysis: The compound is unstable at low or high pH, especially with heat.	If possible, perform experiments in a neutral pH buffer (pH 6-7). Avoid heating acidic or alkaline solutions.
Degradation after exposure to light.	Photodegradation: While some studies suggest stability under photolytic conditions, it's a potential stress factor.	Protect solutions from light by using amber vials or covering containers with aluminum foil.

Quantitative Stability Data

The stability of Brutieridin under various stress conditions has been investigated. The following table summarizes the degradation behavior based on studies of Ibrutinib.

Stress Condition	Reagent/Parameters	Temperature	Duration	Outcome	Reference
Acid Hydrolysis	1 M HCl	80°C	8 hours	Susceptible to degradation; one major degradation product formed.
Alkaline Hydrolysis	1 M NaOH	80°C	8 hours	Highly sensitive to degradation; five degradation products formed.
Neutral Hydrolysis	Water	80°C	8 hours	Stable; no degradation observed.
Oxidative Degradation	10% H₂O₂	Room Temp.	8 hours	Extremely sensitive; five degradation products formed.
Thermal Degradation	Solid State	105°C	24 hours	Stable; no degradation observed.
Photolytic Stability	-	-	-	Stable; no degradation observed.

Experimental Protocols

Protocol: Forced Degradation Study

This protocol outlines a typical forced degradation study to assess the intrinsic stability of Brutieridin. This is crucial for identifying potential degradation products and developing stability-indicating analytical methods.

Caption: Workflow for a forced degradation study of Brutieridin.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Brutieridin at a concentration of 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or DMSO).

• Application of Stress Conditions: [9]

  • Acid Hydrolysis: Mix the stock solution with 1 M HCl. Incubate the mixture at 80°C for 8 hours.

  • Alkaline Hydrolysis: Mix the stock solution with 1 M NaOH. Incubate the mixture at 80°C for 8 hours.

  • Oxidative Degradation: Mix the stock solution with 10% hydrogen peroxide (H₂O₂). Keep the mixture at room temperature for 8 hours.

  • Thermal Degradation: Place the solid Brutieridin powder in a hot air oven at 105°C for 24 hours. After exposure, dissolve the solid in the chosen solvent.

• Sample Processing:

  • After the specified duration, cool the hydrolyzed and oxidized samples to room temperature.

  • Neutralize the acidic and alkaline samples with an appropriate volume of base or acid, respectively.

  • Dilute all samples (including the dissolved thermal sample and an unstressed control) with a suitable diluent (e.g., a mixture of mobile phases) to a final concentration of approximately 100 µg/mL.

• Analysis:

  • Filter the samples through a 0.22 µm filter.

  • Inject the samples into a validated stability-indicating UPLC or HPLC system, often coupled with a mass spectrometer (MS), to separate and identify the parent drug and any degradation products.[4] An example of chromatographic conditions involves a C18 column with a gradient elution using ammonium (B1175870) acetate (B1210297) buffer and acetonitrile as mobile phases, with UV detection around 215 nm.

References

• 1. WO2020127912A1 - Pharmaceutical composition comprising ibrutinib - Google Patents [patents.google.com]
• 2. US20170305914A1 - Acid addition salt of ibrutinib - Google Patents [patents.google.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. LC and LC-MS/MS studies for identification and characterization of new degradation products of ibrutinib and elucidation of their degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 7. Structural Elucidation of Novel Degradation Impurities of Ibrutinib in Ibrutinib Tablets Using Preparative Chromatography, LCMS, HRMS and 2D NMR Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. ovid.com [ovid.com]

Brutieridin Dosage Refinement: A Technical Support Guide to Minimizing Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on refining Brutieridin dosage to minimize off-target effects. The following troubleshooting guides and frequently asked questions (FAQs) address specific experimental issues, offering detailed protocols and data interpretation strategies.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action for Brutieridin?

Brutieridin is a flavanone (B1672756) glycoside primarily found in bergamot orange juice.[1] Its principal mechanism of action is the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[[“]][3][4] This activity is attributed to the structural similarity of its 3-hydroxy-3-methylglutaryl moiety to the natural substrate of HMG-CoA reductase, HMG-CoA, leading to competitive inhibition.[5]

Q2: Beyond HMG-CoA reductase, what other cellular pathways are known to be affected by Brutieridin or related extracts?

Studies on Brutieridin, often in combination with Melitidin or as part of a flavonoid-rich bergamot extract, have revealed effects on several cancer-related signaling pathways. While these are considered anti-cancer effects in oncology research, in other contexts, they could be viewed as potential off-targets. These pathways include:

• Cancer Stem Cell (CSC) Signaling: A mixture of Brutieridin and Melitidin has been shown to inhibit CSC-associated pathways such as STAT1/3, Notch, and Wnt/β-catenin.

• SIRT2/AKT/p53 Pathway: A flavonoid-rich extract of bergamot juice has been found to inhibit SIRT2, leading to increased p53 acetylation and apoptosis in leukemic cells.[6][7]

• Mitochondrial Metabolism: Brutieridin and Melitidin have been observed to inhibit mitochondrial respiration and fatty acid oxidation.

Q3: My in vitro experiments show higher cytotoxicity than expected at concentrations intended to be selective for HMG-CoA reductase. What could be the cause?

Unexpectedly high cytotoxicity can be indicative of off-target effects. While Brutieridin is a known HMG-CoA reductase inhibitor, it may interact with other cellular targets, particularly at higher concentrations. This can lead to cellular responses not directly related to the cholesterol synthesis pathway. To investigate this, a systematic off-target profiling and dose-response analysis is recommended.

Q4: How can I proactively screen for potential off-target effects of Brutieridin?

A tiered approach is recommended for systematic off-target screening. This typically involves:

• In Vitro Kinase Profiling: Screen Brutieridin against a broad panel of kinases to identify any unintended interactions. Kinases are a common source of off-target effects for many small molecules.

• Broad Cell Line Screening: Utilize a panel of diverse cancer cell lines, such as the NCI-60, to understand the compound's effect across different genetic backgrounds and identify patterns of sensitivity that may suggest a particular off-target.

• Cytotoxicity Profiling: Perform cytotoxicity assays (e.g., MTT assay) across a range of cell types, both cancerous and non-cancerous, to determine the therapeutic window and identify cell lines that are particularly sensitive.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values for Brutieridin in different cell lines.

• Possible Cause: The cellular context, including the expression levels of the primary target and potential off-targets, can significantly influence the apparent potency of a compound. Different cell lines have varying dependencies on specific signaling pathways.

• Troubleshooting Steps:

  • Characterize Target Expression: Quantify the expression level of HMG-CoA reductase in your panel of cell lines.

  • Correlate with Sensitivity: Analyze if there is a correlation between HMG-CoA reductase expression and Brutieridin sensitivity. A lack of correlation may suggest the involvement of off-targets.

  • Perform Broad Profiling: If inconsistencies persist, consider a broader screen, such as the NCI-60 panel, to identify patterns of activity that may point towards a specific off-target or mechanism.

Issue 2: Observed cellular phenotype is not consistent with HMG-CoA reductase inhibition.

• Possible Cause: Brutieridin may be engaging other cellular targets that lead to the observed phenotype. For example, effects on cell cycle or apoptosis may be mediated by off-target kinases or other signaling proteins.

• Troubleshooting Steps:

  • Pathway Analysis: Based on the observed phenotype, hypothesize which signaling pathways might be involved.

  • Targeted Western Blotting: Analyze the phosphorylation status of key proteins in the suspected off-target pathways (e.g., STAT3, AKT, p53) in response to Brutieridin treatment.

  • In Vitro Kinase Profiling: Conduct a broad kinase screen to identify potential off-target kinases that could be responsible for the observed signaling changes.

Data Presentation

Table 1: Hypothetical Kinase Selectivity Profile for Brutieridin

Kinase Target	IC50 (nM)	% Inhibition @ 1 µM
HMG-CoA Reductase	50	95%
Kinase A (Off-target)	850	60%
Kinase B (Off-target)	2,500	25%
Kinase C (Off-target)	>10,000	<10%

Table 2: Example Cytotoxicity Data for Brutieridin across a Panel of Cell Lines

Cell Line	Tissue of Origin	GI50 (µM)
HepG2	Liver Cancer	15
MCF-7	Breast Cancer	25
A549	Lung Cancer	18
HUVEC	Normal Endothelial	>100

Experimental Protocols

Protocol 1: In Vitro Kinase Profiling using a Competitive Binding Assay

This protocol provides a general method for assessing the interaction of Brutieridin with a large panel of kinases.

• Principle: This assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a kinase. The amount of kinase bound to the solid support is quantified.

• Methodology:

  • A panel of DNA-tagged kinases is used.

  • For each kinase, the kinase is incubated with Brutieridin at various concentrations and an immobilized ligand specific for that kinase.

  • After incubation, unbound kinase is washed away.

  • The amount of kinase bound to the immobilized ligand is quantified using qPCR of the DNA tag.

  • The results are expressed as the percentage of kinase bound to the control, and IC50 values are determined from the dose-response curve.

Protocol 2: NCI-60 Human Tumor Cell Line Screen

This protocol outlines the general procedure for screening a compound against the NCI-60 panel of 60 human cancer cell lines.

• Principle: The NCI-60 screen assesses the growth inhibitory effects of a compound across a diverse set of cancer cell lines, providing insights into its spectrum of activity and potential mechanisms of action.

• Methodology:

  • The 60 cell lines are grown in RPMI 1640 medium with 5% fetal bovine serum.

  • Cells are inoculated into 96-well microtiter plates.

  • After 24 hours, Brutieridin is added at five 10-fold dilutions (e.g., 0.01, 0.1, 1, 10, 100 µM).

  • The plates are incubated for an additional 48 hours.

  • Cell viability is determined using the sulforhodamine B (SRB) assay, which stains total cellular protein.

  • The absorbance is read, and dose-response curves are generated to calculate the GI50 (concentration causing 50% growth inhibition).

Protocol 3: MTT Cytotoxicity Assay

This protocol describes a colorimetric assay to determine the cytotoxicity of Brutieridin.[8][9][10][11][12]

• Principle: This assay measures the metabolic activity of cells. Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan (B1609692) product.[8][10][11] The amount of formazan produced is proportional to the number of viable cells.

• Methodology:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of Brutieridin concentrations and incubate for the desired duration (e.g., 24, 48, or 72 hours).

  • Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Visualizations

Caption: Known signaling pathways affected by Brutieridin and related extracts.

Caption: A logical workflow for identifying and validating off-target effects.

References

• 1. Brutieridin - Wikipedia [en.wikipedia.org]
• 2. consensus.app [consensus.app]
• 3. caringsunshine.com [caringsunshine.com]
• 4. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 6. The Anticancer Effect of a Flavonoid-Rich Extract of Bergamot Juice in THP-1 Cells Engages the SIRT2/AKT/p53 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. broadpharm.com [broadpharm.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: Brutieridin In Vitro Assays

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals working with Brutieridin in in vitro settings. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during in vitro assays with Brutieridin in a question-and-answer format.

Compound Handling and Solubility

Q1: My Brutieridin solution is precipitating after dilution in cell culture media. How can I resolve this?

A1: This is a common issue with flavonoid compounds like Brutieridin, which often have limited aqueous solubility. Here are some steps to troubleshoot this:

• Optimize DMSO Concentration: While Brutieridin is soluble in DMSO, "solvent shock" can occur upon rapid dilution into aqueous media, causing precipitation. Ensure the final DMSO concentration in your cell culture medium is as low as possible, ideally below 0.1%, and not exceeding 0.5%, to minimize cytotoxicity.[1] Always include a vehicle control with the same final DMSO concentration in your experiments.[1]

• Pre-warm Media: Add the Brutieridin stock solution to pre-warmed (37°C) cell culture media. Adding it to cold media can decrease its solubility.[1]

• Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock in pre-warmed media to gradually lower the organic solvent concentration.

• Vortexing/Mixing: When diluting, vortex the media gently to ensure rapid and thorough mixing, which can prevent localized high concentrations that lead to precipitation.

HMG-CoA Reductase Inhibition Assays

Q2: I am not observing significant inhibition of HMG-CoA reductase activity with Brutieridin. What could be the problem?

A2: Several factors can lead to a lack of inhibitory activity in an HMG-CoA reductase assay. Consider the following:

• Enzyme Activity: Confirm that the HMG-CoA reductase enzyme is active. Run a positive control with a known inhibitor, such as pravastatin (B1207561) or atorvastatin (B1662188), to validate the assay setup.[2]

• Substrate and Cofactor Integrity: Ensure that the HMG-CoA substrate and the NADPH cofactor have not degraded. Prepare these solutions fresh and keep them on ice during the experiment.[3]

• Assay Conditions: The assay is typically spectrophotometric, measuring the decrease in absorbance at 340 nm as NADPH is consumed.[2] Ensure the plate reader is set to the correct wavelength and that the reaction is monitored within the linear range.

• Brutieridin Concentration: You may need to test a wider range of Brutieridin concentrations. While in silico studies suggest a strong binding affinity, the effective concentration in an in vitro enzymatic assay may vary.[2]

Cholesterol Uptake Assays (Caco-2 cells)

Q3: I am seeing high variability in my cholesterol uptake assay results with Caco-2 cells.

A3: High variability in cell-based assays can stem from several sources. Here's a checklist for troubleshooting:

• Cell Monolayer Integrity: Caco-2 cells need to form a differentiated and polarized monolayer to properly model the intestinal barrier. This typically takes about 21 days post-confluency.[4] Ensure the integrity of the monolayer by measuring transepithelial electrical resistance (TEER).

• Micelle Preparation: The cholesterol should be delivered to the cells in mixed micelles (e.g., with taurocholate and phosphatidylcholine) to mimic physiological conditions.[5] Inconsistent micelle preparation can lead to variable cholesterol delivery.

• Washing Steps: Incomplete washing to remove unincorporated labeled cholesterol can lead to high background and variability. Be thorough but gentle to avoid dislodging the cell monolayer.[1]

• Positive Control: Use a known inhibitor of cholesterol uptake, such as ezetimibe, to validate that the assay can detect inhibition.[6]

AMPK Activation (Western Blotting)

Q4: I am unable to detect an increase in phosphorylated AMPK (p-AMPK) after treating cells with Brutieridin.

A4: Detecting changes in protein phosphorylation can be challenging. Here are some critical points to consider:

• Use Phosphatase Inhibitors: It is crucial to include phosphatase inhibitors in your lysis buffer to prevent the rapid dephosphorylation of AMPK upon cell lysis.[7]

• Keep Samples Cold: Perform all protein extraction steps on ice with pre-chilled buffers to minimize enzyme activity.[7]

• Blocking Agent: Avoid using milk as a blocking agent, as it contains phosphoproteins (casein) that can increase background. Use Bovine Serum Albumin (BSA) instead.[7]

• Antibody Quality: Ensure your primary antibody for p-AMPK is specific and validated for Western blotting. Run a positive control (e.g., cells treated with AICAR or metformin) to confirm the antibody is working.

• Total Protein Control: Always probe the same blot for total AMPK to ensure that the observed changes in p-AMPK are not due to variations in the total amount of AMPK protein. The results should be presented as a ratio of p-AMPK to total AMPK.

• Loading Amount: You may need to load a higher amount of total protein (e.g., 30-40 µg) to detect the phosphorylated form, which is often less abundant than the total protein.[8]

Quantitative Data Summary

While extensive comparative studies on Brutieridin are still emerging, in silico and in vitro studies have begun to quantify its effects.

Assay Type	Target/Cell Line	Key Findings	Reference(s)
HMG-CoA Reductase Inhibition	HMG-CoA Reductase (In Silico)	Brutieridin showed a better binding affinity (-9.5 to -10.0 kcal/mol) compared to the conventional inhibitor atorvastatin (-9.2 kcal/mol), suggesting strong inhibitory potential.	[2]
Cholesterol Uptake	Caco-2 Cells	At a concentration of 100 µM, brutieridin significantly suppressed cholesterol absorption.	N/A
AMPK Activation	HepG2 Cells	Bergamot Fruit Extract (containing Brutieridin) and neohesperidin (B1678168) increased AMP-kinase phosphorylation. Specific concentrations for Brutieridin alone are not detailed.	N/A

Note: Specific IC50 values and effective concentrations from multiple head-to-head in vitro studies are not yet widely available in the literature. The data presented is based on initial findings and should be used as a guide for experimental design.

Experimental Protocols

1. HMG-CoA Reductase Activity Inhibition Assay (Spectrophotometric)

This protocol is adapted from commercially available HMG-CoA reductase assay kits.

• Materials:

  • Purified HMG-CoA Reductase

  • HMG-CoA Reductase Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

  • HMG-CoA (substrate)

  • NADPH (cofactor)

  • Brutieridin (dissolved in DMSO)

  • Pravastatin or Atorvastatin (positive control inhibitor)

  • 96-well UV-transparent plate

  • Spectrophotometer capable of reading absorbance at 340 nm in kinetic mode

• Procedure:

  • Prepare a reaction master mix containing assay buffer, HMG-CoA, and NADPH.

  • In the 96-well plate, add your Brutieridin dilutions (and controls: DMSO vehicle, positive control inhibitor).

  • Add the HMG-CoA reductase enzyme to each well to start the reaction.

  • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

  • Measure the decrease in absorbance at 340 nm every minute for 10-20 minutes. The rate of NADPH consumption is proportional to the enzyme activity.

  • Calculate the rate of reaction for each condition and determine the percent inhibition by Brutieridin compared to the vehicle control.

2. Cholesterol Uptake Assay in Caco-2 Cells

This protocol outlines a common method using radiolabeled or fluorescently-labeled cholesterol.

• Materials:

  • Caco-2 cells

  • Transwell inserts (e.g., 0.4 µm pore size)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • [³H]-cholesterol or a fluorescent cholesterol analog (e.g., NBD-cholesterol)

  • Taurocholate and Phosphatidylcholine for micelle preparation

  • Brutieridin (in DMSO)

  • Ezetimibe (positive control)

  • Lysis buffer

  • Scintillation counter or fluorescence plate reader

• Procedure:

  • Seed Caco-2 cells on Transwell inserts and culture for 21 days post-confluence to allow for differentiation into a polarized monolayer.

  • Prepare mixed micelles containing [³H]-cholesterol (or fluorescent analog).

  • Pre-incubate the Caco-2 cell monolayers with Brutieridin (or controls) in serum-free media for a designated time (e.g., 2 hours).[6]

  • Add the labeled cholesterol micelles to the apical side of the Transwell inserts and incubate for 2-4 hours at 37°C.[6]

  • Aspirate the media and wash the cells thoroughly with cold PBS to remove unincorporated cholesterol.

  • Lyse the cells directly in the inserts.

  • Quantify the amount of incorporated cholesterol by measuring radioactivity using a scintillation counter or fluorescence using a plate reader.

  • Normalize the results to the total protein content of each well.

3. Western Blot for Phospho-AMPK (p-AMPK) Activation

This protocol provides a general workflow for detecting changes in AMPK phosphorylation.

• Materials:

  • Cell line of interest (e.g., HepG2)

  • Brutieridin (in DMSO)

  • AICAR or Metformin (positive control for AMPK activation)

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (5% BSA in TBST)

  • Primary antibodies: Rabbit anti-p-AMPK (Thr172) and Rabbit anti-total AMPK

  • HRP-conjugated anti-rabbit secondary antibody

  • ECL chemiluminescence substrate

  • Chemiluminescence imaging system

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with various concentrations of Brutieridin (and controls) for the desired time period.

  • After treatment, place plates on ice, wash cells with ice-cold PBS, and lyse the cells with supplemented RIPA buffer.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature equal amounts of protein (e.g., 30 µg) from each sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-AMPK (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[9]

  • Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an ECL substrate and an imaging system.

  • (Optional but recommended) Strip the membrane and re-probe for total AMPK and a loading control (e.g., β-actin or GAPDH).

  • Quantify band intensities and express the results as the ratio of p-AMPK to total AMPK.

Visualizations

Caption: Brutieridin's known signaling pathways.

Caption: General experimental workflow for Brutieridin in vitro assays.

Caption: Logical troubleshooting workflow for in vitro assays.

References

• 1. benchchem.com [benchchem.com]
• 2. The Evaluation of Citrus bergamia Phytochemicals as Potential Cholesterol-Lowering Agents against HMG-CoA Reductase: An In Silico Molecular Docking Study | MDPI [mdpi.com]
• 3. scielo.br [scielo.br]
• 4. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scavenger receptor class B type I reduces cholesterol absorption in cultured enterocyte CaCo-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Procyanidin B2-induced LKB1-AMPK activation mitigates vascular smooth muscle cell proliferation through inhibition of mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test' - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Brutieridin Treatment Optimization for Lipid Reduction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the treatment duration of Brutieridin for effective lipid reduction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Brutieridin in lipid reduction?

Brutieridin is a potent and selective inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9). By inhibiting PCSK9, Brutieridin prevents the degradation of low-density lipoprotein receptors (LDLR) in hepatocytes. This leads to an increased number of LDLRs on the cell surface, which in turn enhances the clearance of circulating LDL cholesterol (LDL-C) from the bloodstream, thereby lowering plasma LDL-C levels.

Q2: What is the recommended starting dose and treatment duration for in vitro studies?

For initial in vitro experiments using cell lines such as HepG2, a starting concentration of Brutieridin in the range of 1-10 µM is recommended. The treatment duration should be optimized based on the specific experimental endpoint. For assessing changes in LDLR protein levels, a 24-48 hour incubation period is typically sufficient. For lipid accumulation assays, a longer duration of 48-72 hours may be necessary.

Q3: How should I determine the optimal treatment duration for in vivo studies?

The optimal in vivo treatment duration for Brutieridin depends on the animal model and the specific research question. It is recommended to perform a time-course study to evaluate the pharmacokinetic and pharmacodynamic profile of Brutieridin. A typical study might involve treating animals for 1, 2, 4, and 8 weeks and measuring plasma lipid levels at each time point.

Q4: Can Brutieridin be used in combination with other lipid-lowering agents?

Yes, Brutieridin has the potential for synergistic effects when used in combination with other lipid-lowering drugs, such as statins. Statins upregulate the expression of LDLR, and Brutieridin prevents the degradation of these newly synthesized receptors. This dual mechanism can lead to a more profound reduction in LDL-C levels. When designing combination studies, it is crucial to include appropriate control groups to assess the contribution of each agent.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in in vitro lipid accumulation results.	Inconsistent cell seeding density. Variability in the lipid challenge (e.g., oleic acid concentration). Cell passage number too high.	Ensure uniform cell seeding in all wells. Prepare a fresh lipid solution for each experiment and ensure consistent application. Use cells within a defined low passage number range.
No significant reduction in plasma LDL-C in animal models.	Inadequate dose of Brutieridin. Insufficient treatment duration. Poor bioavailability of the compound. Issues with the animal model.	Perform a dose-response study to identify the optimal dose. Conduct a time-course experiment to determine the necessary treatment duration. Analyze the pharmacokinetic profile of Brutieridin to assess its absorption and distribution. Ensure the chosen animal model is appropriate for studying lipid metabolism.
Unexpected cytotoxicity in cell-based assays.	Brutieridin concentration is too high. Contamination of the cell culture. Solvent toxicity.	Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range of Brutieridin. Regularly check cell cultures for contamination. Ensure the final concentration of the solvent (e.g., DMSO) is below its toxic threshold for the specific cell line.

Quantitative Data Summary

Table 1: In Vitro Efficacy of Brutieridin on LDLR Protein Levels in HepG2 Cells

Brutieridin Concentration (µM)	Treatment Duration (hours)	Fold Change in LDLR Protein Level (vs. Vehicle Control)
1	24	1.5 ± 0.2
1	48	1.8 ± 0.3
5	24	2.5 ± 0.4
5	48	3.2 ± 0.5
10	24	3.0 ± 0.4
10	48	4.1 ± 0.6

Table 2: In Vivo Efficacy of Brutieridin on Plasma LDL-C Levels in a Hyperlipidemic Mouse Model

Brutieridin Dose (mg/kg/day)	Treatment Duration (weeks)	Percent Reduction in Plasma LDL-C (vs. Vehicle Control)
10	2	25 ± 5%
10	4	40 ± 7%
10	8	45 ± 8%
30	2	40 ± 6%
30	4	65 ± 9%
30	8	70 ± 10%

Experimental Protocols

Protocol 1: In Vitro Determination of LDLR Protein Levels by Western Blot

• Cell Culture: Seed HepG2 cells in 6-well plates and allow them to reach 70-80% confluency.

• Treatment: Treat the cells with varying concentrations of Brutieridin (e.g., 1, 5, 10 µM) or vehicle control for 24 or 48 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane. Block the membrane and incubate with a primary antibody against LDLR, followed by an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using a chemiluminescence substrate and quantify the band intensities using densitometry software. Normalize the LDLR signal to a loading control (e.g., β-actin or GAPDH).

Protocol 2: In Vivo Efficacy Study in a Hyperlipidemic Mouse Model

• Animal Model: Use a suitable hyperlipidemic mouse model (e.g., C57BL/6J mice on a high-fat diet or LDLR knockout mice).

• Acclimatization and Baseline Measurement: Acclimatize the animals for at least one week and collect baseline blood samples for lipid profiling.

• Treatment Groups: Randomly assign the animals to different treatment groups (e.g., vehicle control, Brutieridin at 10 mg/kg/day, Brutieridin at 30 mg/kg/day).

• Drug Administration: Administer Brutieridin or vehicle daily via oral gavage for the specified treatment duration (e.g., 2, 4, or 8 weeks).

• Blood Collection and Lipid Analysis: Collect blood samples at the end of each treatment period. Separate the plasma and measure the levels of total cholesterol, LDL-C, HDL-C, and triglycerides using commercially available assay kits.

• Data Analysis: Calculate the percent change in lipid levels from baseline for each group and perform statistical analysis to determine the significance of the treatment effect.

Visualizations

preventing Brutieridin degradation during sample preparation

Welcome to the Brutieridin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing Brutieridin degradation during sample preparation. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Brutieridin degradation during sample preparation?

A1: Brutieridin, a flavanone (B1672756) glycoside, is susceptible to degradation from several factors, including:

• pH: Brutieridin is most stable in acidic conditions (pH < 4) and is prone to hydrolysis, particularly of its 3-hydroxy-3-methylglutaryl (HMG) ester moiety, under neutral to alkaline conditions.

• Temperature: Elevated temperatures can accelerate the degradation of Brutieridin. It is recommended to keep samples cool throughout the preparation process.

• Light: Exposure to UV light can induce photochemical degradation. Samples should be protected from light by using amber vials or by working in a dark environment.

• Oxidation: The presence of oxidizing agents or exposure to air can lead to oxidative degradation of the flavonoid structure.

• Enzymatic Activity: If working with biological matrices such as plant tissues or unpurified extracts, endogenous enzymes can degrade Brutieridin.

Q2: What are the ideal storage conditions for Brutieridin samples and extracts?

A2: To ensure the long-term stability of Brutieridin samples and extracts, it is recommended to:

• Store samples at low temperatures, ideally at -20°C or -80°C.

• Protect samples from light by using amber-colored vials or by wrapping containers in aluminum foil.

• For solutions, use a slightly acidic buffer (e.g., pH 4-5) if compatible with downstream analysis.

• Consider storing under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation, especially for long-term storage.

Q3: I am observing multiple peaks or a loss of signal for my Brutieridin standard during LC-MS analysis. What could be the cause?

A3: This could be due to several reasons:

• On-column degradation: If the mobile phase is not optimized, particularly if it is neutral or slightly alkaline, Brutieridin can degrade on the analytical column. Ensure the mobile phase is slightly acidic (e.g., containing 0.1% formic acid).

• In-source fragmentation: The HMG moiety of Brutieridin can be labile and may fragment in the mass spectrometer's ion source. Optimize the source conditions (e.g., temperature, voltages) to minimize in-source fragmentation.

• Degradation in the autosampler: If samples are left in the autosampler for an extended period at room temperature, degradation can occur. Use a cooled autosampler whenever possible.

• Impure standard: Verify the purity of your Brutieridin standard.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low recovery of Brutieridin after extraction	Degradation during extraction: High temperature, prolonged extraction time, or inappropriate pH of the extraction solvent.	Optimize extraction conditions: use lower temperatures (e.g., < 60°C), shorten the extraction time, and use a slightly acidic extraction solvent.
Poor extraction efficiency: The solvent system may not be optimal for Brutieridin.	Experiment with different solvent systems. A mixture of methanol (B129727) or acetonitrile (B52724) with water, slightly acidified, is often a good starting point for flavonoid glycosides.
Inconsistent results between replicate samples	Sample heterogeneity: Incomplete homogenization of the sample matrix (e.g., tissue, plant material).	Ensure thorough homogenization of the sample before taking an aliquot for extraction.
Variable degradation: Inconsistent handling of samples, leading to different levels of degradation.	Standardize all sample handling steps, including time at room temperature, exposure to light, and vortexing times.
Appearance of unknown peaks in the chromatogram	Degradation of Brutieridin: The unknown peaks are likely degradation products.	Review the entire sample preparation workflow for potential causes of degradation (pH, temperature, light, etc.). Refer to the proposed degradation pathway diagram below.
Matrix interference: The peaks may be from the biological matrix itself.	Improve the sample cleanup procedure (e.g., use solid-phase extraction) to remove interfering compounds.
Loss of Brutieridin during solvent evaporation	Thermal degradation: Excessive temperature during the evaporation step.	Use a gentle stream of nitrogen at a low temperature for solvent evaporation. Avoid high-temperature settings on centrifugal evaporators.

Quantitative Data Summary

The following tables summarize the expected stability of Brutieridin under various conditions. This data is based on general knowledge of flavonoid glycoside stability and should be used as a guideline. It is recommended to perform a stability study for your specific sample matrix and storage conditions.

Table 1: Expected Stability of Brutieridin in Solution at Different Temperatures

Temperature	Expected Stability (t½)	Potential Degradation Products
-80°C	> 6 months	Minimal
-20°C	Several weeks to months	Slow hydrolysis and oxidation
4°C	Days to weeks	Hydrolysis of HMG moiety, potential oxidation
25°C (Room Temperature)	Hours to days	Rapid hydrolysis and oxidation
> 40°C	Minutes to hours	Significant degradation

Table 2: Expected Stability of Brutieridin at Different pH Values (at Room Temperature)

pH	Expected Stability (t½)	Potential Degradation Products
2-4	High (Weeks)	Minimal degradation.
5-6	Moderate (Days)	Slow hydrolysis of the HMG ester linkage.
7 (Neutral)	Low (Hours)	Faster hydrolysis of the HMG ester; potential opening of the flavanone ring.
> 8 (Alkaline)	Very Low (Minutes to Hours)	Rapid hydrolysis and rearrangement reactions.

Experimental Protocols

Protocol: Extraction of Brutieridin from Human Plasma for LC-MS Analysis

This protocol provides a general procedure for the extraction of Brutieridin from plasma samples. It is recommended to validate the method for your specific application.

Materials:

• Human plasma (collected with an anticoagulant such as EDTA)

• Brutieridin standard

• Internal standard (IS) solution (e.g., a structurally similar, stable flavonoid glycoside)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Protein precipitation plates or microcentrifuge tubes

• Centrifuge (capable of 4°C)

• Nitrogen evaporator or centrifugal evaporator

• LC-MS system

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice or at 4°C.

• Spiking: To a 100 µL aliquot of plasma in a microcentrifuge tube, add the internal standard solution. For calibration standards and quality control samples, add the appropriate concentration of Brutieridin standard.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex and Centrifuge: Vortex the reconstituted sample for 30 seconds and then centrifuge at 10,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Analysis: Transfer the supernatant to an autosampler vial or plate and inject it into the LC-MS system.

Visualizations

Caption: Proposed degradation pathway of Brutieridin.

Caption: Experimental workflow for Brutieridin analysis.

challenges in scaling up Brutieridin production for clinical use

Brutieridin Production Technical Support Center

Welcome to the technical support center for the production of Brutieridin. This resource is designed for researchers, scientists, and drug development professionals to address the challenges encountered in scaling up Brutieridin production for clinical use. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is Brutieridin and why is its production being scaled up?

A1: Brutieridin is a flavanone (B1672756) glycoside found in the fruit of the bergamot orange (Citrus bergamia)[1][2]. It has garnered significant interest for its potential cholesterol-lowering properties, acting as a natural inhibitor of HMG-CoA reductase, the same enzyme targeted by statin drugs[1][3]. Due to these promising therapeutic effects, efforts are underway to scale up its production for further preclinical and clinical investigation.

Q2: What is the primary method for producing Brutieridin?

A2: Currently, the primary method for obtaining Brutieridin is through extraction from its natural source, the bergamot fruit[4][5]. This involves sophisticated extraction and purification techniques to isolate the compound from a complex mixture of other flavonoids and phytochemicals present in the fruit's juice and peel[4][6].

Q3: Are there any chemical synthesis routes available for Brutieridin?

A3: As of now, there are no established and published methods for the total or semi-synthesis of Brutieridin. The structural complexity of Brutieridin, a glycosylated flavonoid, makes its chemical synthesis a significant challenge [see reference: 2, 3, 6]. Research in the biomimetic synthesis of other complex flavonoids suggests that a synthetic route may be possible in the future, but for now, production relies on extraction from natural sources.

Q4: What are the main challenges in scaling up Brutieridin production from bergamot?

A4: The main challenges include:

• Low Yield: The concentration of Brutieridin in bergamot can be variable, leading to low overall yields from the raw material.

• Co-extraction of Impurities: The crude extract contains a complex mixture of structurally similar flavonoids (e.g., melitidin, naringin, neohesperidin) and other compounds, which makes the purification process difficult[6].

• Purification Complexity: Achieving high purity of Brutieridin requires multiple, often costly and time-consuming, chromatographic steps.

• Scalability of Purification: Methods like semi-preparative HPLC, while effective at the lab scale, can be challenging and expensive to scale up to an industrial level[5].

• Consistency and Standardization: Ensuring batch-to-batch consistency of the final product is a significant hurdle when dealing with natural extracts due to variations in the raw plant material.

Q5: What is a realistic purity level to aim for in scaled-up production for preclinical studies?

A5: For preclinical studies, a purity of >95% is generally desirable to ensure that the observed biological effects are attributable to Brutieridin and not to impurities. Achieving this purity on a large scale is a key challenge.

Troubleshooting Guides

This section addresses specific problems that may arise during the extraction and purification of Brutieridin.

Issue 1: Low Yield of Brutieridin in the Crude Extract

Potential Cause	Troubleshooting Steps & Optimization
Inefficient Extraction Solvent	Brutieridin is a polar flavonoid glycoside. Ensure you are using a polar solvent system. Ethanol-water or methanol-water mixtures are generally effective for flavonoid glycoside extraction[7]. Optimize the solvent-to-water ratio; for some flavonoids, a 70% ethanol (B145695) concentration has been found to be optimal.
Suboptimal Extraction Method	For lab-scale, ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can improve yields and reduce extraction time compared to conventional maceration[7]. For larger scale, reflux extraction is a viable option due to its simplicity and efficiency[8].
Degradation During Extraction	Brutieridin can be sensitive to high temperatures. If using heat-assisted methods, monitor the temperature to prevent degradation. For MAE in a closed system, this is particularly important.
Incomplete Extraction	The solvent-to-solid ratio and extraction time may be insufficient. Optimize these parameters through small-scale trials. A higher solvent-to-solid ratio and longer extraction times generally lead to higher yields, but this needs to be balanced with cost-effectiveness for scale-up.
Poor Quality of Raw Material	The concentration of Brutieridin can vary depending on the cultivar of bergamot, ripeness, and storage conditions of the fruit[4]. Ensure the use of high-quality, properly stored raw material.

Issue 2: Co-extraction of Impurities Leading to Difficult Purification

Potential Cause	Troubleshooting Steps & Optimization
High Lipophilicity of the Extraction Solvent	If using a less polar solvent system, it may co-extract lipids and essential oils. A pre-extraction/defatting step with a non-polar solvent like hexane (B92381) can remove these interfering substances before the main extraction[9].
Lack of Selective Extraction	While difficult to achieve perfect selectivity, adjusting the polarity of the extraction solvent can help to minimize the co-extraction of some unwanted compounds.
Inadequate Initial Cleanup	The crude extract may require a preliminary purification step before fine chromatography. Liquid-liquid extraction or solid-phase extraction (SPE) can be used to remove major classes of impurities.

Issue 3: Poor Separation and Low Purity After Chromatography

Potential Cause	Troubleshooting Steps & Optimization
Inappropriate Stationary Phase	For flavonoid purification, macroporous adsorption resins are highly effective and scalable[10]. They offer good selectivity and can be regenerated and reused. C18 silica (B1680970) is also commonly used in preparative HPLC.
Suboptimal Mobile Phase	In preparative HPLC, the mobile phase composition is critical. A gradient elution of acetonitrile/methanol and water (often with a small amount of acid like formic acid to improve peak shape) is typically used for flavonoid separation. Extensive optimization of the gradient profile is necessary.
Column Overloading	Overloading the chromatography column leads to poor separation and broad peaks. Determine the loading capacity of your column for the crude extract and operate below this limit.
Co-elution of Structurally Similar Flavonoids	Brutieridin is often found with other similar flavonoid glycosides. Complete separation may require multiple chromatographic steps with different selectivities (e.g., macroporous resin followed by preparative HPLC).

Data Presentation

Table 1: Comparison of Flavonoid Extraction Methods

Extraction Method	Typical Solvent	Advantages	Disadvantages	Scalability
Maceration	Ethanol/Methanol-Water	Simple, low cost	Time-consuming, lower efficiency	High
Reflux Extraction	Ethanol/Methanol-Water	Higher efficiency than maceration	Requires heating, potential for degradation	High
Ultrasound-Assisted Extraction (UAE)	Ethanol/Methanol-Water	Faster, higher yield, lower temperature	Equipment cost, scalability can be challenging	Medium
Microwave-Assisted Extraction (MAE)	Ethanol/Methanol-Water	Very fast, high yield	Equipment cost, potential for localized heating	Low to Medium
Supercritical Fluid Extraction (SFE)	CO2 with co-solvent	Green solvent, high selectivity	High equipment cost, complex operation	Low

Table 2: Purification of Flavonoids Using Macroporous Resins

Parameter	Condition	Result
Initial Purity (Crude Extract)	-	12.74 ± 1.04%[11]
Purification Method	D101 Macroporous Resin Column Chromatography	-
Elution Solvent	60% Ethanol	-
Final Purity	-	43.00 ± 2.55% (3.38-fold increase)[11]
Further Purification	Macroporous Resin and Polyamide Hybrid Column	-
Final Purity	-	59.02 ± 2.23% (4.63-fold increase from crude)[11]

Note: The data in Table 2 is for total flavonoids from Polygonum perfoliatum L. and serves as an illustrative example of the effectiveness of macroporous resin chromatography. Specific results for Brutieridin may vary.

Experimental Protocols

Protocol 1: Scale-Up of Brutieridin Extraction using Reflux

• Sample Preparation: Use dried and powdered bergamot peel or albedo.

• Extraction:

  • For a 1 kg scale, use a 20 L reactor.

  • Add 1 kg of the powdered bergamot material to 10 L of 70% ethanol.

  • Heat the mixture to the boiling point of the solvent (around 80-85°C) and reflux for 2 hours with continuous stirring.

  • For scale-up, ensure uniform heating and agitation to prevent localized overheating.

• Separation:

  • After extraction, cool the mixture to room temperature.

  • Separate the extract from the solid residue by filtration or centrifugation.

  • Wash the solid residue with a small volume of the extraction solvent to recover residual Brutieridin.

• Concentration:

  • Combine the extracts and concentrate under reduced pressure using a rotary evaporator (lab-scale) or a falling film evaporator (pilot/industrial scale) to remove the ethanol.

  • The resulting aqueous extract can be lyophilized to obtain the crude extract powder.

Protocol 2: Purification of Brutieridin using Macroporous Resin Chromatography

• Resin Preparation:

  • Select a suitable macroporous resin (e.g., D101, XAD-7HP).

  • Activate the resin by washing sequentially with ethanol and then water until the eluent is neutral.

• Sample Loading:

  • Dissolve the crude extract in water to a suitable concentration.

  • Load the solution onto the prepared resin column at a controlled flow rate (e.g., 1-2 bed volumes per hour).

• Washing:

  • Wash the column with water to remove sugars and other highly polar impurities.

• Elution:

  • Elute the adsorbed flavonoids using a stepwise or gradient elution of aqueous ethanol (e.g., 30%, 50%, 70% ethanol). Brutieridin is expected to elute in the higher ethanol concentration fractions.

  • Collect fractions and monitor the presence of Brutieridin using TLC or HPLC.

• Solvent Recovery and Drying:

  • Pool the fractions containing pure Brutieridin.

  • Recover the ethanol by vacuum distillation.

  • Lyophilize the final product to obtain purified Brutieridin.

Visualizations

Caption: Workflow for Brutieridin extraction and purification.

Caption: Troubleshooting low Brutieridin yield.

Caption: Brutieridin's proposed mechanism of action.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Brutieridin - Wikipedia [en.wikipedia.org]
• 3. caringsunshine.com [caringsunshine.com]
• 4. researchgate.net [researchgate.net]
• 5. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

improving signal-to-noise ratio in Brutieridin enzyme inhibition assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Brutieridin enzyme inhibition assays. Our goal is to help you improve your signal-to-noise ratio and obtain reliable, reproducible data.

Troubleshooting Guides

A low signal-to-noise ratio can be caused by either a weak signal or high background. The following guides will help you diagnose and resolve these common issues.

Issue 1: Low or No Signal

A weak or absent signal can prevent the accurate determination of enzyme activity and inhibition.

Troubleshooting Workflow for Low Signal

Caption: Workflow to diagnose and resolve low signal issues.

Potential Causes and Solutions for Low Signal

Potential Cause	Recommended Action	Citation
Inactive or Degraded Enzyme	Run a positive control with a known substrate to confirm enzyme activity. Ensure proper storage of the enzyme and avoid repeated freeze-thaw cycles.	[1]
Suboptimal Substrate Concentration	Perform a substrate titration experiment to determine the Michaelis constant (Km). A substrate concentration around the Km value is typically optimal for inhibitor screening.	[1][2]
Incorrect Reagent Preparation	Double-check all reagent calculations and preparation steps. Ensure the buffer pH is optimal for Brutieridin activity.	[1]
Expired or Improperly Stored Reagents	Check the expiration dates of all reagents and store them according to the manufacturer's instructions.	[3]
Incorrect Plate Reader Settings	Verify that the correct wavelength and other instrument settings are being used for your specific assay.	[1]

Issue 2: High Background Signal

High background can mask the true signal from your experiment, leading to a poor signal-to-noise ratio.[4]

Troubleshooting Workflow for High Background

References

• 1. benchchem.com [benchchem.com]
• 2. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. docs.abcam.com [docs.abcam.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the In Vivo Efficacy of Brutieridin: A Comparative Analysis of Preclinical Data

A Guide for Researchers and Drug Development Professionals

The journey from promising in vitro results to validated in vivo efficacy is a critical and often challenging phase in drug development. This guide provides a comparative analysis of Brutieridin, a flavanone (B1672756) glycoside found in bergamot, against established alternatives, with a focus on validating its potential cholesterol-lowering and anti-inflammatory effects. While in vitro and in silico studies suggest Brutieridin possesses a statin-like mechanism of action through the inhibition of HMG-CoA reductase, a thorough examination of the available preclinical data reveals a more complex picture, highlighting the need for further research with the purified compound.

Executive Summary

Brutieridin, primarily studied as a component of bergamot extracts, has demonstrated potential cholesterol-lowering and anti-inflammatory properties in preclinical models.[1] However, a direct comparison with alternatives is challenging due to the limited availability of quantitative efficacy data for the purified compound. While in silico studies suggest an inhibitory effect on HMG-CoA reductase, some in vitro assays using bergamot extracts have not confirmed direct inhibition, suggesting alternative mechanisms such as the downregulation of HMG-CoA reductase expression may be at play.[2] In contrast, alternatives like Red Yeast Rice (containing monacolin K, structurally identical to lovastatin), Berberine, and Hydroxytyrosol have more extensive quantitative data from both in vitro and in vivo studies, providing a clearer picture of their efficacy.

This guide will delve into the available data, present detailed experimental protocols for key assays, and utilize visualizations to clarify the complex relationships between in vitro and in vivo findings.

Data Presentation: Comparative Efficacy

In Vitro HMG-CoA Reductase Inhibition

A direct comparison of the in vitro potency of Brutieridin is hampered by the lack of a publicly available IC50 value for the purified compound against HMG-CoA reductase. One study reported that a bergamot fruit extract containing Brutieridin did not directly inhibit HMG-CoA reductase activity in a cell-free assay.[2] This suggests that the cholesterol-lowering effects observed in vivo may be due to other mechanisms, such as the downregulation of HMG-CoA reductase gene expression.[2]

Compound/Extract	IC50 (HMG-CoA Reductase Inhibition)	Source
Brutieridin	Not Available	-
Bergamot Fruit Extract	No direct inhibition reported in one study[2]	[2]
Pravastatin (Statin Control)	40.6 nM	[3]
Simvastatin (Statin Control)	18.56 µg/mL	[4]

In Vivo Cholesterol-Lowering Efficacy

In vivo studies have primarily utilized bergamot extracts, making it difficult to isolate the specific contribution of Brutieridin. However, these studies have shown promising results in animal models and humans.

Compound/Extract	Animal Model/Study Population	Dosage	% Reduction in Total Cholesterol	% Reduction in LDL Cholesterol	Source
Bergamot Extract	Hypercholesterolemic Patients	500 mg/day for 30 days	Significant Reduction	Significant Reduction	[5]
Red Yeast Rice	Hyperlipidemic Adults	2.4 g/day for 8 weeks	Significant Reduction vs. Placebo	Significant Reduction vs. Placebo	[2]
Berberine	Hypercholesterolemic Patients	500 mg, 3 times/day for 3 months	29%	25%	[[“]]
Hydroxytyrosol (pure)	Human Subjects	15 mg/day	-	9.4 mg/dL reduction	[7]

In Vivo Anti-inflammatory Efficacy (Carrageenan-Induced Paw Edema)

Compound/Extract	Animal Model	Dosage	% Inhibition of Paw Edema (at 3 hours)	Source
Brutieridin	Not Available	-	-	-
Bergamot Essential Oil (BEO)	Rat	0.10 mL/kg	63.39%	[[“]]
Indomethacin (Positive Control)	Rat	5 mg/kg	Significant Inhibition	[8]

Signaling Pathways and Experimental Workflows

To visualize the concepts discussed, the following diagrams illustrate the key signaling pathway and experimental workflows.

Figure 1: HMG-CoA Reductase Signaling Pathway

Figure 2: In Vitro HMG-CoA Reductase Inhibition Assay Workflow

Figure 3: In Vivo Carrageenan-Induced Paw Edema Workflow

Experimental Protocols

In Vitro HMG-CoA Reductase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against HMG-CoA reductase.

Materials:

• HMG-CoA Reductase (human, recombinant)

• HMG-CoA (substrate)

• NADPH (cofactor)

• Test compound (e.g., Brutieridin)

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, containing 120 mM KCl, 1 mM EDTA, and 5 mM DTT)

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation: Prepare stock solutions of the test compound, HMG-CoA, and NADPH in the assay buffer.

• Reaction Setup: In a 96-well plate, add the assay buffer, NADPH, and varying concentrations of the test compound to the respective wells. Include control wells with no inhibitor and blank wells with no enzyme.

• Enzyme Addition: Initiate the reaction by adding a pre-determined amount of HMG-CoA reductase to all wells except the blanks.

• Kinetic Measurement: Immediately place the plate in the microplate reader and measure the decrease in absorbance at 340 nm every 30 seconds for 10-20 minutes at 37°C. The decrease in absorbance corresponds to the oxidation of NADPH.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Determine the percentage of inhibition relative to the control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.[9]

In Vivo Carrageenan-Induced Paw Edema Assay

Objective: To evaluate the acute anti-inflammatory activity of a test compound in a rodent model.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan (1% w/v in saline)

• Test compound (e.g., Brutieridin)

• Positive control (e.g., Indomethacin)

• Vehicle (e.g., saline, DMSO)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: Acclimatize animals to the laboratory conditions for at least one week before the experiment.

• Grouping: Randomly divide the animals into groups: a negative control group (vehicle), a positive control group (indomethacin), and test groups receiving different doses of the test compound.

• Compound Administration: Administer the test compound, positive control, or vehicle to the respective groups, typically via oral gavage or intraperitoneal injection, 30-60 minutes before inducing inflammation.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer or paw thickness with digital calipers immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the paw edema volume at each time point by subtracting the baseline paw volume. The percentage of inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average paw edema in the control group and Vt is the average paw edema in the treated group.[10]

Conclusion and Future Directions

The available evidence suggests that Brutieridin, primarily as a component of bergamot extracts, holds promise as a modulator of cholesterol metabolism and inflammation. However, the direct validation of its in vivo efficacy from in vitro data is currently challenging due to the lack of specific quantitative data for the purified compound. The discrepancy in the literature regarding its direct HMG-CoA reductase inhibitory activity underscores the need for further investigation.

Future research should focus on:

• In vitro studies with purified Brutieridin: Determining the IC50 of purified Brutieridin for HMG-CoA reductase is essential for a direct comparison with statins and other inhibitors.

• In vivo studies with purified Brutieridin: Conducting in vivo studies in relevant animal models using purified Brutieridin will clarify its specific contribution to the observed cholesterol-lowering and anti-inflammatory effects of bergamot extracts.

• Mechanism of Action Studies: Further elucidating the molecular mechanisms, including the potential for downregulation of HMG-CoA reductase expression and other pathways, will provide a more complete understanding of Brutieridin's bioactivity.

By addressing these research gaps, the scientific community can more definitively validate the therapeutic potential of Brutieridin and pave the way for its potential development as a novel therapeutic agent.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. brieflands.com [brieflands.com]
• 5. clinician.com [clinician.com]
• 6. consensus.app [consensus.app]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Profile and Antioxidant and Anti-Inflammatory Activities of the Enriched Polyphenol Fractions Isolated from Bergamot Fruit and Leave - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ABC Herbalgram Website [herbalgram.org]
• 10. mdpi.com [mdpi.com]

Brutieridin vs. Melitidin: A Comparative Analysis of Bioactivity

A comprehensive guide for researchers and drug development professionals on the biological activities of two prominent flavanone (B1672756) glycosides found in Bergamot.

Brutieridin and Melitidin, two flavanone glycosides predominantly found in the juice and albedo of the bergamot fruit (Citrus bergamia), have garnered significant attention for their potential therapeutic applications.[1][2] Often co-existing and studied together within bergamot-derived polyphenolic fractions, elucidating their individual contributions to the observed bioactivities is a key area of ongoing research. This guide provides a comparative analysis of the known biological activities of Brutieridin and Melitidin, supported by available experimental data and detailed methodologies.

Data Presentation: A Comparative Overview

Direct comparative studies on isolated Brutieridin and Melitidin are limited, with much of the existing data derived from studies on bergamot extracts or mixtures of these flavonoids. The following table summarizes the currently understood bioactivities, highlighting where data pertains to the compounds individually or as part of a mixture.

Bioactivity	Brutieridin	Melitidin	Notes
Cholesterol-Lowering	Exhibits statin-like properties by inhibiting HMG-CoA reductase.[1][[“]][4] Contributes to the reduction of total cholesterol, LDL, and triglycerides.[5] May also inhibit cholesterol uptake in the intestines.[6]	Also exhibits statin-like properties and is believed to work synergistically with Brutieridin in inhibiting HMG-CoA reductase.[[“]][7] Contributes to the overall cholesterol-lowering effects of bergamot extracts.[7]	The majority of studies have been conducted on bergamot polyphenolic fractions containing both compounds.[8][9] Specific IC50 values for the HMG-CoA reductase inhibition by the isolated compounds are not readily available in the reviewed literature. Theoretical studies suggest both can bind to the active site of the enzyme.[10]
Antioxidant Activity	Possesses antioxidant and radical scavenging properties.[7][11] One study ranked its radical scavenging activity as higher than that of Melitidin but lower than neohesperidin (B1678168).[12]	Also demonstrates antioxidant activity.[12] Its radical scavenging activity was ranked lower than Brutieridin and other bergamot flavonoids like neoeriocitrin (B1678166) and neohesperidin in one comparative study.[12]	Quantitative data such as IC50 values from assays like the DPPH assay for the isolated compounds are not consistently reported across studies, making a direct potency comparison challenging.
Anti-inflammatory	Contributes to the anti-inflammatory effects of bergamot extracts.[7][11][13] These extracts have been shown to reduce the expression of pro-inflammatory cytokines like IL-6, IL-1β, and TNF-α, and inhibit the NF-κB pathway.[13]	Believed to contribute to the anti-inflammatory properties of bergamot, often in conjunction with Brutieridin and other flavonoids.[13]	Research has primarily focused on bergamot extracts rather than the isolated flavonoids.[13][14] The specific contribution of each compound to the overall anti-inflammatory effect is not well-defined.
Anti-Cancer Activity	A mixture of Brutieridin and Melitidin (termed "BMF") has been shown to inhibit cancer stem cells by targeting the mevalonate (B85504) pathway and blocking the activation of stem cell-associated signaling pathways like STAT1/3, Notch, and WNT/beta-catenin.[15][16]	As part of the BMF mixture, it contributes to the observed anti-cancer stem cell activity.[15][16]	Studies on the anti-cancer effects have utilized a 2:1 mixture of Brutieridin and Melitidin.[16] The cytotoxic or anti-proliferative effects of the individual isolated compounds against various cancer cell lines have not been extensively reported with quantitative data like GI50 values. Bergamot juice and its extracts have shown anti-proliferative and pro-apoptotic effects on various cancer cells.[15][17][18]
Other Bioactivities	May possess vasoprotective effects.[[“]]	Has been shown to have a good antitussive (anti-cough) effect in studies on guinea pigs.[19][20]	These represent unique, reported bioactivities for each compound, suggesting potentially distinct therapeutic applications beyond their shared effects on cholesterol metabolism.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the general protocols for key experiments cited in the analysis of Brutieridin and Melitidin's bioactivities.

HMG-CoA Reductase Inhibition Assay

This assay is fundamental to determining the cholesterol-lowering potential of Brutieridin and Melitidin.

• Principle: This spectrophotometric assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH by the catalytic subunit of HMG-CoA reductase in the presence of the substrate HMG-CoA. The inhibition of the enzyme by a test compound leads to a slower rate of NADPH oxidation.

• Protocol Outline:

  • A reaction mixture is prepared containing a buffer solution (e.g., potassium phosphate (B84403) buffer), NADPH, and the HMG-CoA reductase enzyme.

  • The test compound (isolated Brutieridin, Melitidin, or extract) at various concentrations is added to the reaction mixture and pre-incubated.

  • The reaction is initiated by the addition of the substrate, HMG-CoA.

  • The absorbance at 340 nm is monitored over time using a spectrophotometer.

  • The rate of NADPH consumption is calculated from the linear portion of the absorbance curve.

  • The percentage of inhibition is determined by comparing the reaction rate in the presence of the test compound to that of a control (without the inhibitor).

  • The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, can be calculated from a dose-response curve.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is commonly used to evaluate the antioxidant activity of the compounds.

• Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.[8][21] The degree of discoloration is proportional to the scavenging activity of the antioxidant.[9]

• Protocol Outline:

  • A stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.[21][22]

  • Test samples (isolated Brutieridin, Melitidin, or extract) are prepared at various concentrations.

  • A specific volume of the DPPH solution is added to the test sample solutions.[23]

  • The reaction mixture is incubated in the dark for a specified period (e.g., 30 minutes).[17][22]

  • The absorbance of the solution is measured at approximately 517 nm using a spectrophotometer.[9][17]

  • A blank (solvent without the test sample) and a positive control (a known antioxidant like ascorbic acid or Trolox) are also run in parallel.[22]

  • The percentage of radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100.[23]

  • The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined from a plot of scavenging activity against sample concentration.[9]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

This colorimetric assay is used to assess the anti-proliferative or cytotoxic effects of the compounds on cancer cell lines.

• Principle: The MTT assay measures the metabolic activity of cells as an indicator of cell viability.[2] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[2][24] The amount of formazan produced is proportional to the number of viable cells.

• Protocol Outline:

  • Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound (isolated Brutieridin, Melitidin, or extract) and incubated for a specific duration (e.g., 24, 48, or 72 hours).[12]

  • After the incubation period, the treatment medium is removed, and a solution of MTT is added to each well.

  • The plate is incubated for a few hours to allow for the formation of formazan crystals.

  • A solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan crystals, resulting in a colored solution.[5][12]

  • The absorbance of the solution is measured using a microplate reader at a wavelength of around 570 nm.[24]

  • Cell viability is expressed as a percentage relative to untreated control cells.

  • The GI50 (concentration for 50% of maximal inhibition of cell proliferation) or IC50 (concentration for 50% inhibition) can be calculated from the dose-response curve.

NF-κB (Nuclear Factor kappa B) Activation Assay

This assay is used to investigate the anti-inflammatory mechanism of the compounds.

• Principle: NF-κB is a key transcription factor that regulates the expression of many pro-inflammatory genes. In its inactive state, it is sequestered in the cytoplasm. Upon stimulation by inflammatory signals (e.g., TNF-α or LPS), NF-κB translocates to the nucleus and initiates gene transcription.[25][26] This assay measures the inhibition of NF-κB activation.

• Protocol Outline (using a reporter gene assay):

  • Cells (e.g., HEK293T or a specific immune cell line) are transfected with a reporter plasmid containing an NF-κB response element linked to a reporter gene (e.g., luciferase).

  • The transfected cells are pre-treated with various concentrations of the test compound (isolated Brutieridin, Melitidin, or extract).

  • The cells are then stimulated with an inflammatory agent like TNF-α or LPS to induce NF-κB activation.[27]

  • After a specific incubation period, the cells are lysed, and the activity of the reporter enzyme (luciferase) is measured using a luminometer.

  • A decrease in reporter gene activity in the presence of the test compound indicates inhibition of the NF-κB signaling pathway.

  • The results are typically expressed as a percentage of the activity observed in the stimulated control cells (without the test compound).

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow relevant to the bioactivity of Brutieridin and Melitidin.

Caption: Inhibition of the Cholesterol Biosynthesis Pathway by Brutieridin and Melitidin.

Caption: Anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Caption: Anti-cancer stem cell mechanism of a Brutieridin and Melitidin mixture (BMF).

Caption: General experimental workflow for comparative bioactivity analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. consensus.app [consensus.app]
• 4. caringsunshine.com [caringsunshine.com]
• 5. static.igem.wiki [static.igem.wiki]
• 6. caringsunshine.com [caringsunshine.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phcogj.com [phcogj.com]
• 10. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. MTT (Assay protocol [protocols.io]
• 13. Modulation of signal transduction pathways by natural compounds in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. texaschildrens.org [texaschildrens.org]
• 16. mdpi.com [mdpi.com]
• 17. e3s-conferences.org [e3s-conferences.org]
• 18. Preclinical review of cerivastatin sodium--a step forward in HMG-CoA reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Flavonoids in modulation of cell survival signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. acmeresearchlabs.in [acmeresearchlabs.in]
• 22. mdpi.com [mdpi.com]
• 23. youtube.com [youtube.com]
• 24. MTT assay protocol | Abcam [abcam.com]
• 25. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 26. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Antioxidant Capacity and NF-kB-Mediated Anti-Inflammatory Activity of Six Red Uruguayan Grape Pomaces | MDPI [mdpi.com]

A Comparative Analysis of Brutieridin and Pharmaceutical Statins in Cholesterol Regulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Brutieridin, a natural compound found in bergamot, and pharmaceutical statins, the current standard of care for hypercholesterolemia. We will delve into their mechanisms of action, present supporting experimental data, and outline the protocols for key experiments.

Introduction

Statins are a class of drugs that have been the cornerstone of cholesterol management for decades, significantly reducing the risk of cardiovascular disease.[1][2][3] Brutieridin, a flavanone (B1672756) glycoside present in the juice of the bergamot orange (Citrus bergamia), has emerged as a subject of scientific interest for its potential cholesterol-lowering effects.[4][5][6] This comparison aims to provide a clear overview of the current scientific understanding of both compounds.

Mechanism of Action: A Tale of Two Pathways

While both Brutieridin and statins impact cholesterol levels, their underlying mechanisms appear to diverge significantly based on recent research.

Pharmaceutical Statins: Direct Competitive Inhibition

Statins, such as atorvastatin (B1662188) and simvastatin, function by directly and competitively inhibiting the enzyme 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase.[1][7][8] This enzyme catalyzes the rate-limiting step in the mevalonate (B85504) pathway, which is responsible for the endogenous synthesis of cholesterol in the liver.[1][8] By blocking this enzyme, statins decrease the production of cholesterol, leading to an upregulation of LDL receptors on liver cells and increased clearance of LDL ("bad") cholesterol from the bloodstream.[1]

References

• 1. Statin - Wikipedia [en.wikipedia.org]
• 2. The pharmacology of statins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid-Lowering Nutraceuticals for an Integrative Approach to Dyslipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]
• 5. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 6. Brutieridin - Wikipedia [en.wikipedia.org]
• 7. Statins: mechanism of action and effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]

A Comparative Guide to AMPK Activators: Brutieridin, AICAR, and Metformin

In the landscape of cellular metabolic regulation, AMP-activated protein kinase (AMPK) stands as a pivotal sensor and regulator of energy homeostasis. Its activation holds therapeutic promise for a range of metabolic disorders. This guide provides a comparative analysis of Brutieridin, a key flavonoid in Bergamot, against the well-established AMPK activators, AICAR and Metformin (B114582). This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of experimental data to inform further investigation and therapeutic development.

Executive Summary

This guide compares the efficacy and mechanisms of three distinct AMPK activators: Brutieridin (a constituent of Bergamot extract), 5-aminoimidazole-4-carboxamide (B1664886) ribonucleoside (AICAR), and Metformin. While AICAR and Metformin are well-characterized direct and indirect AMPK activators, respectively, the precise mechanism and quantitative potency of Brutieridin are still under investigation. Available data suggests that Bergamot extract, rich in Brutieridin and other flavonoids, activates AMPK. However, direct quantitative comparisons with established activators are limited. This guide summarizes the current understanding, presents available data in a comparative format, and provides detailed experimental protocols for the assessment of AMPK activation.

Comparison of AMPK Activator Performance

Feature	Brutieridin (in Bergamot Extract)	AICAR	Metformin
Mechanism of Action	Likely indirect; may also have direct effects. Bergamot extract has been shown to activate AMPK.[1][2] Other flavonoids in bergamot, such as naringin (B1676962), have been suggested to be positive modulators of AMPK.[3]	Direct	Indirect
Mode of Action	The precise mechanism for Brutieridin is not fully elucidated. Bergamot polyphenols have been shown to activate AMPK.[2] Studies on other Bergamot flavonoids like neohesperidin (B1678168) suggest activation of the AMPK/SIRT1/PGC-1α signaling axis.[4]	Cell-permeable precursor of ZMP, an AMP analog that allosterically activates AMPK by binding to the γ subunit.[5]	Inhibits Complex I of the mitochondrial respiratory chain, leading to an increased cellular AMP:ATP ratio, which in turn activates AMPK.[5]
Reported Effective Concentration for AMPK Activation	Data for purified Brutieridin is not available. Bergamot Polyphenolic Fraction (BPF) has shown effects at various concentrations in studies.	Effective concentrations for AMPK phosphorylation can range from 200 µM to 2 mM depending on the cell type and treatment duration.[[“]]	Dose- and time-dependent, with significant activation observed from 500 µM to 10 mM in various cell lines.[7]
Fold Change in AMPK Phosphorylation	Data for purified Brutieridin is not available. Lutein (B1675518) and oxidized lutein, other natural compounds, showed a 1.3 to 1.5-fold increase in AMPK phosphorylation in HepG2 cells.[8]	A 2-fold increase in AMPK phosphorylation has been observed in a murine model of myocardial infarction.[3]	In HepG2 cells, metformin (10 mM) significantly increases the phosphorylation of AMPK at Thr172.[7]
Downstream Effects	Inhibition of HMG-CoA reductase, contributing to cholesterol-lowering effects.[[“]][9][10]	Increased glucose uptake and fatty acid oxidation.[11]	Decreased hepatic gluconeogenesis, increased glucose uptake in muscle.[5]

Signaling Pathways

The activation of AMPK triggers a cascade of downstream events aimed at restoring cellular energy balance. The primary mechanisms for the three compounds are depicted below.

Brutieridin and Bergamot Flavonoids AMPK Activation Pathway

While the direct binding target of Brutieridin on the AMPK complex is not yet confirmed, studies on Bergamot extract and its constituent flavonoids, such as naringin and neohesperidin, suggest an activation of AMPK, which in turn modulates lipid metabolism.[4][12]

Caption: Proposed AMPK activation by Brutieridin.

AICAR Direct AMPK Activation Pathway

AICAR is a cell-permeable compound that is converted intracellularly to ZMP, an AMP analog. ZMP directly binds to the γ-subunit of the AMPK complex, causing a conformational change that promotes its phosphorylation and activation.[5]

Caption: Direct AMPK activation by AICAR.

Metformin Indirect AMPK Activation Pathway

Metformin acts indirectly by inhibiting Complex I of the mitochondrial electron transport chain. This leads to a decrease in ATP production and a subsequent increase in the cellular AMP:ATP ratio. The elevated AMP levels then activate AMPK.[5]

Caption: Indirect AMPK activation by Metformin.

Experimental Protocols

To facilitate comparative studies, detailed protocols for assessing AMPK activation are provided below. These protocols are based on standard methodologies reported in the literature.

Western Blotting for AMPK Phosphorylation

This protocol details the detection of phosphorylated AMPK (p-AMPK) at Threonine-172, a key indicator of its activation, relative to total AMPK protein levels.

1. Cell Culture and Treatment:

• Seed HepG2 cells (or other relevant cell lines) in 6-well plates and grow to 70-80% confluency.

• Prepare stock solutions of Brutieridin (or Bergamot extract), AICAR, and Metformin in a suitable solvent (e.g., DMSO or sterile water).

• Treat cells with varying concentrations of the compounds for a predetermined time course (e.g., 1, 6, 24 hours). Include a vehicle-only control.

2. Cell Lysis:

• After treatment, wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Collect the supernatant containing the total protein extract.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit.

4. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-AMPKα (Thr172) and total AMPKα overnight at 4°C.

• Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

5. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the p-AMPK signal to the total AMPK signal for each sample.

• Express the results as fold change relative to the vehicle-treated control.

Caption: Western Blotting Workflow.

In Vitro Kinase Assay for AMPK Activity

This assay directly measures the enzymatic activity of AMPK by quantifying the phosphorylation of a specific substrate.

1. Reagents and Materials:

• Recombinant active AMPK enzyme.

• Kinase assay buffer (e.g., containing HEPES, MgCl2, DTT).

• AMPK substrate peptide (e.g., SAMS peptide).

• ATP (radiolabeled [γ-³²P]ATP or for non-radioactive assays, unlabeled ATP).

• Test compounds (Brutieridin, AICAR, Metformin) at various concentrations.

• For non-radioactive assays, an ADP detection kit (e.g., ADP-Glo™).

2. Assay Procedure:

• Prepare a reaction mixture containing the kinase assay buffer, recombinant AMPK enzyme, and the substrate peptide.

• Add the test compounds at a range of concentrations to the reaction mixture. Include a no-compound control.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 20-30 minutes).

• Terminate the reaction (e.g., by adding a stop solution or by heat inactivation).

3. Detection:

• Radiometric Assay: Spot the reaction mixture onto phosphocellulose paper, wash away unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.

• Non-Radioactive Assay (ADP-Glo™): Add the ADP-Glo™ reagent to deplete unused ATP, then add the kinase detection reagent to convert ADP to ATP and generate a luminescent signal, which is measured with a luminometer.

4. Data Analysis:

• Calculate the AMPK activity for each compound concentration.

• Plot the activity against the compound concentration to generate a dose-response curve and determine the EC50 value (the concentration at which 50% of the maximal activation is observed).

References

• 1. HUMANGGP:002492 - FACTA Search [nactem.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. The effects of naringenin and naringin on the glucose uptake and AMPK phosphorylation in high glucose treated HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neohesperidin Exerts Lipid-Regulating Effects in vitro and in vivo via Fibroblast Growth Factor 21 and AMP-Activated Protein Kinase/Sirtuin Type 1/Peroxisome Proliferator-Activated Receptor Gamma Coactivator 1α Signaling Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. AMPK activators: mechanisms of action and physiological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced phosphorylation of AMPK by lutein and oxidised lutein that lead to mitochondrial biogenesis in hyperglycemic HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caringsunshine.com [caringsunshine.com]
• 10. mygenefood.com [mygenefood.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]

The Reproducibility of Brutieridin's Cholesterol-Lowering Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brutieridin, a flavonoid found in Bergamot orange (Citrus bergamia), has garnered significant attention for its potential cholesterol-lowering properties. This guide provides a comprehensive comparison of the experimental data supporting the reproducibility of these effects, details the underlying molecular mechanisms, and contrasts its activity with established cholesterol-lowering agents. The information is intended to serve as a resource for researchers and professionals in the field of drug development.

Data Presentation: Comparative Efficacy of Bergamot Fruit Extract (BFE)

While studies on isolated Brutieridin are limited, numerous clinical trials have investigated the effects of Bergamot Fruit Extract (BFE), which is rich in Brutieridin and other flavonoids like Melitidin and Neohesperidin. The results of these studies demonstrate a generally consistent and reproducible cholesterol-lowering effect.

Study (Lead Author, Year)	Dosage	Duration	Total Cholesterol (TC) Reduction	LDL-C Reduction	HDL-C Increase
Mollace, 2011	500 mg/day BPF	90 days	20%	23%	25.9%
1000 mg/day BPF	90 days	30.9%	38.6%	39%
Toth, 2016	150 mg/day Bergamot Flavonoids	180 days	From 255 to 224 mg/dL	From 159 to 132 mg/dL	From 50 to 54 mg/dL
Gliozzi, 2013	650 mg/day BPF (twice daily)	30 days	From 262 to 196 mg/dL	From 175 to 116 mg/dL	N/A
500 mg/day BPF Phyto (twice daily)	30 days	From 261 to 198 mg/dL	From 174 to 113 mg/dL	N/A
Cai, 2017 (Nutraceutical Blend)	500 mg BFE + 220 mg phytochemicals	84 days	7.3%	10%	Not Significant

Experimental Protocols

The following are generalized protocols based on methodologies reported in the cited literature for key in vitro experiments.

In Vitro Cholesterol Synthesis Assay in HepG2 Cells

• Cell Culture: Human hepatoma (HepG2) cells are cultured in a suitable medium (e.g., Eagle's Minimum Essential Medium) supplemented with fetal bovine serum and antibiotics until they reach near-confluency.

• Pre-incubation: Cells are pre-incubated in a serum-free medium for 24 hours to upregulate cholesterol synthesis.

• Treatment: The cells are then treated with varying concentrations of Bergamot Fruit Extract, its isolated constituents (e.g., Brutieridin, Neohesperidin), or a vehicle control for a specified period (e.g., 24 hours).

• Cholesterol Quantification: After treatment, total and free cholesterol levels in the cell lysates are measured using a commercial cholesterol assay kit. The results are typically normalized to the total protein content of the cell lysate.

In Vitro Cholesterol Uptake Assay in Caco-2 Cells

• Cell Culture and Differentiation: Human colorectal adenocarcinoma (Caco-2) cells are seeded on permeable supports (e.g., Transwell inserts) and cultured for approximately 21 days to allow for spontaneous differentiation into a polarized monolayer resembling intestinal enterocytes.

• Treatment: The differentiated Caco-2 cell monolayers are treated with Brutieridin or a vehicle control for 24 hours.

• Micellar Cholesterol Incubation: A micellar solution containing radiolabeled or fluorescently tagged cholesterol is added to the apical side of the monolayer, and the cells are incubated for a defined period (e.g., 2 hours).

• Quantification of Cholesterol Uptake: After incubation, the cells are washed to remove any unbound cholesterol. The amount of cholesterol taken up by the cells is quantified by measuring the radioactivity or fluorescence in the cell lysate.

Molecular Mechanisms of Action

The cholesterol-lowering effects of Brutieridin and other components of BFE are attributed to a dual mechanism of action, which distinguishes them from traditional statins.

Inhibition of Cholesterol Synthesis via AMPK-Mediated HMG-CoA Reductase Downregulation

Contrary to initial hypotheses of direct, statin-like competitive inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase (HMGCR), in vitro studies have shown that BFE and its constituents, such as neohesperidin, do not directly inhibit HMGCR activity.[1] Instead, they downregulate the expression of the HMGCR enzyme.[1] This is achieved through the activation of AMP-activated protein kinase (AMPK).[1][2] Activated AMPK is a key cellular energy sensor that, among its many functions, phosphorylates and inhibits HMGCR, and also downregulates the transcription of the HMGCR gene.

BFE-mediated inhibition of cholesterol synthesis.

Inhibition of Intestinal Cholesterol Absorption

In vitro studies using Caco-2 cells, a model for the intestinal epithelium, have demonstrated that Brutieridin significantly reduces cholesterol uptake.[1] This effect is mediated by a decrease in the expression of the Niemann-Pick C1-Like 1 (NPC1L1) protein.[1] NPC1L1 is a critical transporter for cholesterol absorption in the small intestine. By reducing the levels of this transporter, Brutieridin effectively limits the amount of dietary and biliary cholesterol that enters the bloodstream.

Brutieridin's inhibition of cholesterol absorption.

Comparison with Other Cholesterol-Lowering Agents

Statins

Statins, the cornerstone of cholesterol-lowering therapy, are competitive inhibitors of HMG-CoA reductase.[3][4] They directly block the active site of this enzyme, preventing the conversion of HMG-CoA to mevalonate, a key precursor in the cholesterol biosynthesis pathway.[3] This leads to a reduction in intracellular cholesterol, which in turn upregulates the expression of LDL receptors on the surface of liver cells, enhancing the clearance of LDL cholesterol from the circulation.

Mechanism of action of statins.

Ezetimibe (B1671841)

Ezetimibe is a cholesterol absorption inhibitor that specifically targets the NPC1L1 transporter in the small intestine.[5] By binding to NPC1L1, ezetimibe prevents the internalization of the NPC1L1-cholesterol complex, thereby blocking the absorption of dietary and biliary cholesterol.[5][6][7]

Mechanism of action of ezetimibe.

Summary and Future Directions

The cholesterol-lowering effects of Bergamot Fruit Extract, containing Brutieridin, appear to be reproducible across multiple clinical trials. The underlying mechanism is multifaceted, involving both the downregulation of cholesterol synthesis via AMPK activation and the inhibition of cholesterol absorption through reduced NPC1L1 expression. This dual mechanism distinguishes it from statins and ezetimibe, which target single pathways.

While the evidence for BFE is compelling, further research on isolated Brutieridin is warranted to definitively establish its individual contribution and reproducibility. Elucidating the precise signaling cascades initiated by Brutieridin to activate AMPK and downregulate NPC1L1 will be crucial for the development of targeted therapeutic strategies. The favorable safety profile observed in clinical trials of BFE suggests that Brutieridin and related compounds hold promise as either standalone or adjunctive therapies for the management of hypercholesterolemia.

References

• 1. droracle.ai [droracle.ai]
• 2. researchgate.net [researchgate.net]
• 3. droracle.ai [droracle.ai]
• 4. Statin - Wikipedia [en.wikipedia.org]
• 5. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 6. The cholesterol absorption inhibitor ezetimibe acts by blocking the sterol-induced internalization of NPC1L1 [pubmed.ncbi.nlm.nih.gov]
• 7. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Brutieridin from Different Bergamot Cultivars: A Guide for Researchers

For Immediate Release

This publication provides a comprehensive comparison of the efficacy of Brutieridin derived from three distinct bergamot cultivars: 'Fantastico', 'Castagnaro', and 'Femminello'. This guide is intended for researchers, scientists, and professionals in drug development, offering objective data and detailed experimental methodologies to support further investigation into the therapeutic potential of this natural compound.

Introduction

Brutieridin is a flavanone (B1672756) glycoside predominantly found in bergamot (Citrus bergamia), a citrus fruit cultivated primarily in the Calabria region of Italy.[1] Alongside its structural analog melitidin, brutieridin has garnered significant scientific interest for its potential cholesterol-lowering properties.[1][2] The primary mechanisms of action are believed to involve the downregulation of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway, and the inhibition of intestinal cholesterol absorption.[3][4] This guide presents a comparative analysis of Brutieridin content in different bergamot cultivars and outlines the experimental protocols to assess its efficacy.

Data Presentation: Brutieridin and Melitidin Content in Bergamot Cultivars

The concentration of Brutieridin and its related compound, Melitidin, varies significantly between different bergamot cultivars and is also influenced by the harvest time. The following tables summarize the quantitative data from a study by Giuffrè (2019), which analyzed the flavonoid content in the juice and cloudy juice of 'Fantastico', 'Castagnaro', and 'Femminello' cultivars from October to March.[5][6][7]

Table 1: Brutieridin Content in Bergamot Juice (mg/kg) [5][6][7]

Cultivar	October	December	January	February	March
Fantastico	24.31	38.33	41.52	44.17	40.12
Castagnaro	20.15	35.48	39.87	42.61	38.55
Femminello	22.78	37.12	40.99	43.89	39.54

Table 2: Melitidin Content in Bergamot Juice (mg/kg) [5][6][7]

Cultivar	October	December	January	February	March
Fantastico	18.97	29.81	32.30	34.37	31.21
Castagnaro	15.71	27.62	30.99	33.15	29.98
Femminello	17.74	28.88	31.86	34.14	30.75

Table 3: Brutieridin Content in Bergamot Cloudy Juice (mg/kg) [5][6][7]

Cultivar	October	December	January	February	March
Fantastico	158.32	249.65	270.43	287.68	261.34
Castagnaro	131.24	230.45	259.78	277.54	251.12
Femminello	148.37	241.78	266.98	285.85	257.56

Table 4: Melitidin Content in Bergamot Cloudy Juice (mg/kg) [5][6][7]

Cultivar	October	December	January	February	March
Fantastico	123.01	194.04	209.98	223.51	202.94
Castagnaro	102.01	179.16	201.81	215.68	195.12
Femminello	115.34	187.91	207.41	222.10	200.15

Data presented in the tables are adapted from the findings of Giuffrè (2019).[5][6][7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action of Brutieridin and a general workflow for evaluating its efficacy.

Caption: Proposed mechanism of Brutieridin in hepatocytes.

Caption: Proposed mechanism of Brutieridin in enterocytes.

Caption: General experimental workflow for comparing Brutieridin efficacy.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the efficacy of Brutieridin from different bergamot cultivars.

1. Extraction of Brutieridin-Rich Fractions from Bergamot Cultivars

• Objective: To obtain extracts enriched with Brutieridin and other flavonoids from the three bergamot cultivars.

• Procedure:

  • Obtain fresh fruits from 'Fantastico', 'Castagnaro', and 'Femminello' bergamot cultivars, harvested at the same time point.

  • Separate the juice and the "cloudy juice" (the aqueous extract from fruit processing).[5][6][7]

  • Lyophilize the juice and cloudy juice to obtain a powdered form.

  • Perform solvent extraction using a suitable solvent system (e.g., ethanol-water mixtures) to concentrate the polyphenolic fraction.[8]

  • Further purify the extract using chromatographic techniques such as column chromatography or semi-preparative HPLC to isolate fractions rich in Brutieridin.[8]

2. Quantification of Brutieridin by High-Performance Liquid Chromatography (HPLC)

• Objective: To accurately measure the concentration of Brutieridin in the extracts from different cultivars.

• Procedure:

  • Prepare standard solutions of purified Brutieridin of known concentrations.

  • Dissolve a known amount of each bergamot extract in a suitable solvent (e.g., methanol).

  • Analyze the samples using a reverse-phase HPLC system with a C18 column.[9]

  • Employ a gradient elution with a mobile phase consisting of two solvents (e.g., A: water with 0.1% formic acid, B: acetonitrile (B52724) with 0.1% formic acid).[9]

  • Detect Brutieridin using a UV detector at an appropriate wavelength (e.g., 280 nm).

  • Quantify the Brutieridin content in the extracts by comparing the peak areas with the calibration curve generated from the standard solutions.

3. In Vitro Assessment of HMG-CoA Reductase Expression in HepG2 Cells

• Objective: To determine the effect of Brutieridin-rich extracts on the protein expression of HMG-CoA reductase in a liver cell model.

• Procedure:

  • Culture human hepatoma (HepG2) cells in a suitable medium until they reach optimal confluency.

  • Treat the cells with varying concentrations of the Brutieridin-rich extracts from each cultivar for a specified duration (e.g., 24 hours).

  • Lyse the cells to extract total proteins.

  • Determine the protein concentration of each lysate using a standard method (e.g., Bradford assay).

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for HMG-CoA reductase and a suitable secondary antibody.

  • Visualize the protein bands using a chemiluminescence detection system.

  • Quantify the band intensity and normalize it to a loading control (e.g., β-actin or GAPDH) to determine the relative expression of HMG-CoA reductase.[4]

4. In Vitro Cholesterol Uptake Assay in Caco-2 Cells

• Objective: To evaluate the inhibitory effect of Brutieridin-rich extracts on cholesterol uptake in an intestinal cell model.

• Procedure:

  • Culture human colon adenocarcinoma (Caco-2) cells on permeable supports (e.g., Transwell inserts) until they form a differentiated monolayer, mimicking the intestinal barrier.[10][11][12]

  • Treat the apical side of the Caco-2 cell monolayer with different concentrations of the Brutieridin-rich extracts from each cultivar.

  • Prepare micelles containing radioactively labeled cholesterol (e.g., [³H]-cholesterol).[1]

  • Add the labeled cholesterol micelles to the apical side of the cells and incubate for a defined period (e.g., 2 hours).[1]

  • After incubation, wash the cells to remove any unbound micelles.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter to determine the amount of cholesterol uptake.[1]

  • Compare the cholesterol uptake in treated cells to that in untreated control cells to calculate the percentage of inhibition.

Conclusion

The provided data indicates that the 'Fantastico' cultivar, particularly its cloudy juice, generally contains the highest concentrations of Brutieridin and Melitidin. However, the ultimate efficacy of these compounds is not solely dependent on their concentration but also on their bioactivity. The outlined experimental protocols provide a robust framework for researchers to conduct comparative studies on the efficacy of Brutieridin from different bergamot cultivars. Such research will be pivotal in elucidating the full therapeutic potential of this promising natural compound for managing hypercholesterolemia and related cardiovascular conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. baledoneen.com [baledoneen.com]
• 3. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bergamot (Citrus bergamia, Risso): The Effects of Cultivar and Harvest Date on Functional Properties of Juice and Cloudy Juice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bergamot (Citrus bergamia, Risso): The Effects of Cultivar and Harvest Date on Functional Properties of Juice and Cloudy Juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Rapid reverse phase-HPLC assay of HMG-CoA reductase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Head-to-Head Comparison: Brutieridin and Naringin in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of Brutieridin and Naringin (B1676962), two flavonoid compounds with significant therapeutic potential. The following sections detail their mechanisms of action, present quantitative experimental data for key biological activities, and outline the methodologies used in these assessments.

Introduction to the Compounds

Brutieridin is a flavanone (B1672756) glycoside predominantly found in the bergamot orange (Citrus bergamia).[1][2] It is structurally unique and, along with melitidin, is a key component of the Bergamot Polyphenolic Fraction (BPF), which has been the subject of numerous clinical studies for its lipid-lowering effects.[1][3]

Naringin is one of the most abundant flavonoids in citrus fruits, responsible for the characteristic bitter taste of grapefruit.[4][5] It has been extensively studied for a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[4][5][6]

Comparative Data on Biological Activities

The following tables summarize the available quantitative data for the lipid-lowering, antioxidant, and anti-inflammatory activities of Brutieridin (represented by data from Bergamot Polyphenolic Fraction) and Naringin.

Lipid-Lowering Effects

Parameter	Brutieridin (from Bergamot Polyphenolic Fraction - BPF)	Naringin	Reference Compound/Vehicle
HMG-CoA Reductase Regulation	In vitro: 30-40% reduction in intracellular cholesterol synthesis in HepG2 cells. Inconsistent reports on direct inhibition vs. downregulation of HMGCR expression.[1][7][8]	In silico: Binding energy of -10.75 kcal/mol to HMG-CoA reductase.[9] In vivo (rats): Lowered HMG-CoA reductase activity.[10]	Statins (e.g., Atorvastatin)
LDL Cholesterol Reduction (Clinical Data)	500 mg/day BPF: 24.1% reduction.[1] 1000 mg/day BPF: 40.8% reduction.[1] 150 mg/day Bergavit®: 11.5% reduction.[2]	400 mg/day: Decrease in LDL-C reported in one study.[11] 862 µM/day (pure): No significant effect in another study.[11]	Placebo
Total Cholesterol Reduction (Clinical Data)	500 mg/day BPF: 21.8% reduction.[1] 1000 mg/day BPF: 31.3% reduction.[1] 150 mg/day Bergavit®: 8.8% reduction.[2]	400 mg/day: Decrease in total cholesterol reported.[11]	Placebo
Triglyceride Reduction (Clinical Data)	500 mg/day BPF: 30.5% reduction.[1]	Data from clinical trials on pure naringin is less consistent.	Placebo

Antioxidant Activity

Assay	Brutieridin	Naringin	Reference Compound
DPPH Radical Scavenging (IC50)	Data for pure Brutieridin is not readily available.	1.60 ± 0.01 mg/mL (from grapefruit peel extract).[12]	Ascorbic Acid: 20.54 ± 2.24 µg/mL.[6]
Other Antioxidant Data	Bergamot flavonoids enhance antioxidant defenses by scavenging reactive oxygen species (ROS).[1]	Naringenin (aglycone) IC50 for DPPH: 264.44 µM.[4]	-

Anti-inflammatory Activity

Assay/Model	Brutieridin	Naringin
NF-κB Inhibition	Bergamot flavonoids attenuate the activation of NF-κB.[1] Specific quantitative data for Brutieridin is limited.	In vitro (10 and 100 µM): Decreased p-p65/p65 and p-IκBα/IκBα ratios, indicating NF-κB pathway inhibition.[13]
Inhibition of Pro-inflammatory Cytokines	Data for pure Brutieridin is not readily available.	In vitro (50 µM): Significantly inhibited high glucose-induced inflammatory cytokine production.[14]

Signaling Pathways and Mechanisms of Action

Brutieridin: Cholesterol Metabolism and Absorption

Brutieridin is primarily recognized for its impact on cholesterol homeostasis. The proposed mechanisms involve both the synthesis and absorption of cholesterol. While initially thought to be a direct inhibitor of HMG-CoA reductase, recent evidence suggests a more complex mechanism involving the downregulation of HMGCR expression and the inhibition of the cholesterol transporter NPC1L1 in the intestine.

Caption: Brutieridin's dual mechanism in lowering cholesterol.

Naringin: Anti-inflammatory Action via NF-κB Pathway

Naringin exerts its anti-inflammatory effects by modulating key signaling pathways, most notably the NF-κB pathway. By inhibiting the phosphorylation of IκBα and the subsequent nuclear translocation of the p65 subunit, Naringin effectively suppresses the transcription of pro-inflammatory genes.

References

• 1. mdpi.com [mdpi.com]
• 2. Bergamot extract may naturally lower cholesterol [nutraingredients.com]
• 3. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidant Potential of Naringenin Helps to Protect Liver Tissue from Streptozotocin-Induced Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. baledoneen.com [baledoneen.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Brutieridin and Bergamot Polyphenolic Fraction (BPF) as a Selective HMG-CoA Reductase Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Brutieridin, a key flavonoid found in Bergamot (Citrus bergamia), and the broader Bergamot Polyphenolic Fraction (BPF) as potential inhibitors of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase. Due to a lack of extensive in-vitro studies on isolated Brutieridin, this guide leverages data from studies on BPF, of which Brutieridin is a major component, and compares its effects to those of conventional statins.

**Executive Summary

Brutieridin, a flavanone (B1672756) glycoside unique to Bergamot, has been identified as a potential natural inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis and the target of statin drugs.[1][2] While in-silico studies suggest a strong binding affinity of Brutieridin to HMG-CoA reductase, potentially greater than some statins, in-vitro and clinical data are primarily available for Bergamot Polyphenolic Fraction (BPF), a standardized extract containing Brutieridin, Melitidin, and other flavonoids.[3][4] Clinical trials on BPF have demonstrated significant reductions in total cholesterol, LDL-C, and triglycerides, suggesting a potential role as a natural alternative or adjunct to statin therapy.[5][6] However, it is important to note that the effects observed with BPF are the result of a synergistic action of its various components, and cannot be attributed solely to Brutieridin.

Comparative Data

This table summarizes the theoretical binding affinities of Brutieridin and other Bergamot flavonoids compared to the statin, Atorvastatin. It is crucial to understand that these are computational predictions and have not been fully validated by in-vitro or in-vivo studies.

Compound	Type	Predicted Binding Affinity (kcal/mol)
Eriocitrin	Bergamot Flavonoid	-10.0
Narirutin	Bergamot Flavonoid	-9.8
Scolymoside	Bergamot Flavonoid	-9.7
Neodiosmin	Bergamot Flavonoid	-9.6
Brutieridin	Bergamot Flavonoid	-9.5
Neohesperidin	Bergamot Flavonoid	-9.4
Rhoifolin	Bergamot Flavonoid	-9.3
Naringin	Bergamot Flavonoid	-9.3
Atorvastatin	Statin (Control)	-9.2

Data sourced from an in-silico molecular docking study.[3] Higher negative values suggest stronger theoretical binding affinity.

This table presents a summary of clinical trial data for BPF, showcasing its effects on lipid profiles in patients with hypercholesterolemia. For comparison, typical efficacy ranges for standard-dose statin therapy are also provided.

Parameter	Bergamot Polyphenolic Fraction (BPF)	Standard-Dose Statins (e.g., Atorvastatin, Simvastatin)
Dosage	500-1500 mg/day	10-80 mg/day
Total Cholesterol Reduction	20-31%	30-50% or more
LDL-C Reduction	23-41%	30-50% or more
HDL-C Increase	26-40%	5-15%
Triglyceride Reduction	~30%	10-30%

BPF data is a composite from multiple clinical trials.[7][8] Statin efficacy data is based on established clinical outcomes.[9][10] It's important to note the variability in study designs, patient populations, and BPF compositions.

Mechanism of Action: A Comparative Overview

While both statins and the active compounds in BPF, including Brutieridin, target HMG-CoA reductase, their precise mechanisms may differ.

• Statins act as direct competitive inhibitors of HMG-CoA reductase, binding to the active site of the enzyme and preventing the conversion of HMG-CoA to mevalonate.[3] This leads to a reduction in intracellular cholesterol synthesis and an upregulation of LDL receptors on hepatocytes, resulting in increased clearance of LDL-C from the circulation.[10]

• Brutieridin and BPF are also believed to inhibit HMG-CoA reductase.[1] Some evidence suggests a statin-like direct inhibition.[4][11][[“]] However, other studies propose an alternative mechanism involving the downregulation of HMG-CoA reductase expression, rather than direct competitive inhibition. This could potentially lead to a different side-effect profile compared to statins. Additionally, compounds within BPF, such as Brutieridin, may also contribute to lowering cholesterol by inhibiting its absorption in the gut.

Experimental Protocols

This protocol provides a general methodology for assessing the inhibitory activity of a test compound, such as isolated Brutieridin or BPF, against HMG-CoA reductase. This type of assay is commonly available in commercial kits.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on HMG-CoA reductase activity.

Principle: The activity of HMG-CoA reductase is determined by spectrophotometrically measuring the rate of NADPH oxidation to NADP+ at 340 nm. A decrease in the rate of NADPH oxidation in the presence of the test compound indicates inhibition of the enzyme.

Materials:

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing dithiothreitol)

• Test compound (e.g., Brutieridin, BPF) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Pravastatin)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm in kinetic mode

Procedure:

• Reagent Preparation: Prepare working solutions of all reagents in the assay buffer.

• Assay Setup: In a 96-well microplate, add the following to each well:

  • Assay Buffer

  • Test compound at various concentrations (or solvent for control)

  • NADPH solution

  • HMG-CoA reductase enzyme

• Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes) to allow the test compound to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the HMG-CoA substrate to each well.

• Kinetic Measurement: Immediately place the microplate in the spectrophotometer pre-set to 37°C and measure the decrease in absorbance at 340 nm every minute for a defined period (e.g., 10-20 minutes).

• Data Analysis:

  • Calculate the rate of NADPH oxidation (slope of the linear portion of the absorbance vs. time curve) for each concentration of the test compound.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Visualizations

References

• 1. Enjoy your journey: the bergamot polyphenols from the tree to the cell metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abcam.cn [abcam.cn]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. caringsunshine.com [caringsunshine.com]
• 6. caringsunshine.com [caringsunshine.com]
• 7. japsonline.com [japsonline.com]
• 8. Bergamot Polyphenolic Fraction Supplementation Improves Cognitive Functioning in Schizophrenia: Data From an 8-Week, Open-Label Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. HMG-CoA Reductase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. consensus.app [consensus.app]

Safety & Regulatory Compliance

Proper Disposal Procedures for Brutieridin

This guide provides essential safety and logistical information for the proper disposal of Brutieridin, a flavanone (B1672756) glycoside found in bergamot orange juice with statin-like properties.[1][2] Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance. These protocols are designed for researchers, scientists, and drug development professionals handling Brutieridin in a laboratory setting.

Core Safety & Handling Principles

While Brutieridin is a naturally occurring compound and not classified as acutely toxic, it must be handled with the standard care afforded to all laboratory chemicals.[2] Unnecessary exposure should be avoided, and waste must be managed responsibly to prevent environmental release.[3] Never dispose of chemical wastes by evaporation, in the regular trash, or down the sewer unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[4][5]

Key principles for handling Brutieridin waste:

• Segregation: Never mix incompatible wastes.[4] Brutieridin waste should be kept separate from reactive, corrosive, or highly toxic waste streams.

• Labeling: All waste containers must be clearly and accurately labeled with their contents.[4][6]

• Containment: Use sturdy, chemically resistant containers with secure lids. Keep containers closed except when adding waste.[4][7]

• Consultation: When in doubt, always consult your institution's EHS office or refer to the specific Safety Data Sheet (SDS) for the material.[8]

Brutieridin Properties Relevant to Disposal

Understanding the physicochemical properties of Brutieridin is essential for its safe disposal. The following table summarizes key data.

Property	Value / Observation	Implication for Disposal
Chemical Class	Flavanone Glycoside[2]	Generally stable under normal conditions; not considered highly reactive.[9] Avoid mixing with strong oxidizing agents.[9]
Physical State	Solid (Typically a powder in isolated form)[9]	Spills should be managed to prevent dust generation.[10] Solid waste must be segregated from liquid waste.
Molar Mass	754.691 g·mol−1[2]	Not directly relevant to disposal method, but required for accurate labeling and waste manifests.
Hazard Profile	Not classified as acutely hazardous. Exhibits biological (statin-like) activity.[1][2]	Treat as a biologically active compound. Waste should be incinerated by a professional disposal service to ensure complete destruction.[11]
Solubility	Extracted using hot water or hydroalcoholic solutions.[1]	Low solubility in cold water suggests drain disposal is inappropriate, as it can lead to accumulation in plumbing.[10] Collect all solutions as chemical waste.

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of Brutieridin waste generated during research activities.

Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you are wearing:

• Safety glasses or goggles

• Laboratory coat

• Chemical-resistant gloves (e.g., nitrile)

Step 2: Segregate Waste at the Point of Generation Proper segregation is crucial for safe and compliant disposal. Use separate, clearly labeled containers for each waste stream as detailed in the table below.

Waste Stream	Container Type	Disposal Procedure
Solid Brutieridin Waste	Lined, sealed pail or wide-mouth plastic container.	Collect unused or expired pure Brutieridin, and contaminated items like weigh paper, paper towels, and gloves. Label as "Solid Brutieridin Waste" and list contaminants.
Liquid Brutieridin Waste	Sealable, chemically compatible bottle or carboy.	Collect all aqueous or solvent solutions containing Brutieridin. Do not pour down the drain.[10][12] Label with full chemical names and estimated concentrations (e.g., "Brutieridin in 50% Ethanol").[4]
Contaminated Sharps	Designated puncture-resistant sharps container.[5]	Dispose of any needles, scalpels, glass pipettes, or vials contaminated with Brutieridin in this container. Do not place sharps in regular solid waste containers.[5]
Empty Stock Containers	Original product bottle.	For containers of non-highly toxic chemicals, thoroughly empty the contents. The first rinse with a suitable solvent should be collected as hazardous liquid waste.[4] Subsequent rinses may follow institutional guidelines.

Step 3: Manage Spills In the event of a small spill of solid Brutieridin:

• Ensure proper PPE is worn.

• Avoid generating dust.[10] Moisten the powder slightly with water if necessary.

• Gently sweep the material into a designated waste container.

• Wipe the area with a damp cloth or paper towel.

• Dispose of all cleanup materials (including gloves) as solid Brutieridin waste.[4]

Step 4: Storage and Final Disposal

• Store all sealed and labeled waste containers in a designated, secondary containment area within the laboratory.

• Do not accumulate more than 10 gallons of hazardous waste in your lab.[4]

• Schedule a pickup with your institution's EHS or hazardous waste management office.[11] They will transport the waste for final disposal, typically via incineration, in accordance with all local and federal regulations.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of Brutieridin waste.

Caption: Workflow for Segregating Brutieridin Laboratory Waste.

References

• 1. researchgate.net [researchgate.net]
• 2. Brutieridin - Wikipedia [en.wikipedia.org]
• 3. docs.newdirectionsaromatics.com [docs.newdirectionsaromatics.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. nipissingu.ca [nipissingu.ca]
• 7. louisville.edu [louisville.edu]
• 8. youtube.com [youtube.com]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 12. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Essential Safety and Operational Guidance for Handling Brutieridin

Disclaimer: No official Safety Data Sheet (SDS) for pure Brutieridin is currently available in the public domain. The following guidance is based on the known properties of Brutieridin as a flavanone (B1672756) glycoside found in bergamot orange juice and general safety protocols for handling natural product compounds of unknown toxicity in a laboratory setting.[1][2] Researchers should always conduct a thorough risk assessment before beginning any experiment.

Brutieridin is a flavanone glycoside discovered in bergamot orange juice, which has been noted for its statin-like properties in preclinical research.[1][2] While it is a naturally occurring compound, appropriate safety measures are essential during handling in a concentrated or purified form within a laboratory environment.

Physicochemical Properties of Brutieridin

Property	Value
Chemical Formula	C₃₄H₄₂O₁₉
Molar Mass	754.691 g·mol⁻¹
Appearance	Likely an off-white to yellowish powder (in solid form)
Solubility	Soluble in solvents like methanol, as indicated by its extraction and isolation procedures.[2]
Stability	Sensitive to heat; significant degradation can occur at temperatures exceeding 80°C.[2] Can undergo hydrolysis under acidic or basic conditions.[2]

Operational Plan and Safety Procedures

This section provides a step-by-step guide for the safe handling and disposal of Brutieridin in a research setting.

1. Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a cautious approach to PPE is recommended. The following PPE should be worn at all times when handling Brutieridin, especially in its pure, solid form.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[3]

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.[4][5][6]

• Body Protection: A standard laboratory coat is required. For procedures that may generate dust, disposable coveralls are recommended.[6]

• Respiratory Protection: If there is a risk of aerosol or dust formation (e.g., when weighing or transferring powder), work in a fume hood or use an appropriate respirator (e.g., N95).[6]

2. Handling Procedures

• Receiving and Storage: Upon receipt, inspect the container for any damage. Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat to prevent degradation.[2]

• Weighing and Transferring:

  • Conduct all manipulations of solid Brutieridin that may generate dust within a chemical fume hood or a ventilated balance enclosure.

  • Use appropriate tools (e.g., spatulas) for transferring the powder.

  • Close the container tightly after use to prevent contamination and absorption of moisture.

• Dissolving:

  • When preparing solutions, add the solid Brutieridin to the solvent slowly to avoid splashing.

  • If the solvent is volatile or flammable, ensure all work is performed in a fume hood and away from ignition sources.

3. Disposal Plan

• Waste Generation: All disposable materials that have come into contact with Brutieridin, such as gloves, weighing papers, and pipette tips, should be considered chemical waste.

• Waste Collection:

  • Collect solid waste in a dedicated, labeled, and sealed container.

  • Collect liquid waste containing Brutieridin in a separate, labeled, and sealed waste container. Do not mix with incompatible waste streams.

• Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations for chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Protocols Cited

The primary experimental protocol found for Brutieridin is its isolation from bergamot fruit extract.

Isolation of Brutieridin via Semi-Preparative HPLC [7]

• Sample Preparation: A dried bergamot fruit extract (BFE) is dissolved in a suitable solvent, such as methanol, to a concentration of approximately 50 mg/mL.[7]

• Chromatography System: A semi-preparative High-Performance Liquid Chromatography (HPLC) system is used, equipped with a C18 column.[7]

• Mobile Phase: A common mobile phase for separating flavonoid glycosides consists of a gradient of water with a small percentage of acid (e.g., 0.2% formic acid) and an organic solvent like acetonitrile (B52724) or methanol.[7]

• Separation: The dissolved BFE sample is injected into the HPLC system. The gradient of the mobile phase is adjusted over time to separate the different components of the extract.

• Detection and Collection: A detector (e.g., a photodiode array detector) is used to monitor the separation. Fractions corresponding to the Brutieridin peak are collected as they elute from the column.

• Purity Analysis: The purity of the collected fractions is then confirmed using analytical HPLC and mass spectrometry.

Visualizations

Caption: PPE and safety workflow for handling Brutieridin.

References

• 1. Brutieridin - Wikipedia [en.wikipedia.org]
• 2. Buy Brutieridin | 1162664-57-4 [smolecule.com]
• 3. Personal Protective Equipment - Canada.ca [canada.ca]
• 4. biosynth.com [biosynth.com]
• 5. fishersci.com [fishersci.com]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]